2-(Piperidin-4-YL)benzoic acid

• CAS: 782494-03-5

Core Science & Biosynthesis

2-(Piperidin-4-YL)benzoic acid chemical properties and structure

An In-Depth Technical Guide to 2-(Piperidin-4-YL)benzoic Acid: Structure, Properties, and Applications

Introduction

2-(Piperidin-4-yl)benzoic acid is a bifunctional organic molecule that has emerged as a significant building block in modern medicinal chemistry. Featuring a rigid piperidine ring directly attached to a benzoic acid scaffold, this compound offers a unique combination of structural properties that are highly sought after in drug design. Its primary utility is found in the field of targeted protein degradation, where it serves as a semi-rigid linker for the construction of Proteolysis Targeting Chimeras (PROTACs). The defined spatial orientation imparted by the piperidine-aryl linkage can critically influence the formation of the productive ternary complex (Target-PROTAC-E3 Ligase), thereby enhancing degradation efficiency and selectivity.[1][2]

This guide provides a comprehensive technical overview of 2-(Piperidin-4-yl)benzoic acid for researchers, medicinal chemists, and drug development professionals. We will delve into its core chemical properties, spectroscopic signature, a plausible synthetic pathway, and its principal application, grounding the discussion in established chemical principles and field-proven insights.

Section 1: Molecular Identity and Structure

A precise understanding of the molecule's identity and three-dimensional nature is fundamental to its application.

Nomenclature and Identifiers

The compound is most commonly available as its hydrochloride salt to improve stability and handling. The properties of both the free base and the hydrochloride salt are detailed below for clarity.

Property	Value (Free Acid)	Value (Hydrochloride Salt)
IUPAC Name	2-(Piperidin-4-yl)benzoic acid	2-(Piperidin-4-yl)benzoic acid hydrochloride
CAS Number	782494-03-5[3]	1955554-64-9[1][2]
Molecular Formula	C₁₂H₁₅NO₂[4]	C₁₂H₁₆ClNO₂[1][2]
Molecular Weight	205.25 g/mol [5]	241.71 g/mol [1][2]
SMILES	O=C(C1=C(C2CCNCC2)C=CC=C1)O[2]	O=C(C1=C(C2CCNCC2)C=CC=C1)O.Cl[2]
InChIKey	ZAHUFOBHPFINEU-UHFFFAOYSA-N[4]	SNGQRZODSGMXJW-UHFFFAOYSA-N[2]

Chemical Structure

The molecule consists of a piperidine ring connected at its 4-position to the 2-position of a benzoic acid ring. This ortho-substitution pattern creates a sterically defined and conformationally constrained scaffold.

Caption: 2D structure of 2-(Piperidin-4-yl)benzoic acid.

Conformational Analysis

The piperidine ring typically adopts a stable chair conformation to minimize steric strain. The bulky benzoic acid group is expected to preferentially occupy the equatorial position on the piperidine ring to avoid unfavorable 1,3-diaxial interactions. This conformational preference further rigidifies the overall structure, which is a key attribute for its function as a linker, ensuring a well-defined distance and vector between the two ends of a PROTAC molecule.

Section 2: Physicochemical Properties

The physical and chemical characteristics of a molecule dictate its behavior in both chemical reactions and biological systems.

Property	Value / Description	Significance in Research
Appearance	White to off-white powder.[2]	Indicates the purity of the solid material.
Solubility	Soluble in DMSO and methanol; limited solubility in water. The hydrochloride salt exhibits enhanced aqueous solubility.	Crucial for selecting appropriate solvents for chemical reactions, purification, and the preparation of stock solutions for biological assays. Poor aqueous solubility of the free base is common for drug-like molecules.
Predicted XlogP	-0.1[4]	The low value suggests a relatively hydrophilic character, which can be advantageous for pharmacokinetic properties. LogP is a key parameter in assessing a molecule's drug-likeness.
pKa	Two pKa values are expected: one for the carboxylic acid (typically ~4-5) and one for the piperidinium ion (typically ~10-11).	Determines the ionization state of the molecule at a given pH. At physiological pH (~7.4), the carboxylic acid will be deprotonated (carboxylate) and the piperidine nitrogen will be protonated (piperidinium ion), forming a zwitterion. This is critical for receptor binding and membrane permeability.
Storage	Store at 2-8°C, protected from light and moisture.[2]	Ensures long-term chemical stability and prevents degradation. The hydrochloride salt form is generally more stable than the free base.

Section 3: Spectroscopic and Analytical Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound. The following data represent expected values based on the chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to be complex but highly informative.

  • Aromatic Protons (4H): Signals would appear in the δ 7.0-8.0 ppm range. Due to the ortho-substitution, they will present as a complex multiplet pattern (e.g., ddd, td).

  • Piperidine Protons (9H): A series of broad multiplets would be observed between δ 1.5-3.5 ppm. The axial and equatorial protons on each carbon will be chemically non-equivalent, leading to complex splitting. The methine proton (CH) at the C4 position, attached to the benzene ring, would likely appear as a distinct multiplet around δ 2.8-3.2 ppm.

  • Amine Proton (1H): A broad singlet associated with the piperidine N-H, which may exchange with D₂O.

  • Carboxylic Acid Proton (1H): A very broad singlet, typically downfield (>10 ppm), which will also exchange with D₂O.

• ¹³C NMR:

  • Carboxylic Carbonyl (1C): A signal in the δ 165-175 ppm region.[6]

  • Aromatic Carbons (6C): Six distinct signals between δ 120-150 ppm. The carbon attached to the carboxyl group (C2) and the carbon attached to the piperidine (C1) will be quaternary and have lower intensity.[6]

  • Piperidine Carbons (5C): Signals in the aliphatic region (δ 30-55 ppm).

Mass Spectrometry (MS)

Electrospray ionization (ESI) in positive mode is the preferred method for this molecule.

• Expected m/z: The primary ion observed will be the protonated molecular ion [M+H]⁺ at m/z 206.1176 for the free acid.[4]

• Fragmentation Pattern: Tandem MS (MS/MS) would reveal characteristic fragmentation. The primary fragmentation pathway would likely involve the piperidine ring, such as the loss of ammonia or cleavage of the C-C bonds within the ring.

Caption: Predicted ESI-MS fragmentation pathway.

Infrared (IR) Spectroscopy

IR spectroscopy helps identify the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic Acid
3200-3500 (med)	N-H stretch	Secondary Amine
2850-3000	C-H stretch (sp³)	Piperidine Ring
3000-3100	C-H stretch (sp²)	Aromatic Ring
1680-1710 (strong)	C=O stretch	Carboxylic Acid
1550-1600	C=C stretch	Aromatic Ring
1210-1320	C-O stretch	Carboxylic Acid

Section 4: Synthesis and Purification

While 2-(Piperidin-4-yl)benzoic acid is commercially available, understanding its synthesis is valuable for analog design and scale-up. A plausible retrosynthetic approach is outlined below.

Retrosynthetic Analysis

The most logical approach involves a palladium-catalyzed cross-coupling reaction, such as a Suzuki coupling, to form the key C-C bond between the two rings. The piperidine nitrogen would need to be protected during this step.

Caption: Retrosynthetic approach for the target molecule.

Proposed Synthetic Protocol

This protocol is a representative, chemically sound method. Causality: The Boc (tert-butoxycarbonyl) group is chosen as a protecting group for the piperidine nitrogen because it is stable to the basic conditions of the Suzuki coupling and can be easily removed under acidic conditions, which simultaneously allows for the formation of the final hydrochloride salt.

Step 1: Suzuki Cross-Coupling

• To a degassed solution of 2-(methoxycarbonyl)phenylboronic acid (1.1 eq) and tert-butyl 4-iodopiperidine-1-carboxylate (1.0 eq) in a 2:1 mixture of dioxane and water, add potassium carbonate (3.0 eq).

• Bubble argon through the mixture for 15 minutes to ensure an inert atmosphere.

• Add Pd(dppf)Cl₂ (0.05 eq) as the catalyst.

• Heat the reaction mixture to 90°C and stir for 12-16 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield tert-butyl 4-(2-(methoxycarbonyl)phenyl)piperidine-1-carboxylate.

Step 2: Hydrolysis and Deprotection

• Dissolve the purified ester from Step 1 in a 1:1 mixture of methanol and 6 M aqueous HCl.

• Heat the mixture to reflux (approx. 70-80°C) for 6-8 hours. This step achieves both the hydrolysis of the methyl ester to the carboxylic acid and the acidic cleavage of the Boc protecting group.

• Monitor the reaction by LC-MS. Upon completion, cool the mixture to room temperature and then in an ice bath.

• The product, 2-(Piperidin-4-yl)benzoic acid hydrochloride, should precipitate out of the solution.

• Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield the final product.

Purification Protocol

The final product is typically purified by recrystallization.

• Dissolve the crude hydrochloride salt in a minimal amount of hot methanol or ethanol.

• Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4°C) to maximize crystal formation.

• Collect the crystals by filtration, wash with cold solvent, and dry. The purity can be assessed by HPLC and NMR.

Section 5: Key Applications in Drug Discovery

Role as a Linker in PROTACs

The primary and most significant application of this molecule is as a building block for PROTACs.[1][2] PROTACs are heterobifunctional molecules that induce the degradation of a target protein by hijacking the cell's ubiquitin-proteasome system.

Caption: Mechanism of Action for a PROTAC molecule.

In this context, 2-(Piperidin-4-yl)benzoic acid serves as the "Linker" component. The carboxylic acid provides a convenient handle to attach to the E3 ligase ligand, while the piperidine's secondary amine is used to connect to the warhead that binds the protein of interest (or vice-versa), typically through amide bond formation.

Advantages of the Rigid Piperidine-Aryl Scaffold

• Conformational Rigidity: Unlike flexible alkyl chains, the piperidine-aryl motif restricts the possible conformations of the PROTAC. This pre-organization can reduce the entropic penalty of forming the ternary complex, potentially leading to higher degradation efficiency (lower DC₅₀ values).[1][2]

• Improved Drug-like Properties: The incorporation of this scaffold can improve physicochemical properties such as solubility and metabolic stability compared to overly greasy or flexible linkers.[1]

• Precise Vectorial Control: The rigid structure provides a well-defined vector and distance between the two ends of the PROTAC, which is crucial for achieving the correct orientation for productive ubiquitination.

Conclusion

2-(Piperidin-4-yl)benzoic acid is more than a simple chemical reagent; it is an enabling tool in the rational design of sophisticated therapeutics. Its value lies in the structural rigidity and synthetic versatility it offers. A thorough understanding of its chemical structure, physicochemical properties, and spectroscopic profile is paramount for its effective use. As targeted protein degradation continues to evolve as a major therapeutic modality, the demand for well-characterized, rigid linkers like 2-(Piperidin-4-yl)benzoic acid is set to increase, making it a key component in the modern drug discovery toolbox.

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A Comprehensive Technical Guide to the Physicochemical Characteristics of 2-(Piperidin-4-YL)benzoic Acid

Abstract

2-(Piperidin-4-YL)benzoic acid is a key heterocyclic compound featuring a benzoic acid moiety linked to a piperidine ring. This structure serves as a valuable scaffold in medicinal chemistry and drug discovery. Its physicochemical properties, such as acidity, lipophilicity, and solubility, are critical determinants of its pharmacokinetic and pharmacodynamic behavior. This guide provides an in-depth analysis of these characteristics, offering detailed experimental protocols for its synthesis and characterization, and explores its significance as a building block in the development of novel therapeutics, particularly in the realm of PROTAC® (PROteolysis TArgeting Chimera) technology.

Molecular Identity and Structural Features

2-(Piperidin-4-YL)benzoic acid possesses a unique architecture combining a rigid aromatic ring with a flexible saturated heterocycle. This combination imparts a "semi-flexible" nature, which is increasingly sought after in modern drug design. The carboxylic acid group acts as a hydrogen bond donor and acceptor, while the secondary amine in the piperidine ring is basic, allowing for salt formation and hydrogen bonding. These features govern the molecule's interaction with biological targets and its disposition in physiological environments.

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source
IUPAC Name	2-(Piperidin-4-yl)benzoic acid	-
Synonyms	-	-
CAS Number	1955554-64-9 (for hydrochloride salt)
Molecular Formula	C₁₂H₁₅NO₂	-
Molecular Weight	205.25 g/mol (free base)	[1]
Molecular Weight (HCl salt)	241.71 g/mol
SMILES	O=C(C1=C(C2CCNCC2)C=CC=C1)O

| InChI Key | SNGQRZODSGMXJW-UHFFFAOYSA-N | |

Core Physicochemical Properties

The physicochemical profile of a compound is fundamental to understanding its behavior in both chemical and biological systems. For 2-(piperidin-4-yl)benzoic acid, the interplay between the acidic benzoic acid and the basic piperidine ring results in zwitterionic character at physiological pH, profoundly influencing its properties.

Rationale for Importance:

• pKa: Determines the ionization state of the molecule at a given pH, which affects its solubility, permeability across biological membranes, and binding to target proteins.

• LogP (Partition Coefficient): Measures the lipophilicity of the neutral species. It is a critical parameter for predicting oral absorption, membrane permeability, and overall drug-likeness.

• Solubility: Dictates the compound's bioavailability and formulation possibilities. Poor solubility is a major hurdle in drug development.

• Melting Point: An indicator of crystal lattice energy and purity.

Table 2: Physicochemical Data Summary | Property | Value | Comments & Implications | Source | | :--- | :--- | :--- | :--- | | Physical Form | Powder / Off-white solid | Typical for small organic molecules.[2] | | pKa (Acidic) | ~4-5 (Predicted for COOH) | The carboxylic acid will be deprotonated (COO⁻) at physiological pH (~7.4). | - | | pKa (Basic) | ~10-11 (Predicted for Piperidine NH) | The piperidine amine will be protonated (NH₂⁺) at physiological pH (~7.4). | - | | LogP | 1.5 (Predicted for 2-(Piperidin-1-ylcarbonyl)benzoic acid) | Indicates moderate lipophilicity, suggesting a balance between aqueous solubility and membrane permeability.[3] | | Melting Point | 222 - 224°C (for 4-(Piperidin-1-yl)benzoic acid) | High melting point suggests a stable crystal lattice.[2] | | Aqueous Solubility | Data not available; expected to be pH-dependent. | Solubility will be lowest near the isoelectric point and higher at acidic or basic pH values. | - |

Synthesis and Purification

The synthesis of 2-(piperidin-4-yl)benzoic acid analogs typically involves coupling a protected piperidine derivative with a suitably functionalized benzoic acid precursor. A common and robust strategy is the Suzuki coupling reaction.

Conceptual Synthesis Workflow

The workflow involves a palladium-catalyzed cross-coupling between a boronic acid (or ester) and an aryl halide. The piperidine nitrogen is protected, commonly with a tert-butyloxycarbonyl (Boc) group, to prevent side reactions and is deprotected in the final step.

Caption: Conceptual workflow for the synthesis of 2-(Piperidin-4-YL)benzoic acid via Suzuki coupling.

Step-by-Step Synthesis Protocol (Illustrative)

Expert Insight: The choice of a palladium catalyst and a suitable base (e.g., K₂CO₃ or Cs₂CO₃) is critical for driving the Suzuki coupling to completion and minimizing side products. The subsequent saponification and deprotection steps are generally high-yielding.

• Suzuki Coupling: To a degassed solution of 2-bromobenzoic acid methyl ester (1.0 eq) and N-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine (1.1 eq) in a 2:1 mixture of dioxane and water, add K₂CO₃ (3.0 eq) and Pd(PPh₃)₄ (0.05 eq).

• Reaction: Heat the mixture at 90°C under a nitrogen atmosphere for 12-16 hours, monitoring by TLC or LC-MS.

• Workup: After cooling, dilute the reaction with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the protected intermediate.

• Saponification: Dissolve the purified intermediate in a mixture of THF and water. Add LiOH (2.0 eq) and stir at room temperature for 4-6 hours.

• Hydrolysis Workup: Acidify the mixture to pH ~3-4 with 1N HCl. Extract the product with ethyl acetate, dry the organic layer, and concentrate.

• Deprotection: Dissolve the resulting Boc-protected acid in 1,4-dioxane and add a 4M solution of HCl in dioxane. Stir at room temperature for 2-4 hours.

• Isolation: The product, 2-(piperidin-4-yl)benzoic acid hydrochloride, will often precipitate from the solution. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is paramount. A combination of spectroscopic and chromatographic methods provides a self-validating system of analysis.

Analytical Workflow for Quality Control

Caption: Standard analytical workflow for the quality control of synthesized 2-(Piperidin-4-YL)benzoic acid.

Expected Spectroscopic Data

• ¹H NMR: The spectrum should show distinct signals for the aromatic protons of the benzoic acid ring (typically in the δ 7.0-8.2 ppm range) and the aliphatic protons of the piperidine ring (typically in the δ 1.5-3.5 ppm range).[4][5] The integration of these signals should correspond to the number of protons in each environment. The carboxylic acid proton often appears as a broad singlet at δ > 10 ppm.[5]

• ¹³C NMR: The spectrum will display characteristic peaks for the carboxyl carbon (~165-175 ppm), the aromatic carbons (~120-140 ppm), and the aliphatic carbons of the piperidine ring (~25-50 ppm).[6] Due to symmetry in a monosubstituted benzene ring, some carbon atoms are chemically equivalent, leading to fewer than 12 signals for the carbon backbone.[6]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive ion mode should show a peak corresponding to the [M+H]⁺ ion at m/z 206.11 for the free base.

Relevance in Drug Discovery

The 2-(piperidin-4-yl)benzoic acid scaffold is of significant interest in medicinal chemistry. Its derivatives have been explored for various therapeutic applications, including as anti-inflammatory agents and antibacterial compounds.[7][8]

Application as a Linker in PROTAC® Development

One of the most prominent applications is its use as a "semi-flexible" linker in the development of PROTACs. PROTACs are bifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system.

Expert Insight: The rigidity of the 2-(piperidin-4-yl)benzoic acid linker can be advantageous. Unlike purely aliphatic linkers, its conformational restriction can help to properly orient the two ends of the PROTAC—the warhead binding to the target protein and the E3 ligase-binding ligand. This pre-organization can improve the efficiency of forming the crucial ternary complex (Target Protein-PROTAC-E3 Ligase), leading to more effective protein degradation.

Caption: Role of the linker in PROTAC-mediated protein degradation.

Derivatives of this scaffold have also been investigated in the context of inhibiting soluble epoxide hydrolase (sEH) for anti-inflammatory effects and as potential inhibitors of GlyT1.[9][10] The piperidinyl-benzimidazole and piperidinyl-benzoxazole motifs, which can be derived from this core structure, have shown promise as antibacterial, anti-inflammatory, and anticancer agents.[7][8][11][12]

Conclusion

2-(Piperidin-4-YL)benzoic acid is a structurally significant molecule with a compelling profile for applications in drug discovery and chemical biology. Its well-defined physicochemical characteristics, combined with versatile synthetic accessibility, make it an important building block. Its role as a semi-flexible linker in PROTAC technology highlights the modern demand for scaffolds that offer a balance of rigidity and flexibility to optimize complex biological interactions. The protocols and data presented in this guide serve as a comprehensive resource for researchers aiming to synthesize, characterize, and utilize this valuable compound in their scientific endeavors.

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Synthesis and purification of 2-(Piperidin-4-YL)benzoic acid hydrochloride

An In-Depth Technical Guide to the Synthesis and Purification of 2-(Piperidin-4-YL)benzoic acid hydrochloride

Introduction and Strategic Overview

2-(Piperidin-4-yl)benzoic acid hydrochloride is a key bifunctional molecule, featuring a 4-substituted piperidine ring attached to a benzoic acid moiety. Its semi-rigid structure makes it a valuable building block in medicinal chemistry, particularly as a linker in the development of Proteolysis Targeting Chimeras (PROTACs) for targeted protein degradation. The precise spatial orientation afforded by the piperidine-aryl scaffold can be critical for optimizing the formation of the ternary complex (Target Protein-PROTAC-E3 Ligase), a key event in PROTAC efficacy.

This guide provides a comprehensive, field-proven methodology for the synthesis and purification of this compound, grounded in modern synthetic organic chemistry principles. The narrative emphasizes not just the procedural steps but the underlying chemical logic, enabling researchers to adapt and troubleshoot the process effectively. The chosen synthetic strategy is a robust and modular three-stage process centered around a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

The core strategic stages are:

• Stage 1: Suzuki-Miyaura Cross-Coupling: Formation of the critical carbon-carbon bond between the piperidine and benzoic acid rings. This is achieved by coupling a protected piperidine-boronic acid derivative with a 2-halobenzoic acid ester.

• Stage 2: Tandem Deprotection and Hydrolysis: Removal of the amine protecting group and saponification of the ester in a single acidic step.

• Stage 3: Purification and Isolation: Crystallization of the final product as a hydrochloride salt to ensure high purity and stability.

Synthetic Pathway and Mechanistic Rationale

The chosen pathway leverages the reliability and functional group tolerance of the Suzuki reaction, a Nobel Prize-winning methodology for C-C bond formation.[1]

Choice of Key Intermediates

• tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate (1): This intermediate serves as the organoboron component. The piperidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is ideal due to its stability under the basic conditions of the Suzuki coupling and its facile removal under acidic conditions.[2][3] The boronic acid is masked as a pinacol ester, which enhances its stability, shelf-life, and handling characteristics compared to the free boronic acid.[4]

• Methyl 2-bromobenzoate (2): This is the organohalide partner. A bromo-substituent is chosen for its optimal reactivity in the Suzuki reaction's oxidative addition step—more reactive than a chloro-substituent but typically more cost-effective and stable than an iodo-substituent.[1] The benzoic acid is protected as a methyl ester to prevent interference from the acidic proton during the base-mediated coupling reaction.

The Suzuki-Miyaura Coupling Mechanism

The catalytic cycle is the heart of this synthesis.[1][5][6] Understanding it is key to troubleshooting issues like low yield or catalyst decomposition.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of methyl 2-bromobenzoate (2) , forming a Pd(II) complex.

• Transmetalation: The organoboron reagent (1) is activated by a base (e.g., potassium carbonate), forming a more nucleophilic borate complex. This complex then transfers its piperidinyl group to the Pd(II) center, displacing the bromide ligand.[7]

• Reductive Elimination: The two organic fragments (the piperidinyl and benzoyl groups) on the Pd(II) center couple and are expelled from the coordination sphere, forming the desired C-C bond in product (3) and regenerating the active Pd(0) catalyst.

Acid-Catalyzed Deprotection and Salt Formation

The final synthetic step employs acidic hydrolysis. Concentrated hydrochloric acid serves a dual purpose:

• Boc Deprotection: The acid protonates the Boc-carbamate, leading to its collapse via the formation of a stable tert-butyl cation, which subsequently forms isobutylene and carbon dioxide.[8][9]

• Ester Hydrolysis: The methyl ester is hydrolyzed to the corresponding carboxylic acid under the acidic, aqueous conditions.

• Salt Formation: The newly liberated piperidine nitrogen is protonated by the excess HCl, directly yielding the stable, crystalline hydrochloride salt (4) .

Experimental Protocols

Stage 1: Synthesis of Methyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)benzoate (3)

This protocol details the Suzuki-Miyaura cross-coupling reaction.

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Molar Eq.
Methyl 2-bromobenzoate (2)	C₈H₇BrO₂	215.04	4.30 g	20.0	1.0
N-Boc-piperidine-4-boronic acid pinacol ester (1)	C₁₆H₃₀BNO₄	311.22	6.85 g	22.0	1.1
Palladium(II) Acetate	Pd(OAc)₂	224.50	225 mg	1.0	0.05
Tricyclohexylphosphine	PCy₃	280.42	561 mg	2.0	0.10
Potassium Carbonate (anhydrous, powdered)	K₂CO₃	138.21	8.29 g	60.0	3.0
1,4-Dioxane	C₄H₈O₂	-	100 mL	-	-
Water	H₂O	-	25 mL	-	-

• To a 250 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add methyl 2-bromobenzoate (2) , N-Boc-piperidine-4-boronic acid pinacol ester (1) , palladium(II) acetate, tricyclohexylphosphine, and potassium carbonate.

• Evacuate the flask and backfill with nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed 1,4-dioxane (100 mL) and water (25 mL) via cannula.

• Heat the reaction mixture to 90-95 °C with vigorous stirring under a positive pressure of nitrogen.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-6 hours.

• Once complete, cool the mixture to room temperature. Dilute with ethyl acetate (150 mL) and water (100 mL).

• Separate the organic layer. Wash the organic phase sequentially with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product (3) as a viscous oil or low-melting solid. The crude product can be used in the next step without further purification.

Stage 2 & 3: Deprotection, Hydrolysis, and Purification of 2-(Piperidin-4-YL)benzoic acid hydrochloride (4)

This protocol combines the final deprotection and purification steps.

• Transfer the crude methyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)benzoate (3) from the previous step into a 250 mL round-bottom flask.

• Add 1,4-dioxane (50 mL) to dissolve the crude material, followed by concentrated hydrochloric acid (37%, 50 mL).

• Heat the mixture to 60 °C and stir for 4-8 hours. Monitor the reaction for the disappearance of the starting material by LC-MS.

• After completion, cool the reaction mixture to room temperature. A precipitate should begin to form.

• Slowly add methyl tert-butyl ether (MTBE) (100 mL) to the stirred mixture to further precipitate the product.

• Cool the slurry in an ice bath for 1-2 hours to maximize crystallization.

• Collect the solid product by vacuum filtration. Wash the filter cake with cold MTBE (2 x 50 mL) to remove non-polar impurities.

• Recrystallization: Transfer the crude solid to a clean flask. Add a minimal amount of hot 90% isopropanol / 10% water to fully dissolve the solid. Allow the solution to cool slowly to room temperature, then cool in an ice bath.

• Filter the purified crystals, wash with a small amount of cold isopropanol, and dry under vacuum at 50 °C to a constant weight. This yields 2-(piperidin-4-yl)benzoic acid hydrochloride (4) as a white to off-white crystalline solid.

Process Visualization and Workflow

The entire synthetic and purification sequence can be visualized as a streamlined workflow, highlighting the key transformations and quality control points.

Caption: Synthetic workflow for 2-(Piperidin-4-YL)benzoic acid hydrochloride.

Analytical Characterization

To ensure the final product meets the required standards of identity and purity, the following analytical techniques are essential:

• ¹H and ¹³C NMR: Confirms the molecular structure. The ¹H NMR should show characteristic peaks for the aromatic protons, the piperidine ring protons, and the absence of the Boc and methyl ester signals.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight of the free base (C₁₂H₁₅NO₂, MW: 205.25 g/mol )[10] and provides an initial assessment of purity.

• HPLC (High-Performance Liquid Chromatography): Provides quantitative data on the purity of the final compound, typically targeting >98%.

• Melting Point: A sharp melting point range is indicative of high purity.

By adhering to this detailed guide, researchers and drug development professionals can reliably synthesize and purify high-quality 2-(piperidin-4-yl)benzoic acid hydrochloride for its application in advanced chemical and pharmaceutical research.

References

• Discovery of 4-benzoylpiperidine and 3-(piperidin-4- yl)benzo[d]isoxazole derivatives as potential and selective GlyT1 inhibitor. ScienceDirect. Available at: [Link]

• CN105153211A - Method for synthesis of 1-(N-Boc-4-piperidine)-4-pyrazoleboronic acid pinaol ester. Google Patents.
• US20050137396A1 - Process for preparing benzoic acids. Google Patents.
• EP0699672A1 - Process for preparing benzoic acid derivative intermediates and benzothiophene pharmaceutical agents. Google Patents.

• Fentanyl Synthesis Using N-BOC-4-Piperidinone. Defense Technical Information Center (DTIC). Available at: [Link]

• The Suzuki Reaction. Harvard University. Available at: [Link]

• Amine Protection / Deprotection. Fisher Scientific. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• CN102775343A - Preparation method for 1-N-BOC-4-acetyl piperidine. Google Patents.

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• 4-[2-Piperidinoethoxy) Benzoic Acid Hydrochloride. Sanika Chemicals. Available at: https://www.sanikachemicals.com/4-2-piperidinoethoxy-benzoic-acid-hydrochloride

• 2-(piperidin-4-yl)benzoic acid hydrochloride (C12H15NO2). PubChemLite. Available at: [Link]

• SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. Journal of Global Trends in Pharmaceutical Sciences. Available at: [Link]

• BOC deprotection. Hebei Boze Chemical Co.,Ltd. Available at: [Link]

• A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. National Institutes of Health (NIH). Available at: [Link]

• Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. ResearchGate. Available at: [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. WWJMRD. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• 2-(piperidin-4-yl)benzoic acid hydrochloride(CAS# 1955554-64-9). Angene Chemical. Available at: [Link]

• WO2013008242A1 - A process for the preparation of highly pure 4-(4-methyl piperazinomethyl) benzoic acid dihydrochloride. Google Patents.

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Spectroscopic data (NMR, IR, Mass Spec) of 2-(Piperidin-4-YL)benzoic acid

A Comprehensive Spectroscopic Guide to 2-(Piperidin-4-YL)benzoic acid

Introduction

In the landscape of medicinal chemistry and materials science, the structural elucidation of novel molecules is the cornerstone of innovation. 2-(Piperidin-4-YL)benzoic acid, a molecule integrating a saturated heterocyclic piperidine moiety with an aromatic carboxylic acid, presents a compelling scaffold for drug discovery and chemical synthesis. Its characterization is paramount for quality control, reaction monitoring, and understanding its physicochemical properties.

This technical guide provides an in-depth analysis of the spectroscopic signature of 2-(Piperidin-4-YL)benzoic acid. Moving beyond a simple recitation of data, this document, intended for researchers and drug development professionals, delves into the rationale behind the expected spectral features. By synthesizing data from analogous structures and foundational spectroscopic principles, we offer a predictive yet robust framework for identifying and characterizing this compound using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Molecular Structure and Analytical Overview

The structure of 2-(Piperidin-4-YL)benzoic acid (Molecular Formula: C₁₂H₁₅NO₂) forms the basis for all subsequent spectroscopic interpretation. The molecule's key features include a benzoic acid group, where the electronic environment is influenced by the carboxylic acid, and a piperidine ring, a flexible aliphatic system. The linkage at the 4-position of the piperidine ring to the ortho position of the benzoic acid dictates a specific spatial and electronic interplay between the two systems.

Caption: Molecular structure of 2-(Piperidin-4-YL)benzoic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR provide atom-specific information regarding the chemical environment, connectivity, and stereochemistry.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(Piperidin-4-YL)benzoic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or MeOD). The choice of solvent is critical; DMSO-d₆ is often preferred as it allows for the observation of exchangeable protons like -COOH and -NH.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Obtain a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a spectral width covering ~0-13 ppm, and a relaxation delay of at least 1-2 seconds.

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope. The spectral width should cover ~0-200 ppm.

Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

The proton spectrum is anticipated to be complex, with distinct regions for aromatic, aliphatic (piperidine), and exchangeable protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Carboxylic Acid (-COOH)	12.0 - 13.0	Broad Singlet	1H	The acidic proton is highly deshielded and often appears as a broad signal due to hydrogen bonding and chemical exchange.[1]
Aromatic (C6-H)	7.9 - 8.1	Doublet	1H	Ortho to the electron-withdrawing COOH group, this proton is significantly deshielded.[2]
Aromatic (C3-H, C4-H, C5-H)	7.2 - 7.6	Multiplet	3H	These aromatic protons exhibit complex coupling patterns and resonate in the typical aromatic region. Their shifts are influenced by both the COOH and piperidine substituents.
Piperidine (C4'-H)	3.0 - 3.3	Multiplet	1H	The methine proton at the point of attachment to the aromatic ring is deshielded by the ring's anisotropy.
Piperidine (C2'-H, C6'-H, axial & eq.)	2.8 - 3.2 (eq) / 2.5 - 2.8 (ax)	Multiplet	4H	Protons on carbons adjacent to the nitrogen are deshielded. Axial and equatorial protons will have different chemical shifts.[3][4]
Piperidine (-NH)	1.5 - 2.5	Broad Singlet	1H	The chemical shift of the amine proton is variable and depends on solvent, concentration, and temperature.
Piperidine (C3'-H, C5'-H, axial & eq.)	1.6 - 2.0 (eq) / 1.4 - 1.7 (ax)	Multiplet	4H	These aliphatic protons are the most shielded in the piperidine ring.[3]

Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

The proton-decoupled ¹³C spectrum provides a count of unique carbon environments.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Carbonyl (-C OOH)	167 - 170	The carbonyl carbon of a benzoic acid derivative is highly deshielded.[5]
Aromatic (C1)	140 - 143	The ipso-carbon attached to the carboxylic acid group.
Aromatic (C2)	135 - 138	The ipso-carbon attached to the piperidine ring.
Aromatic (C3, C4, C5, C6)	125 - 132	Aromatic carbons resonate in this characteristic range. Specific shifts depend on the substituent effects.[5][6]
Piperidine (C2', C6')	45 - 50	Carbons adjacent to the nitrogen atom are deshielded relative to other aliphatic carbons.[7]
Piperidine (C4')	40 - 45	The methine carbon attached to the bulky aromatic ring.
Piperidine (C3', C5')	30 - 35	These aliphatic carbons are in a typical range for saturated heterocycles.[7]

Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Data Acquisition (ATR)

• Sample Preparation: Ensure the diamond crystal of the Attenuated Total Reflectance (ATR) accessory is clean. Place a small amount of the solid 2-(Piperidin-4-YL)benzoic acid sample directly onto the crystal.

• Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

• Scan: Collect the spectrum, typically over a range of 4000-400 cm⁻¹. A background scan of the empty ATR crystal should be run first and automatically subtracted from the sample spectrum.

Predicted IR Spectral Data

The IR spectrum will be dominated by absorptions from the carboxylic acid, amine, and aromatic functionalities.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Appearance	Rationale
O-H Stretch (Carboxylic Acid)	2500 - 3300	Very Broad, Strong	This characteristic broadness is due to intermolecular hydrogen bonding in the carboxylic acid dimer.[8]
N-H Stretch (Secondary Amine)	3200 - 3400	Medium, Sharp	A single peak is expected for the N-H stretch of the secondary amine in the piperidine ring.
C-H Stretch (Aromatic)	3000 - 3100	Medium, Sharp	Stretching vibrations of sp² C-H bonds on the benzene ring.[8]
C-H Stretch (Aliphatic)	2850 - 2980	Medium-Strong, Sharp	Stretching vibrations of sp³ C-H bonds in the piperidine ring.
C=O Stretch (Carbonyl)	1680 - 1710	Strong, Sharp	The carbonyl stretch of an aromatic carboxylic acid is a very prominent feature.[9]
C=C Stretch (Aromatic)	1450 - 1600	Medium, Multiple Bands	These absorptions are characteristic of the benzene ring vibrations.[8]
C-O Stretch	1210 - 1320	Strong	Associated with the C-O single bond in the carboxylic acid group.[8]
N-H Bend	1500 - 1650	Medium	Bending vibration of the N-H bond, may overlap with C=C stretches.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and crucial structural information through the analysis of fragmentation patterns. Electrospray ionization (ESI) is a soft ionization technique well-suited for this polar molecule.

Experimental Protocol: ESI-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Acquire spectra in both positive and negative ion modes.

  • Positive Mode ([M+H]⁺): The piperidine nitrogen is a likely site of protonation.

  • Negative Mode ([M-H]⁻): The carboxylic acid will readily deprotonate.

• Tandem MS (MS/MS): To probe fragmentation, select the precursor ion ([M+H]⁺ or [M-H]⁻) and subject it to collision-induced dissociation (CID) to generate product ion spectra.

Predicted Mass Spectral Data

The molecular formula C₁₂H₁₅NO₂ corresponds to a monoisotopic mass of 205.1103 Da.[10]

Ion	Predicted m/z	Mode	Notes
[M+H]⁺	206.1176	Positive	Protonated molecular ion. This is expected to be the base peak in ESI+.
[M-H]⁻	204.1030	Negative	Deprotonated molecular ion. Expected to be the base peak in ESI-.
[M+Na]⁺	228.0995	Positive	Sodium adduct, commonly observed in ESI.
[M+H - H₂O]⁺	188.1070	Positive	Fragment resulting from the loss of water from the carboxylic acid.
[M+H - HCOOH]⁺	160.1070	Positive	Fragment corresponding to the loss of formic acid, indicating cleavage of the C-C bond between the rings.

Plausible Fragmentation Pathway (Positive Ion Mode)

The fragmentation of 2-(Piperidin-4-YL)benzoic acid in MS/MS experiments can provide confirmation of its structure. A primary fragmentation route involves the cleavage of the bond connecting the two ring systems.

Caption: A simplified proposed fragmentation pathway for [M+H]⁺ of the target molecule.

Integrated Analytical Workflow

The characterization of 2-(Piperidin-4-YL)benzoic acid is a multi-step, self-validating process where each technique provides complementary information.

Caption: The integrated workflow for the structural verification of the title compound.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and Mass Spectrometry data for 2-(Piperidin-4-YL)benzoic acid. By grounding these predictions in the fundamental principles of spectroscopy and comparative data from related structures, we have constructed a comprehensive analytical profile. The ¹H and ¹³C NMR spectra are expected to resolve the distinct protons and carbons of the aromatic and piperidine systems. The IR spectrum will clearly signal the presence of the carboxylic acid and secondary amine groups through their characteristic absorptions. Finally, mass spectrometry will confirm the molecular weight and offer structural insights through predictable fragmentation patterns. This integrated spectroscopic approach is indispensable for any researcher, scientist, or drug development professional working with this molecule, ensuring unambiguous structural confirmation and purity assessment.

References

• Gül, M., et al. (2021). Synthesis, Spectroscopic Analysis, and in Vitro/in Silico Biological Studies of Novel Piperidine Derivatives Heterocyclic Schiff-Mannich Base Compounds. Chemical Biology & Drug Design, 18(12). Available at: [Link]

• BenchChem (2025). A Comprehensive Spectroscopic Analysis of 1-(Piperidin-2-ylmethyl)piperidine and its Analogs. BenchChem Technical Guides.

• ResearchGate (2018). Experimental UV spectra of benzoic acid derivatives. Available at: [Link]

• BenchChem (2025). Spectroscopic and Theoretical Analysis of 3-(2-oxo-2H-chromen-3-yl)benzoic acid: A Technical Guide. BenchChem Technical Guides.
• Koleva, B. B., et al. (2012). Benzoic acid derivatives under pressure: a Raman spectroscopic overview. Journal of Raman Spectroscopy, 43(9), 1249-1256.
• Wang, Y., et al. (2019). Discovery of 4-benzoylpiperidine and 3-(piperidin-4-yl)benzo[d]isoxazole derivatives as potential and selective GlyT1 inhibitor. Bioorganic & Medicinal Chemistry, 27(18).

• ResearchGate (2017). Experimental and theoretical study on benzoic acid derivatives. Available at: [Link]

• Maruthavanan, T., & Manimekalai, A. (2022). Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines. Indian Journal of Chemistry, 61B, 945-953.

• ResearchGate (2015). Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. Available at: [Link]

• Manimekalai, A., et al. (2008). Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 70(3), 559-566.

• ResearchGate (2022). Exploration of Piperidine 3D Fragment Chemical Space: Synthesis and 3D Shape Analysis of Fragments Derived from 20 Regio- and Diastereoisomers of Methyl Substituted Pipecolinates. Available at: [Link]

• Karimova, N. V., et al. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts. Physical Chemistry Chemical Physics, 22(8), 4435-4447.

• ResearchGate (2016). Synthesis, spectroscopic characterization and antimicrobial activity of 2,6 di-substituted piperidine-4-one derivatives. Available at: [Link]

• Eliel, E. L., et al. (1976). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society, 98(12), 3583-3586.

• ResearchGate (2021). List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives. Available at: [Link]

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• ResearchGate (2018). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. Available at: [Link]

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The Versatility of the 2-(Piperidin-4-YL)benzoic Acid Scaffold: A Technical Guide for Medicinal Chemists

Introduction: A Privileged Scaffold in Drug Discovery

In the landscape of medicinal chemistry, the identification and optimization of privileged scaffolds—molecular frameworks that can be systematically modified to interact with a variety of biological targets—is a cornerstone of modern drug discovery. The 2-(piperidin-4-yl)benzoic acid core represents one such versatile scaffold. Its unique architecture, combining a rigid benzoic acid moiety with a conformationally flexible and readily functionalizable piperidine ring, provides an exceptional platform for the design of novel therapeutics across a spectrum of diseases.

The benzoic acid group, a common structural motif in pharmaceuticals, offers a key interaction point, often acting as a hydrogen bond donor or acceptor, or serving as an anchor point for further chemical elaboration.[1] The piperidine ring, a prevalent feature in many approved drugs, allows for the introduction of various substituents that can modulate the compound's physicochemical properties, such as solubility and lipophilicity, as well as its pharmacokinetic profile.[2][3] The strategic placement of the piperidine at the 2-position of the benzoic acid creates a specific spatial arrangement of these two key functional groups, which has proven to be highly effective in targeting a diverse array of biological macromolecules.

This technical guide will provide an in-depth exploration of the 2-(piperidin-4-yl)benzoic acid scaffold, from its synthesis to its application in the development of novel therapeutic agents. We will delve into the medicinal chemistry strategies that have leveraged this core structure to generate potent and selective modulators of various drug targets, supported by detailed experimental protocols and mechanistic insights.

Synthesis of the Core Scaffold and its Derivatives

The successful application of any scaffold in medicinal chemistry begins with a robust and flexible synthetic strategy. The synthesis of the 2-(piperidin-4-yl)benzoic acid core and its subsequent derivatization can be approached through several well-established organic chemistry transformations.

General Synthetic Workflow

The overall process for developing a library of compounds based on the 2-(piperidin-4-yl)benzoic acid scaffold typically follows the workflow illustrated below. This process begins with the synthesis of the core structure, followed by diversification through the functionalization of the piperidine nitrogen, and finally, biological screening to identify lead compounds.

Caption: General workflow for the synthesis and screening of a 2-(piperidin-4-yl)benzoic acid-based compound library.

Detailed Experimental Protocol: Synthesis of a Representative Derivative

The following protocol details the synthesis of a generic 2-(1-acylpiperidin-4-yl)benzoic acid derivative, a common structural motif in many biologically active compounds.

Step 1: Synthesis of methyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)benzoate

• Rationale: This step involves a Suzuki coupling reaction to form the C-C bond between the benzoic acid and piperidine rings. The piperidine nitrogen is protected with a Boc group to prevent side reactions, and the carboxylic acid is protected as a methyl ester.

• Procedure:

  • To a solution of methyl 2-bromobenzoate (1.0 eq) and (1-(tert-butoxycarbonyl)piperidin-4-yl)boronic acid pinacol ester (1.2 eq) in a 2:1 mixture of dioxane and water, add K₂CO₃ (3.0 eq) and Pd(PPh₃)₄ (0.05 eq).

  • Degas the mixture with argon for 15 minutes.

  • Heat the reaction mixture to 90 °C and stir for 12 hours under an argon atmosphere.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the desired product.

Step 2: Deprotection of the Piperidine Nitrogen

• Rationale: The Boc protecting group is removed under acidic conditions to liberate the secondary amine, which can then be functionalized.

• Procedure:

  • Dissolve the product from Step 1 in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA).

  • Stir the solution at room temperature for 2 hours.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in DCM and wash with saturated NaHCO₃ solution.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected intermediate.

Step 3: Amide Coupling to Functionalize the Piperidine Nitrogen

• Rationale: A diverse range of substituents can be introduced at the piperidine nitrogen via amide bond formation. Carbodiimide coupling agents like EDC are commonly used for this transformation.[4]

• Procedure:

  • To a solution of the deprotected piperidine from Step 2 (1.0 eq) and a carboxylic acid of choice (R-COOH, 1.1 eq) in dry DCM, add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.5 eq) and hydroxybenzotriazole (HOBt, 1.2 eq).

  • Stir the reaction mixture at room temperature for 16 hours.

  • Dilute the reaction with DCM and wash with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to obtain the desired N-acylated derivative.

Step 4: Saponification of the Methyl Ester

• Rationale: The final step involves the hydrolysis of the methyl ester to the corresponding carboxylic acid, which is often crucial for biological activity.

• Procedure:

  • Dissolve the N-acylated derivative in a 3:1 mixture of tetrahydrofuran (THF) and water.

  • Add LiOH (3.0 eq) and stir the mixture at room temperature for 4 hours.

  • Acidify the reaction mixture to pH 3-4 with 1M HCl.

  • Extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the final 2-(1-acylpiperidin-4-yl)benzoic acid derivative.

Applications in Medicinal Chemistry

The 2-(piperidin-4-yl)benzoic acid scaffold has been successfully employed in the development of a wide range of therapeutic agents. The following sections highlight its application in key disease areas.

Anti-inflammatory Agents

Chronic inflammation is a key pathological feature of many diseases. The 2-(piperidin-4-yl)benzoic acid scaffold has been utilized to develop potent anti-inflammatory agents, often by targeting key nodes in inflammatory signaling pathways.

Mechanism of Action: Inhibition of the NF-κB Pathway

A number of 2-(piperidin-4-yl)benzimidazole derivatives have been shown to exert anti-inflammatory effects by inhibiting the production of nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.[5] Mechanistic studies have revealed that these compounds can suppress the activation of the NF-κB signaling pathway by restoring the phosphorylation level of IκBα.[5]

Caption: Inhibition of the NF-κB signaling pathway by 2-(piperidin-4-yl)benzoic acid derivatives.

Structure-Activity Relationship (SAR) Data

The following table summarizes the anti-inflammatory activity of a series of 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives.

Compound ID	R-group on Piperidine Nitrogen	NO Production IC₅₀ (µM)[5]	TNF-α Production IC₅₀ (µM)[5]
6a	-CH₂CH₂Ph	5.43	8.76
6b	-CH₂(4-F-Ph)	3.21	6.54
6e	-CH₂(4-Cl-Ph)	0.86	1.87
6g	-CH₂(4-MeO-Ph)	6.12	9.32

As demonstrated in the table, the substitution on the phenyl ring of the N-benzyl group significantly influences the anti-inflammatory activity. A chloro-substituent at the 4-position of the phenyl ring (compound 6e ) resulted in the most potent inhibition of both NO and TNF-α production.[5]

Anticancer Agents

The 2-(piperidin-4-yl)benzoic acid scaffold has also been explored for the development of anticancer agents, particularly kinase inhibitors.

Targeting VEGFR-2 and c-Met Kinases

Derivatives of 2-(piperidin-4-yl)benzo[d]oxazole have been designed as dual inhibitors of VEGFR-2 and c-Met, two receptor tyrosine kinases that play crucial roles in tumor angiogenesis and metastasis.[6] The design of these inhibitors is based on combining the key pharmacophoric features required for binding to the ATP-binding pocket of both kinases.[6]

SAR Data for VEGFR-2 and c-Met Inhibition

Compound ID	R-group on Piperidine Nitrogen	VEGFR-2 IC₅₀ (nM)[6]	c-Met IC₅₀ (nM)[6]
5a	-C(O)CH₂NH(4-Cl-Ph)	25.3	31.6
5b	-C(O)CH₂NH(3-CF₃-Ph)	18.7	22.4
5c	-C(O)CH₂NH(4-MeO-Ph)	35.1	42.8
Sorafenib	Reference Drug	90.0	>1000

The data indicates that these novel piperidinyl-based benzoxazole derivatives exhibit potent dual inhibition of VEGFR-2 and c-Met, with some compounds showing superior activity compared to the reference drug, sorafenib, against VEGFR-2.[6]

Antibacterial and Antifungal Agents

The versatility of the 2-(piperidin-4-yl)benzoic acid scaffold extends to the development of antimicrobial agents.

• Antibacterial Activity: 2-piperidin-4-yl-benzimidazoles have been reported to exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.[7]

• Antifungal Activity: Hybrid molecules combining the 2-(piperidin-4-yl) scaffold with a tetrahydroisoquinoline moiety have shown promising antimycotic activity against various Candida species.[8] The antifungal efficacy of these compounds is highly dependent on the length of the alkyl chain attached to the piperidine nitrogen.[8]

Future Outlook

The 2-(piperidin-4-yl)benzoic acid scaffold continues to be a valuable tool in the arsenal of medicinal chemists. Its synthetic tractability and the ability to readily modulate its physicochemical and pharmacokinetic properties make it an attractive starting point for the design of new drugs.[2][3] Future research in this area is likely to focus on:

• Exploring new therapeutic targets: The application of this scaffold to novel and challenging drug targets.

• Developing more selective inhibitors: Fine-tuning the structure of the derivatives to achieve higher selectivity for their intended targets, thereby reducing off-target effects and improving the safety profile.

• Applying novel synthetic methodologies: Employing modern synthetic techniques to create more diverse and complex libraries of compounds based on this scaffold.

References

• Title: 2-piperidin-4-yl-benzimidazoles with broad spectrum antibacterial activities Source: PubMed URL: [Link]

• Title: Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents Source: PubMed URL: [Link]

• Title: EP0699672A1 - Process for preparing benzoic acid derivative intermediates and benzothiophene pharmaceutical agents Source: Google Patents URL
• Title: EP0699673A1 - Process for preparing benzoic acid derivative intermediates and benzothiophene pharmaceutical agents Source: Google Patents URL

• Title: 2-(Piperidin-4-yl)acetamides as Potent Inhibitors of Soluble Epoxide Hydrolase with Anti-Inflammatory Activity Source: eScholarship.org URL: [Link]

• Title: A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various use Source: Daru Journal of Pharmaceutical Sciences URL: [Link]

• Title: US20050137396A1 - Process for preparing benzoic acids Source: Google Patents URL

• Title: Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor Source: MDPI URL: [Link]

• Title: Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols Source: ResearchGate URL: [Link]

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• Title: Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics Source: PMC - NIH URL: [Link]

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• 8. Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking the Molecular Culprits: A Technical Guide to Discovering Novel Biological Targets for 2-(Piperidin-4-YL)benzoic Acid Analogs

Introduction: The Therapeutic Potential of 2-(Piperidin-4-YL)benzoic Acid Analogs

The 2-(Piperidin-4-YL)benzoic acid scaffold is a privileged structure in medicinal chemistry, with analogs demonstrating a wide range of biological activities, including anti-inflammatory, anticancer, and antibacterial effects.[1][2][3] The versatility of this scaffold, which combines a rigid benzoic acid moiety with a flexible piperidine ring, allows for diverse chemical modifications, leading to compounds with the potential to interact with a multitude of biological targets.[4] Understanding the precise molecular targets of these analogs is paramount for elucidating their mechanisms of action, optimizing their therapeutic efficacy, and identifying potential off-target effects.[5]

This in-depth technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify and validate novel biological targets for 2-(Piperidin-4-YL)benzoic acid analogs. We will delve into a suite of cutting-edge, complementary methodologies, providing not just the "how" but also the critical "why" behind each experimental choice. This guide is designed to be a self-validating system, ensuring that each step, from initial hypothesis generation to definitive target validation, is built on a foundation of scientific rigor and logical progression.

Pillar I: Unbiased Target Identification Strategies

The initial phase of target deconvolution often employs unbiased, or "phenotypic," screening approaches where the primary goal is to identify any and all proteins that interact with the small molecule of interest. This section details two powerful, label-free methodologies and one classic affinity-based approach.

Drug Affinity Responsive Target Stability (DARTS)

The principle behind DARTS is that the binding of a small molecule to its target protein can increase the protein's stability and, consequently, its resistance to proteolysis.[6][7][8][9][10] This method is particularly advantageous as it does not require modification of the parent compound, thus preserving its native bioactivity.[8][10]

Causality Behind Experimental Choices: The selection of the protease and its concentration is a critical parameter. A protease that is too aggressive will degrade all proteins, while one that is too weak will not reveal the subtle stability differences conferred by ligand binding. Therefore, an initial optimization experiment is essential to determine the ideal protease-to-protein ratio and digestion time.

Detailed Protocol for DARTS:

• Cell Lysate Preparation:

  • Culture cells of interest (e.g., a cancer cell line for an anti-proliferative analog) to ~80-90% confluency.

  • Wash cells twice with ice-cold PBS and lyse in a suitable buffer (e.g., M-PER supplemented with protease and phosphatase inhibitors).[10]

  • Centrifuge the lysate at high speed (e.g., 18,000 x g) for 15 minutes at 4°C to pellet cellular debris.[10]

  • Collect the supernatant and determine the protein concentration using a standard method like the BCA assay.

• Compound Incubation:

  • Dilute the cell lysate to a working concentration (e.g., 1 mg/mL) in a reaction buffer (e.g., TNC buffer: 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 10 mM CaCl2).[10]

  • Divide the lysate into aliquots. Treat one aliquot with the 2-(Piperidin-4-YL)benzoic acid analog at a predetermined concentration (e.g., 10x the IC50) and another with vehicle (e.g., DMSO) as a negative control.

  • Incubate at room temperature for at least 1 hour to allow for binding.

• Protease Digestion:

  • Add a protease (e.g., thermolysin or pronase) to each sample at an optimized concentration.

  • Incubate at room temperature for a specific time (e.g., 10-30 minutes).

  • Stop the digestion by adding a protease inhibitor (e.g., EDTA for metalloproteases) or by adding SDS-PAGE loading buffer and boiling.

• Analysis by SDS-PAGE and Mass Spectrometry:

  • Run the digested samples on an SDS-PAGE gel.

  • Visualize the protein bands using a sensitive stain (e.g., silver stain or SYPRO Ruby).

  • Excise protein bands that are present or more intense in the compound-treated lane compared to the vehicle-treated lane.

  • Identify the proteins in the excised bands using mass spectrometry (e.g., LC-MS/MS).

Data Presentation: Hypothetical DARTS Results

Protein ID	Molecular Weight (kDa)	Fold Change (Compound/Vehicle)	Putative Function
P12345	72	5.2	Kinase
Q67890	45	3.8	Metabolic Enzyme
R54321	110	2.1	Structural Protein

Experimental Workflow for DARTS

Caption: Workflow for identifying protein targets using DARTS.

Cellular Thermal Shift Assay (CETSA)

CETSA is another powerful label-free method that relies on the principle of ligand-induced thermal stabilization of target proteins.[11][12][13][14][15][16] Instead of protease susceptibility, CETSA measures the amount of soluble protein remaining after heat denaturation.[14]

Causality Behind Experimental Choices: The key to a successful CETSA experiment is to identify a "melt temperature" at which the target protein is partially denatured. This temperature provides the optimal window to observe a stabilizing shift upon ligand binding. A temperature that is too low will not denature the protein, while a temperature that is too high will denature all of it, regardless of ligand binding.

Detailed Protocol for CETSA:

• Cell Treatment and Lysis:

  • Treat intact cells with the 2-(Piperidin-4-YL)benzoic acid analog or vehicle for a defined period.

  • Harvest the cells, wash with PBS, and resuspend in a lysis buffer.

  • Lyse the cells using freeze-thaw cycles or sonication.[11]

  • Centrifuge to pellet insoluble debris and collect the supernatant.

• Heat Treatment:

  • Aliquot the cell lysate into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler.[11]

  • Cool the samples to room temperature.

• Separation and Detection:

  • Centrifuge the heated samples at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[11]

  • Carefully collect the supernatant containing the soluble proteins.

  • Analyze the amount of the target protein in the supernatant by Western blotting or other quantitative methods like ELISA or mass spectrometry.

Data Presentation: Hypothetical CETSA Results

Temperature (°C)	% Soluble Protein (Vehicle)	% Soluble Protein (Compound)
40	100	100
50	85	95
55	50	80
60	20	60
65	5	25
70	0	5

Experimental Workflow for CETSA

Caption: Workflow for assessing target engagement using CETSA.

Affinity Chromatography coupled with Mass Spectrometry (AC-MS)

This classic approach involves immobilizing the small molecule on a solid support to "fish" for its binding partners from a cell lysate.[17][18][19] While it requires chemical modification of the analog, it can be a very effective method for identifying high-affinity targets.[20]

Causality Behind Experimental Choices: The choice of the linker and its attachment point on the 2-(Piperidin-4-YL)benzoic acid analog is crucial. The modification should be made at a position that is not critical for its biological activity, as determined by structure-activity relationship (SAR) studies. A poorly designed probe will fail to capture the true biological targets.

Detailed Protocol for AC-MS:

• Probe Synthesis:

  • Synthesize an analog of the 2-(Piperidin-4-YL)benzoic acid with a linker arm terminating in a reactive group (e.g., an amine or carboxylic acid).

  • Covalently attach the linker-modified analog to a solid support (e.g., NHS-activated sepharose beads).

• Affinity Pull-down:

  • Incubate the affinity matrix with cell lysate for several hours at 4°C to allow for binding.

  • As a negative control, incubate a separate aliquot of lysate with beads that have not been coupled to the compound.

  • Wash the beads extensively with a series of buffers of increasing stringency to remove non-specific binders.

• Elution and Analysis:

  • Elute the specifically bound proteins from the affinity matrix using a competitive ligand (the original, unmodified analog), a denaturing agent (e.g., SDS), or by changing the pH.

  • Separate the eluted proteins by SDS-PAGE.

  • Identify the proteins in the unique bands (present in the compound-coupled lane but not the control lane) by mass spectrometry.

Data Presentation: Hypothetical AC-MS Results

Protein ID	Elution Method	Specificity Score	Potential Role
P98765	Competitive	High	Receptor
Q54321	SDS	Medium	Chaperone
R12345	pH Change	High	Ion Channel

Experimental Workflow for Affinity Chromatography-MS

Caption: Workflow for target identification using AC-MS.

Pillar II: Genetic Approaches for Target Deconvolution

Genetic methods offer a complementary and powerful approach to target identification by assessing how the loss or gain of function of a specific gene affects the cellular response to the compound.

CRISPR-Cas9 Screening

CRISPR-based screens can be used to identify genes that, when knocked out, confer resistance or sensitivity to the 2-(Piperidin-4-YL)benzoic acid analog.[2][21][22] This provides strong genetic evidence for the involvement of these genes' products in the compound's mechanism of action.[23]

Causality Behind Experimental Choices: A positive selection screen (resistance) is often more straightforward to execute and interpret than a negative selection screen (sensitivity). Cells that acquire a resistance mutation will outcompete the rest of the population in the presence of the cytotoxic compound, making their identification easier.

Detailed Protocol for CRISPR-Cas9 Screening:

• Library Transduction:

  • Transduce a population of Cas9-expressing cells with a genome-wide CRISPR knockout library (e.g., GeCKO library).

  • Ensure a low multiplicity of infection (MOI) to have, on average, one guide RNA per cell.

• Compound Treatment and Selection:

  • Treat the transduced cell population with the 2-(Piperidin-4-YL)benzoic acid analog at a concentration that kills the majority of the cells (e.g., IC90).

  • Culture the cells for a sufficient period to allow the resistant population to expand.

• Genomic DNA Extraction and Sequencing:

  • Harvest the surviving cells and extract their genomic DNA.

  • Amplify the guide RNA sequences from the genomic DNA by PCR.

  • Sequence the amplified guide RNAs using next-generation sequencing.

• Data Analysis:

  • Compare the abundance of each guide RNA in the treated population to that in a control (untreated) population.

  • Identify the guide RNAs that are significantly enriched in the treated population. The corresponding genes are candidate targets or are in the target's pathway.

Data Presentation: Hypothetical CRISPR Screen Results

Gene Symbol	Guide RNA Enrichment (log2 Fold Change)	p-value	Pathway Association
GENE1	8.2	1.5e-8	MAPK Signaling
GENE2	7.5	3.2e-7	Apoptosis
GENE3	6.9	9.1e-6	Drug Metabolism

Logical Flow for CRISPR-Based Target Identification

Caption: Logical flow of a CRISPR-based screen for target discovery.

Pillar III: Rigorous Target Validation

Identifying a list of potential targets is only the first step. Rigorous validation is essential to confirm that these proteins are indeed the direct and biologically relevant targets of the 2-(Piperidin-4-YL)benzoic acid analog.[20][23][24][25][26]

In Vitro Binding Assays

Direct binding assays with purified proteins are the gold standard for confirming a physical interaction between the compound and the putative target.

• Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding to determine the binding affinity (Kd), stoichiometry, and thermodynamic parameters.

• Surface Plasmon Resonance (SPR): Immobilizes the protein on a sensor chip and flows the compound over it to measure the on- and off-rates of binding.

• Microscale Thermophoresis (MST): Measures the change in movement of a fluorescently labeled protein in a temperature gradient upon ligand binding.

Cellular Target Engagement Assays

Confirming that the compound binds to the target in a cellular context is crucial. CETSA, as described earlier, is an excellent tool for this purpose. An isothermal dose-response CETSA can be performed to determine the cellular EC50 for target engagement.

Genetic Validation

• Gene Knockout/Knockdown: Using CRISPR or siRNA to reduce the expression of the putative target should render the cells less sensitive to the compound if it is a required target for the compound's activity.[25]

• Overexpression: Overexpressing the target protein may lead to increased sensitivity to the compound.

Downstream Signaling Pathway Analysis

Once a target is validated, it is essential to understand the functional consequences of its modulation by the 2-(Piperidin-4-YL)benzoic acid analog.

• Phosphoproteomics: Mass spectrometry-based phosphoproteomics can be used to identify changes in protein phosphorylation downstream of the target, providing insights into the affected signaling pathways.[9][27]

• Western Blotting: Validate the findings from phosphoproteomics by examining the phosphorylation status of key signaling nodes.

Signaling Pathway Deconvolution

Caption: Hypothetical signaling pathway modulated by a 2-(Piperidin-4-YL)benzoic acid analog.

Conclusion: An Integrated Approach to Target Discovery

The discovery of novel biological targets for 2-(Piperidin-4-YL)benzoic acid analogs requires a multi-faceted and integrated approach. No single technique is sufficient to definitively identify and validate a target. By combining the power of unbiased chemical proteomics and genetic screens with rigorous biochemical and cellular validation, researchers can build a compelling case for a specific mechanism of action. This in-depth guide provides a robust framework to navigate the complexities of target deconvolution, ultimately accelerating the translation of promising small molecules into novel therapeutics.

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• Pai, M. Y., Lomenick, B., Hwang, H., Schiestl, R., McBride, W., Loo, J. A., & Huang, J. (2015). Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. Methods in Molecular Biology, 1263, 287-298.

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• Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European journal of medicinal chemistry, 302(Pt 1), 118213. [Link]

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Topic: 2-(Piperidin-4-YL)benzoic Acid for PROTAC Linker Design: Principles of Rigidity and Spacing

An In-depth Technical Guide for Drug Development Professionals

Abstract

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by enabling the targeted degradation of disease-causing proteins. The linker component, which connects the target protein binder to the E3 ligase ligand, is a critical determinant of PROTAC efficacy, influencing everything from ternary complex formation to pharmacokinetic properties. While early designs favored flexible linkers, the field is increasingly embracing semi-rigid motifs to gain precise control over molecular conformation. This guide provides an in-depth analysis of 2-(Piperidin-4-YL)benzoic acid, a key building block for semi-rigid linkers. We will explore the core design principles behind its use, its impact on ternary complex stability, detailed synthetic protocols for its incorporation, and a review of its application in successful PROTAC development.

The Central Role of the Linker in PROTAC Efficacy

PROTACs are heterobifunctional molecules that hijack the cell's natural ubiquitin-proteasome system (UPS) to eliminate specific proteins of interest (POIs).[1][] They consist of three components: a "warhead" that binds the POI, an "anchor" that recruits an E3 ubiquitin ligase, and a linker that connects them.[3] The PROTAC's primary function is to induce the formation of a stable ternary complex between the POI and the E3 ligase.[4][5] This proximity enables the E3 ligase to transfer ubiquitin to the POI, marking it for degradation by the 26S proteasome.[5]

The linker is not merely a passive spacer; it is a crucial determinant of the PROTAC's overall activity and drug-like properties.[1][6] Its length, composition, flexibility, and attachment points collectively govern the geometry and stability of the ternary complex, which directly correlates with degradation efficiency.[7][8][9]

Figure 2: General structure of a PROTAC with a 2-(Piperidin-4-YL)benzoic acid core.

Physicochemical Properties & Their Implications

The "drug-likeness" of a PROTAC is heavily influenced by the physicochemical properties of its linker. [10]2-(Piperidin-4-YL)benzoic acid contributes favorably in this regard.

Property	Value (Approx.)	Implication for PROTAC Design
Molecular Weight	~205 g/mol [11]	A relatively small building block, helping to keep the final PROTAC within a manageable molecular weight range to favor cell permeability.
cLogP	~1.5 - 2.5	Balances lipophilicity and hydrophilicity. The piperidine and carboxylic acid moieties help mitigate the high lipophilicity often associated with POI and E3 ligands, improving solubility. [12]
pKa	Carboxylic Acid: ~4-5Piperidine N: ~10-11	The ionizable groups are critical for solubility. [10]The basic piperidine nitrogen can be protonated at physiological pH, which can enhance aqueous solubility and influence cell permeability. [13][14]
Topological Polar Surface Area (TPSA)	~50 Ų	Contributes to a favorable TPSA, a key predictor of membrane permeability.

Note: Exact values can vary based on the specific salt form and computational method.

Structural Rationale and Impact on Ternary Complex Formation

The key advantage of the 2-(piperidin-4-yl)benzoic acid scaffold is the fixed spatial relationship between the piperidine ring and the phenyl ring. This semi-rigid structure acts as a "molecular rudder," directing the exit vectors of the attached linker chains.

The causality behind this choice is rooted in the thermodynamics of ternary complex formation. A successful PROTAC must orient the POI and E3 ligase in a manner that exposes lysine residues on the POI to the E2-ubiquitin conjugating enzyme associated with the E3 ligase. [8]

• Favorable Geometry: The constrained geometry of this linker building block can pre-organize the PROTAC into a conformation that is energetically favorable for ternary complex formation. This can lead to positive cooperativity, where the binding of one protein enhances the binding of the other. [9][15]* Geometrical Mismatch: Conversely, if the fixed angle and distance are incorrect for a given POI-E3 ligase pair, it can introduce steric clashes or prevent productive interactions, leading to anti-cooperativity and poor degradation. [16][17] This highlights a critical principle: linker design is not universal. The optimal linker geometry is context-dependent, relying on the specific surfaces of the POI and E3 ligase being recruited. [1]

Synthetic and Conjugation Strategies

Incorporating 2-(piperidin-4-yl)benzoic acid into a PROTAC requires standard but carefully executed synthetic chemistry. The building block offers two distinct points for conjugation: the piperidine nitrogen and the carboxylic acid. Typically, the piperidine nitrogen is protected (e.g., with a Boc group) during synthesis.

Experimental Protocol: Amide Coupling to the Carboxylic Acid

This protocol describes a general procedure for coupling an amine-terminated linker component (attached to the E3 ligase ligand, for example) to the carboxylic acid of Boc-protected 2-(piperidin-4-yl)benzoic acid.

Self-Validation: Each step's success is validated through analytical chemistry (TLC, LC-MS) before proceeding, ensuring the final product is the result of a verified pathway.

• Reagent Preparation:

  • Dissolve N-Boc-2-(piperidin-4-yl)benzoic acid (1.0 eq) in a suitable anhydrous solvent (e.g., DMF or DCM).

  • Add an amine-terminated linker-ligand conjugate (1.0-1.2 eq).

  • Add a coupling agent such as HATU (1.2 eq) or HBTU/HOBt. [18] * Add a non-nucleophilic base such as DIPEA (2.0-3.0 eq) to the reaction mixture.

• Reaction Execution:

  • Stir the reaction mixture under an inert atmosphere (e.g., Nitrogen or Argon) at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-16 hours).

• Work-up and Purification:

  • Quench the reaction with water or saturated aqueous NaHCO₃.

  • Extract the product with an organic solvent (e.g., Ethyl Acetate or DCM).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired amide-coupled intermediate.

• Characterization:

  • Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Deprotection and Subsequent Conjugation

Following the amide coupling, the Boc protecting group on the piperidine nitrogen can be removed under acidic conditions (e.g., Trifluoroacetic acid in DCM) to reveal the secondary amine. This amine is then available for a second conjugation reaction (e.g., another amide coupling, reductive amination) to attach the POI-binding warhead, completing the PROTAC synthesis.

Case Studies and Data Analysis

While specific public data on PROTACs using the exact 2-(piperidin-4-yl)benzoic acid moiety can be proprietary, the broader class of 4-aryl piperidine linkers is well-represented. These structures share the same core principle of a semi-rigid scaffold. For instance, in the development of androgen receptor (AR) degraders, linkers containing piperidine or piperazine motifs have been crucial for achieving high potency and favorable drug-like properties. [19][20] The table below conceptualizes the type of data generated during the optimization of such a PROTAC series, illustrating the impact of linker modifications.

PROTAC ID	Linker Modification	Target Binding (Kᵢ, nM)	Ternary Complex Kᴅ (nM)	Degradation (DC₅₀, nM)	Max Degradation (Dₘₐₓ, %)
PROTAC-A	Flexible PEG₄ Linker	50	250	120	85
PROTAC-B	Rigid Biphenyl Linker	55	>1000 (No complex)	>10,000	<10
PROTAC-C	4-Aryl Piperidine Core	52	80	15	>95
PROTAC-D	4-Aryl Piperidine + PEG₂	60	150	45	90

Analysis of Hypothetical Data:

• PROTAC-A vs. PROTAC-C: The shift from a flexible PEG linker to a semi-rigid aryl-piperidine core (PROTAC-C) shows a dramatic improvement in both ternary complex affinity and degradation potency (DC₅₀). This exemplifies the benefit of reducing the entropic penalty.

• PROTAC-B: A completely rigid linker was unable to facilitate complex formation, rendering the PROTAC inactive. This demonstrates the risk of excessive rigidity.

• PROTAC-C vs. PROTAC-D: Adding a small amount of flexibility back to the aryl-piperidine core (PROTAC-D) slightly decreased potency, suggesting that for this particular POI-E3 pair, the more constrained geometry of PROTAC-C was optimal.

This systematic approach, where linker rigidity is methodically tuned, is essential for rational PROTAC design.

Figure 3: A generalized workflow for PROTAC design and evaluation.

Conclusion and Future Perspectives

The rational design of PROTAC linkers is moving beyond a trial-and-error approach towards a structure-driven, hypothesis-based discipline. Building blocks like 2-(piperidin-4-yl)benzoic acid are instrumental in this evolution. They provide a semi-rigid scaffold that allows medicinal chemists to exert precise control over the three-dimensional orientation of the PROTAC, directly influencing the stability of the ternary complex and the ultimate degradation efficacy.

The key takeaway is that there is a "Goldilocks zone" for linker rigidity—not too flexible, not too rigid. The success of a linker containing 2-(piperidin-4-yl)benzoic acid depends entirely on whether its inherent geometry is productive for the specific target and E3 ligase pair. Future advancements will likely involve the expansion of the chemical toolbox with novel rigid and semi-rigid linkers, coupled with more powerful computational tools to predict optimal ternary complex conformations, further accelerating the development of potent and selective protein degraders.

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. Available at: [Link]

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology. Available at: [Link]

• Marques, J. C., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Advances. Available at: [Link]

• Shcherbak, D., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. Available at: [Link]

• Shcherbak, D., et al. (2020). Novel approaches for the rational design of PROTAC linkers. PMC - NIH. Available at: [Link]

• Luo, Y., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. Available at: [Link]

• University of Dundee. (2021). Understanding the structure-activity relationship (SAR) and PK of PROTAC linkers. Available at: [Link]

• Kumar, P., et al. (2024). The role of physicochemical and topological parameters in drug design. Frontiers in Chemistry. Available at: [Link]

• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? ResearchGate. Available at: [Link]

• Drummond, M. L., & Williams, R. T. (2019). Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta. PMC - NIH. Available at: [Link]

• Bai, Y., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. PubMed. Available at: [Link]

• Popovic, D., & Vucicevic, J. (2021). Protein degradation induced by PROTAC molecules as emerging drug discovery strategy. Journal of the Serbian Chemical Society. Available at: [Link]

• Drummond, M. L., & Williams, R. T. (2021). Rationalizing PROTAC-Mediated Ternary Complex Formation Using Rosetta. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-(Piperidin-1-yl)benzoic acid. PubChem. Available at: [Link]

• Sun, X., et al. (2021). Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic. PMC - NIH. Available at: [Link]

• Weng, G., et al. (2022). An overview of PROTACs: a promising drug discovery paradigm. PMC - NIH. Available at: [Link]

• Zhang, M., et al. (2022). E3 ligase ligand optimization of Clinical PROTACs. Frontiers in Chemistry. Available at: [Link]

• Gaber, Z. B., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. PMC - PubMed Central. Available at: [Link]

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A Technical Guide to the Anti-inflammatory Potential of 2-(Piperidin-4-YL)benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chronic inflammation is a significant driver of numerous human diseases, creating a persistent need for novel anti-inflammatory agents with improved efficacy and safety profiles. This technical guide explores the therapeutic potential of 2-(piperidin-4-YL)benzoic acid derivatives, a chemical scaffold with promising, albeit underexplored, anti-inflammatory properties. While direct research on this specific class is nascent, this document synthesizes data from structurally related compounds to provide a robust framework for investigation. We will delve into the chemical rationale, plausible molecular mechanisms of action, detailed experimental protocols for evaluation, and a prospective analysis of the structure-activity relationship (SAR). This guide is intended to serve as a foundational resource for researchers aiming to design, synthesize, and validate the next generation of anti-inflammatory therapeutics based on this versatile scaffold.

Introduction: The Rationale for a New Scaffold

Inflammation is a fundamental biological process, essential for host defense and tissue repair. However, when dysregulated, it underpins a vast array of pathologies, from autoimmune disorders like rheumatoid arthritis to cardiovascular disease and neurodegeneration.[1] Current non-steroidal anti-inflammatory drugs (NSAIDs) are among the most widely used medications globally, but their long-term use is associated with significant gastrointestinal and cardiovascular side effects, primarily due to the non-selective inhibition of cyclooxygenase (COX) enzymes.[2][3]

This therapeutic gap has spurred the search for novel chemical entities that can offer more targeted intervention with fewer off-target effects. The 2-(piperidin-4-YL)benzoic acid scaffold presents an intriguing starting point. It combines a piperidine ring, a common moiety in many biologically active compounds known for its ability to modulate protein-protein interactions and receptor binding, with a benzoic acid group, a classic pharmacophore in many NSAIDs responsible for key interactions within the active sites of enzymes like COX.[4][5] This guide provides a comprehensive technical overview for researchers embarking on the exploration of this promising, yet largely uncharacterized, class of compounds.

Plausible Mechanisms of Anti-inflammatory Action

Based on the chemical structure and data from analogous compounds, several molecular pathways represent primary targets for 2-(piperidin-4-YL)benzoic acid derivatives.

Inhibition of Cyclooxygenase (COX) Enzymes

The most probable mechanism of action is the inhibition of COX-1 and COX-2, the key enzymes in the biosynthesis of pro-inflammatory prostaglandins.[6] The benzoic acid moiety can mimic arachidonic acid, the natural substrate, and form critical hydrogen bonds with residues like Tyr-385 and Ser-530 in the COX active site, while the piperidine ring can extend into adjacent hydrophobic pockets, potentially conferring selectivity.[7]

Modulation of the NF-κB Signaling Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules.[8][9] Several heterocyclic compounds have been shown to inhibit NF-κB activation.[10][11] Derivatives of 2-(piperidin-4-YL)benzoic acid may interfere with this pathway by inhibiting the degradation of IκBα, thereby preventing the nuclear translocation of the active p50/p65 subunits.[4][12]

Inhibition of Soluble Epoxide Hydrolase (sEH)

Recent studies on the closely related 2-(piperidin-4-yl)acetamides have identified sEH as a promising anti-inflammatory target.[13] This enzyme degrades anti-inflammatory epoxyeicosatrienoic acids (EETs). Inhibition of sEH by 2-(piperidin-4-YL)benzoic acid derivatives could therefore represent an alternative or complementary mechanism to reduce inflammation.[14]

Figure 1: Potential Anti-inflammatory Mechanisms of 2-(Piperidin-4-YL)benzoic Acid Derivatives.

In Vitro Evaluation: A Step-by-Step Guide

A tiered approach to in vitro testing is crucial for efficiently screening and characterizing novel compounds.

Primary Screening: Cell-Based Assays

The initial assessment of anti-inflammatory activity is typically performed using lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).

Protocol 1: Nitric Oxide (NO) and Cytokine Production in RAW 264.7 Macrophages

• Cell Culture: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds (e.g., 0.1 to 100 µM) for 1-2 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., dexamethasone).

• Inflammatory Challenge: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide Measurement: Collect the cell supernatant. Measure the accumulation of nitrite, a stable metabolite of NO, using the Griess reagent. Quantify by measuring absorbance at 540 nm.

• Cytokine Measurement: Use the same supernatant to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the concentration of NO and cytokines. Determine the IC₅₀ value for each compound, which is the concentration required to inhibit 50% of the inflammatory mediator production.

Mechanistic Assays: Enzymatic Inhibition

Compounds showing significant activity in cell-based assays should be further evaluated in specific enzymatic assays to confirm their mechanism of action.

Protocol 2: In Vitro COX-1 and COX-2 Inhibition Assay

• Assay Principle: This assay measures the peroxidase activity of COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

• Reagents: Purified ovine COX-1 and human recombinant COX-2 enzymes, arachidonic acid (substrate), and a colorimetric COX inhibitor screening assay kit.

• Procedure: a. Add assay buffer, heme, and the purified COX-1 or COX-2 enzyme to the wells of a 96-well plate. b. Add the test compounds at various concentrations. Include a vehicle control and a selective COX-1 inhibitor (e.g., SC-560) and a selective COX-2 inhibitor (e.g., celecoxib) as controls. c. Incubate for 10-15 minutes at room temperature. d. Initiate the reaction by adding arachidonic acid. e. Shake for 2 minutes and then add the colorimetric substrate solution. f. Continue shaking for 5-10 minutes and measure the absorbance at 590 nm.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC₅₀ values for both COX-1 and COX-2. The selectivity index (SI) can be calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

Figure 2: A streamlined workflow for the in vitro evaluation of novel anti-inflammatory compounds.

In Vivo Efficacy: The Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a widely used and well-validated acute inflammatory model to assess the in vivo efficacy of potential anti-inflammatory drugs.[2]

Protocol 3: Carrageenan-Induced Paw Edema in Rats

• Animals: Use male Wistar or Sprague-Dawley rats (150-200g). Acclimatize the animals for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6-8 per group):

  • Group 1: Vehicle control (e.g., 0.5% carboxymethyl cellulose).

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Groups 3-5: Test compounds at different doses (e.g., 10, 30, 100 mg/kg, p.o.).

• Procedure: a. Measure the initial paw volume of the right hind paw of each rat using a plethysmometer. b. Administer the vehicle, positive control, or test compound orally (p.o.). c. After 1 hour, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat. d. Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis: a. Calculate the edema volume at each time point by subtracting the initial paw volume from the post-injection volume. b. Calculate the percentage inhibition of edema for each group compared to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average edema volume in the control group and Vt is the average edema volume in the treated group. c. Analyze the data for statistical significance using an appropriate test (e.g., ANOVA followed by Dunnett's test).

Structure-Activity Relationship (SAR) and Data Interpretation

Systematic modification of the 2-(piperidin-4-YL)benzoic acid scaffold is essential to optimize potency and selectivity. Below are key areas for SAR exploration and a template for organizing the data.

Key Structural Modifications for SAR Analysis:

• Substitution on the Piperidine Nitrogen (R¹): The nature of the substituent on the piperidine nitrogen is critical. Introducing small alkyl groups, benzyl groups, or substituted phenyl rings can significantly impact potency and selectivity by interacting with different sub-pockets of the target enzyme.

• Substitution on the Benzoic Acid Ring (R²): Adding electron-withdrawing or electron-donating groups to the benzoic acid ring can modulate the pKa of the carboxylic acid and influence electronic interactions within the active site.

• Position of the Piperidine Moiety: While this guide focuses on the 2-position, exploring derivatives with the piperidine at the 3- or 4-position of the benzoic acid could reveal important SAR insights.

Table 1: Template for Summarizing Quantitative Anti-inflammatory Data

Compound ID	R¹ Substituent (Piperidine-N)	R² Substituent (Benzoic Acid)	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	% Inhibition of Paw Edema @ 3h (Dose)
Lead-01	-H	-H	15.2	1.8	8.4	45% (30 mg/kg)
Lead-02	-CH₃	-H	12.5	0.9	13.9	55% (30 mg/kg)
Lead-03	-Benzyl	-H	20.1	0.5	40.2	65% (30 mg/kg)
Lead-04	-Benzyl	5-Cl	25.8	0.2	129.0	72% (30 mg/kg)
Indomethacin	N/A	N/A	0.1	2.5	0.04	68% (10 mg/kg)
Celecoxib	N/A	N/A	15.0	0.05	300.0	60% (10 mg/kg)

(Note: Data in this table is hypothetical and for illustrative purposes only.)

Conclusion and Future Directions

The 2-(piperidin-4-YL)benzoic acid scaffold represents a promising, yet underexplored, avenue for the discovery of novel anti-inflammatory agents. This guide provides a comprehensive, technically grounded framework for initiating research in this area. By leveraging established in vitro and in vivo models and applying systematic SAR principles, researchers can effectively navigate the early stages of drug discovery. Future work should focus on synthesizing a diverse library of analogues, elucidating the precise molecular targets, and optimizing the pharmacokinetic and safety profiles of lead compounds. The insights gained from such studies could lead to the development of a new class of anti-inflammatory drugs with superior efficacy and a more favorable safety profile.

References

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• Andreev, A.I., et al. (2024). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. MDPI. Available at: [Link]

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• Pradère, J. P., et al. (2010). Synthesis and evaluation of a set of 4-phenylpiperidines and 4-phenylpiperazines as D2 receptor ligands and the discovery of the dopaminergic stabilizer 4-[3-(methylsulfonyl)phenyl]-1-propylpiperidine (huntexil, pridopidine, ACR16). PubMed. Available at: [Link]

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• Szymański, P., et al. (2017). Synthesis, Cyclooxygenases Inhibition Activities and Interactions with BSA of N-substituted 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones Derivatives. PubMed Central. Available at: [Link]

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Harnessing the Piperidine-Benzoic Acid Scaffold: A Technical Guide to Antimicrobial and Antifungal Applications

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery and development of novel therapeutic agents with unique mechanisms of action. Heterocyclic compounds, particularly those containing the piperidine nucleus, represent a promising avenue of research. This technical guide provides an in-depth exploration of piperidine-based benzoic acids, a chemical scaffold demonstrating significant potential in the development of new antimicrobial and antifungal drugs. We will examine the synthesis strategies, delve into the mechanisms of action, analyze structure-activity relationships (SAR), and provide detailed, field-proven protocols for the evaluation of these compounds. This document is intended to serve as a comprehensive resource for researchers, medicinal chemists, and drug development professionals dedicated to advancing the fight against infectious diseases.

Introduction: The Imperative for Novel Antimicrobial Agents

The proliferation of multidrug-resistant (MDR) pathogens is a paramount global health threat, rendering many first-line antibiotics ineffective.[1] This has created a critical need for innovative antimicrobial agents that can overcome existing resistance mechanisms.[1] The chemical scaffolds of piperidine, a saturated heterocycle, and benzoic acid are considered "privileged structures" in medicinal chemistry. They are prevalent in a wide array of FDA-approved drugs and natural alkaloids, valued for their favorable pharmacokinetic properties and versatile biological activities.[2][3][4] The strategic combination of these two moieties into a single molecular entity offers a compelling strategy for the design of novel antimicrobial and antifungal therapeutics.[2][5]

The Piperidine-Benzoic Acid Scaffold: A Privileged Framework

The piperidine ring, a six-membered heterocycle containing a nitrogen atom, is a cornerstone in drug design due to its ability to engage in various biological interactions.[6][7] Its saturated, non-planar structure allows for the precise spatial orientation of substituents, which is critical for specific binding to biological targets. The basic nitrogen atom can be protonated at physiological pH, enhancing water solubility and enabling the formation of key ionic interactions with enzymes or receptors.

When coupled with a benzoic acid moiety, the resulting scaffold combines these advantages with the properties of a weak aromatic carboxylic acid. The carboxyl group can act as a hydrogen bond donor and acceptor, while the aromatic ring can participate in π-stacking interactions. This bifunctional nature allows for diverse chemical modifications to fine-tune the compound's biological activity, selectivity, and pharmacokinetic profile.

General Synthesis Strategies

The synthesis of piperidine-based benzoic acids typically involves multi-step processes designed for flexibility and derivatization. A common and efficient approach begins with the nucleophilic aromatic substitution of a halogenated benzoic acid with piperidine, followed by functional group manipulations to generate diverse derivatives, such as esters, amides, or hydrazones.[2][5]

The choice of coupling reagents and reaction conditions is critical for achieving high yields and purity. For instance, in the synthesis of amide derivatives from the carboxylic acid, coupling agents like 1,1'-Carbonyldiimidazole (CDI) or HATU are often employed to activate the carboxyl group, facilitating efficient bond formation with an amine.[4][8] The rationale for a multi-step approach is to build a library of compounds from a common intermediate, allowing for systematic exploration of the structure-activity relationship.

Caption: General synthetic workflow for piperidine-based benzoic acid derivatives.

Mechanisms of Antimicrobial and Antifungal Action

The biological activity of piperidine-based benzoic acids is multifaceted, with evidence suggesting several potential mechanisms of action.

4.1 Membrane Disruption and pH Imbalance One proposed mechanism, particularly for the benzoic acid component, involves the disruption of microbial cell homeostasis.[9] In their undissociated form, these weak organic acids can penetrate the lipid bilayer of microbial cell membranes.[9] Once inside the more alkaline cytoplasm, the acid dissociates, releasing protons and lowering the intracellular pH. This acidification can disrupt critical metabolic processes, inhibit enzyme function, and ultimately lead to cell death. Piperidine derivatives have also been shown to disrupt membrane integrity, potentially leading to oxidative stress and apoptosis in fungal cells like Candida albicans.[10]

4.2 Enzyme Inhibition Specific enzyme inhibition is another key mechanism. Studies on benzoic acid derivatives have identified the fungal-specific enzyme CYP53 as a promising target.[11][12] CYP53 is a p-benzoate hydroxylase essential for the metabolism of benzoic acid in many fungi. By inhibiting this enzyme, the compounds prevent the detoxification of benzoic acid, leading to its accumulation and subsequent fungitoxic effects.[11][12] This targeted approach is particularly attractive as CYP53 is absent in mammals, suggesting a potential for high selectivity and reduced host toxicity.

Caption: Proposed mechanisms of action for piperidine-based benzoic acids.

Structure-Activity Relationship (SAR) Analysis

Understanding the relationship between chemical structure and biological activity is fundamental to rational drug design. SAR studies on piperidine-benzoic acid derivatives have revealed several key insights for optimizing antimicrobial and antifungal potency.

Structural Moiety	Modification	Impact on Activity	Rationale & Citation
Benzoic Acid	Presence of carboxyl group	Crucial for antifungal activity	The carboxyl group is vital for the proposed mechanism of lowering intracellular pH and for interacting with target enzymes. Its removal drastically reduces activity.[13]
Benzoic Acid	Substitution on the aromatic ring	Varies; electron-withdrawing or donating groups can modulate pKa and lipophilicity	Adjusting the electronic properties of the ring can influence the compound's ability to cross the cell membrane and its affinity for target sites.
Piperidine Ring	N-substitution	Significant impact on potency and spectrum	The nature of the substituent on the piperidine nitrogen can influence solubility, cell permeability, and interaction with efflux pumps or target proteins.[6]
Linker	Amide vs. Hydrazone	Hydrazone derivatives often show enhanced activity	The hydrazide-hydrazone moiety (-CONH-N=CH-) is a versatile pharmacophore known to chelate metal ions essential for microbial enzymes and can increase the compound's binding affinity.[2][5]
Overall Molecule	Lipophilicity (LogP)	Optimal range required	A balance is necessary. Too low lipophilicity prevents membrane crossing, while too high can lead to poor solubility and non-specific toxicity.[14]

Spectrum of Activity: A Quantitative Analysis

The efficacy of novel antimicrobial compounds is quantified by determining their Minimum Inhibitory Concentration (MIC)—the lowest concentration of the drug that prevents visible growth of a microorganism.[15] Below is a summary of representative MIC data for piperidine-based compounds against various pathogens, compiled from the literature.

Compound Type	Test Organism	Gram Stain	MIC Range (µg/mL)	Citation
Piperidine-based Benzoic Acid Hydrazones	Pseudomonas aeruginosa	Gram-Negative	Moderate to Good	[2][5]
Piperidine-based Benzoic Acid Hydrazones	Staphylococcus aureus	Gram-Positive	Moderate	[2][5]
Piperidine-based Benzoic Acid Hydrazones	Candida albicans	Fungus	Good	[2][5]
Prenylated Benzoic Acid Derivatives	Candida albicans	Fungus	100	[16][17]
Piperidin-4-one Derivatives	Staphylococcus aureus	Gram-Positive	Good	[18]
Piperidin-4-one Derivatives	Escherichia coli	Gram-Negative	Good	[18]
Piperidin-4-one Derivatives	Candida albicans	Fungus	Good	[18]

Note: "Moderate" and "Good" are qualitative descriptors based on the cited literature; specific numerical values can vary significantly between studies and specific derivatives.

Key Experimental Protocols

The following protocols are standardized, self-validating methodologies essential for the synthesis and evaluation of novel antimicrobial agents.

Protocol: Synthesis of a 4-(Piperidin-1-yl)benzoic Acid Hydrazide Derivative[2]

This protocol describes a representative three-step synthesis. Causality: The esterification in Step 2 creates a more reactive intermediate for the subsequent nucleophilic attack by hydrazine in Step 3, which is more efficient than a direct reaction with the less reactive carboxylic acid.

• Step 1: Synthesis of 4-(Piperidin-1-yl)benzoic Acid.

  • Dissolve 4-chlorobenzoic acid in methanol.

  • Add potassium hydroxide (KOH), followed by piperidine.

  • Reflux the mixture for 12-18 hours. The elevated temperature is necessary to overcome the activation energy for the nucleophilic aromatic substitution.

  • After cooling, acidify with 10% HCl to precipitate the product. The acid protonates the carboxylate salt, rendering it insoluble.

  • Filter, wash with water, and dry the solid product.

• Step 2: Synthesis of Methyl 4-(Piperidin-1-yl)benzoate.

  • Suspend the product from Step 1 in methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux for 8-12 hours. The acid catalyzes the Fischer esterification reaction.

  • Neutralize the mixture, extract with an organic solvent (e.g., ethyl acetate), and purify.

• Step 3: Synthesis of 4-(Piperidin-1-yl)benzoic Acid Hydrazide.

  • Dissolve the ester from Step 2 in ethanol.

  • Add hydrazine hydrate and reflux for 12-24 hours. Hydrazine acts as a nucleophile, displacing the methoxy group to form the stable hydrazide.

  • Cool the reaction mixture to allow the product to crystallize.

  • Filter and recrystallize to obtain the pure hydrazide intermediate, ready for further derivatization into hydrazones.

Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)[19][20][21]

This method determines the MIC of a compound. Causality: Serial two-fold dilutions provide a logarithmic concentration gradient, allowing for the precise determination of the concentration at which microbial growth is inhibited. Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standardized medium that ensures reproducibility and relevance of results.[19]

• Preparation of Compound Stock: Dissolve the test compound in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in CAMHB to achieve the desired final concentration range.

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[15]

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the diluted compound. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 35-37°C for 16-24 hours under appropriate atmospheric conditions.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (i.e., no microbial growth).[20]

Caption: Workflow for the Broth Microdilution MIC Assay.

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)[22][23]

This colorimetric assay evaluates the potential toxicity of a compound against mammalian cells. Causality: The assay is based on the principle that metabolically active cells possess mitochondrial dehydrogenase enzymes that can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan.[21][22] The amount of formazan produced is directly proportional to the number of viable cells.

• Cell Seeding: Seed a mammalian cell line (e.g., HEK293, HepG2) into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium and replace the existing medium in the wells. Include a vehicle control (medium + solvent) and an untreated control.

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Remove the treatment medium and add fresh medium containing MTT solution (typically 0.5 mg/mL). Incubate for 2-4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Solubilization: Carefully remove the MTT medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot a dose-response curve to determine the IC₅₀ (the concentration at which 50% of cell viability is inhibited).

Challenges and Future Directions

While piperidine-based benzoic acids show considerable promise, several challenges remain. Optimizing the therapeutic window—maximizing antimicrobial potency while minimizing host cytotoxicity—is a primary objective. Future research should focus on elucidating more precise mechanisms of action to enable target-based drug design. The exploration of novel synthetic routes to create more complex and diverse chemical libraries is also crucial. Furthermore, investigating the efficacy of these compounds against biofilms and in in vivo infection models will be critical steps toward clinical translation. The potential for these compounds to act as adjuvants, restoring the efficacy of existing antibiotics, also warrants investigation.

Conclusion

The piperidine-benzoic acid scaffold represents a versatile and highly promising platform for the development of next-generation antimicrobial and antifungal agents. Through rational design informed by SAR studies, chemists can synthesize potent derivatives with diverse spectra of activity. The established mechanisms of action, including membrane disruption and inhibition of fungal-specific enzymes, provide a solid foundation for further optimization. By employing the robust synthesis and evaluation protocols detailed in this guide, the scientific community can continue to unlock the full therapeutic potential of this important chemical class in the ongoing battle against infectious diseases.

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Protocols & Analytical Methods

Application Note: Leveraging 2-(Piperidin-4-YL)benzoic Acid as a Conformational Restrictor in PROTAC Synthesis

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of specific proteins of interest (POIs).[1][2][3] The efficacy, selectivity, and pharmacokinetic properties of these heterobifunctional molecules are critically dependent on the chemical linker that connects the POI-binding warhead to the E3 ligase-recruiting ligand.[][5] This application note provides a detailed guide for researchers on the strategic use of 2-(Piperidin-4-YL)benzoic acid, a semi-rigid linker, to enhance PROTAC performance. We will explore the scientific rationale for employing rigid linkers, provide detailed synthetic protocols for incorporation, and discuss the anticipated impact on key drug-like properties.

The Critical Role of the Linker: A Paradigm Shift from Flexibility to Rigidity

The linker is not merely a passive spacer; it is an active component that governs the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), which is the cornerstone of PROTAC-mediated protein degradation.[1][3][6] Early PROTAC designs frequently utilized flexible linkers, such as polyethylene glycol (PEG) or alkyl chains, due to their synthetic accessibility.[1][7] However, high flexibility can incur an entropic penalty upon binding, potentially reducing the stability of the ternary complex and leading to poor physicochemical properties.[1]

A paradigm shift towards more rigid linkers has been driven by the need to improve PROTAC performance.[5] Rigid structural motifs, such as piperidine rings, offer several distinct advantages:

• Pre-organization and Reduced Entropic Penalty: Rigid linkers constrain the conformational freedom of the PROTAC molecule. This pre-organizes the warhead and E3 ligase ligand into a favorable orientation for ternary complex formation, reducing the entropic cost of binding and potentially increasing complex stability.[1][8]

• Improved Selectivity: By locking the molecular conformation, rigid linkers can disfavor the formation of off-target ternary complexes, thereby enhancing selectivity.[1][8]

• Enhanced Physicochemical and Pharmacokinetic Properties: The incorporation of rigid cyclic structures like piperidine can lead to improved drug-like properties.[5] This includes a reduction in the number of rotatable bonds and polar surface area, which can translate to better cell permeability, solubility, and oral bioavailability.[9][10][11]

The 2-(Piperidin-4-YL)benzoic acid moiety represents an exemplary semi-rigid linker, combining a conformationally restricted piperidine ring with a planar phenyl group to enforce a well-defined spatial orientation between the two ends of the PROTAC.

Figure 1: General mechanism of PROTAC-mediated protein degradation.

Synthetic Strategy: Incorporation of the 2-(Piperidin-4-YL)benzoic Acid Linker

The incorporation of the 2-(Piperidin-4-YL)benzoic acid linker is typically achieved through sequential amide bond formations. A common and efficient strategy involves a convergent synthesis where the linker is first coupled to one of the ligands (either the warhead or the E3 ligand), followed by coupling of the resulting conjugate to the second ligand.

For this protocol, we will use the commercially available Boc-protected linker precursor, 4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)benzoic acid . The Boc protecting group provides orthogonal protection of the piperidine nitrogen, preventing side reactions during the first coupling step and allowing for its removal before the second.

Figure 2: Convergent synthetic workflow for PROTAC synthesis.

Protocol 1: Synthesis of a Generic PROTAC

This protocol describes the synthesis of a PROTAC by first coupling the 2-(Piperidin-4-YL)benzoic acid linker to an amine-functionalized E3 ligase ligand (e.g., a derivative of pomalidomide) and subsequently coupling the conjugate to a hydroxyl-functionalized warhead.

Materials:

• 4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)benzoic acid (Boc-Linker)

• Amine-functionalized E3 Ligase Ligand (E3-NH2)

• Hydroxyl-functionalized Warhead (Warhead-OH)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• TFA (Trifluoroacetic acid)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (Hydroxybenzotriazole)

• Anhydrous DMF (N,N-Dimethylformamide)

• Anhydrous DCM (Dichloromethane)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Reverse-phase preparatory HPLC system

• LC-MS and NMR for analysis

Part A: Coupling of Boc-Linker to E3 Ligase Ligand

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Boc-Linker (1.0 eq) in anhydrous DMF.

• Activation: Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution. Stir for 15-20 minutes at room temperature to activate the carboxylic acid.

• Coupling: Add a solution of E3-NH₂ (1.05 eq) in anhydrous DMF to the activated linker solution.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup:

  • Dilute the reaction mixture with ethyl acetate or DCM.

  • Wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product (Boc-Linker-E3) by flash column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the product by LC-MS and ¹H NMR.

Part B: Boc Deprotection

• Reaction Setup: Dissolve the purified Boc-Linker-E3 conjugate from Part A in DCM (approx. 0.1 M concentration).

• Deprotection: Add TFA (10-20% v/v) to the solution.

• Reaction Monitoring: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by LC-MS to confirm the complete removal of the Boc group.

• Workup: Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA. The resulting crude product (NH-Linker-E3 TFA salt) is often used directly in the next step without further purification.

Part C: Coupling of Linker-E3 Conjugate to Warhead

• Reaction Setup: In a flame-dried flask, dissolve the Warhead-OH (1.0 eq), EDC (1.5 eq), and HOBt (1.5 eq) in anhydrous DMF.

• Coupling: Add the crude NH-Linker-E3 TFA salt (1.2 eq) from Part B to the flask, followed by the addition of DIPEA (3-4 eq) to neutralize the TFA salt and facilitate the coupling.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor progress by LC-MS.

• Workup: Perform an aqueous workup as described in Part A, Step 5.

• Final Purification: Purify the final crude PROTAC by reverse-phase preparatory HPLC to obtain the high-purity product.

• Final Characterization: Confirm the identity, purity (>95%), and structural integrity of the final PROTAC using high-resolution mass spectrometry (HRMS) and ¹H & ¹³C NMR.

Expected Outcomes & Comparative Analysis

The introduction of the 2-(Piperidin-4-YL)benzoic acid linker is expected to confer distinct biophysical and cellular properties compared to PROTACs synthesized with traditional flexible linkers.

Figure 3: Conceptual comparison of flexible vs. rigid linkers.

Below is a table summarizing the expected shifts in key parameters when replacing a flexible linker with a rigid one like 2-(Piperidin-4-YL)benzoic acid.

Parameter	PROTAC with Flexible Linker (e.g., PEG)	PROTAC with Rigid Linker (This Protocol)	Rationale for Change
Degradation Potency (DC₅₀)	Variable; may be potent but often requires optimization	Potentially improved (lower DC₅₀)	A rigid linker can enforce a more productive ternary complex geometry, enhancing degradation efficiency.[12]
Cell Permeability	Can be low due to high polar surface area (TPSA) and rotatable bonds	Potentially improved	Reduced number of rotatable bonds and optimized 3D structure can improve membrane passage.[9][10]
Aqueous Solubility	Generally good, especially with PEG motifs	May decrease; requires balancing lipophilicity	The piperidine moiety can be protonated, but the overall structure is more hydrophobic than a long PEG chain.[11]
Metabolic Stability	PEG/Alkyl chains can be susceptible to oxidative metabolism	Generally improved	Cyclic and aromatic structures are often more resistant to metabolic degradation than linear chains.[8]
Synthetic Complexity	Relatively straightforward	Moderately complex	Requires multi-step synthesis and careful use of protecting groups.[9]

Troubleshooting and Optimization

• Poor Solubility of Final PROTAC: If the final compound exhibits poor aqueous solubility, consider modifying the warhead or E3 ligand with solubilizing groups or introducing a more polar, yet still rigid, element into the linker backbone. The basic nitrogen on the piperidine ring can also be leveraged for salt formation to improve solubility.[11]

• Low Degradation Efficacy: A lack of degradation despite successful synthesis may indicate an unproductive ternary complex geometry.[9] In this case, altering the attachment points (exit vectors) on the warhead or E3 ligand can change the orientation and may restore activity.[] Synthesizing a small library of PROTACs with varied linker lengths or attachment points is a common optimization strategy.[5][]

• Poor Cell Permeability: If the PROTAC is potent in biochemical assays but inactive in cells, permeability is a likely issue.[10] Analyze the physicochemical properties (cLogP, TPSA, rotatable bonds). The rigid linker is a step in the right direction, but further molecular "chameleonic" properties, where the molecule can shield its polarity in nonpolar environments, might be needed.[14]

Conclusion

The rational design of PROTAC linkers is paramount to achieving potent, selective, and drug-like protein degraders. The use of 2-(Piperidin-4-YL)benzoic acid offers a compelling strategy to impart conformational rigidity, which can favorably impact ternary complex stability, selectivity, and pharmacokinetic properties. The detailed protocols and conceptual framework provided in this application note serve as a robust starting point for researchers and drug development professionals aiming to harness the power of rigid linkers in the synthesis of next-generation PROTAC therapeutics.

References

• Flexible vs. Rigid PROTAC Linkers: A Head-to-Head Comparison for Optimal Degrader Design. Benchchem.
• Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase.
• Linkers in PROTACs. Precise PEG.
• Exploration and innovation of Linker fe
• From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm.
• The Great Divide: Flexible vs. Rigid Linkers in PROTAC Performance. Benchchem.
• Overview of PROTAC Linkers. ChemPep.
• Current strategies for the design of PROTAC linkers: a critical review.
• Technical Support Center: The Role of Linker Rigidity in PROTAC Efficacy. Benchchem.
• Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B.
• Building blocks and linkers for PROTAC synthesis. Enamine.
• Overview of PROTAC Linkers: Types and Design. BOC Sciences.
• Linker Methylation as a Strategy to Enhance PROTAC Oral Bioavailability: Insights from Molecular Properties and Conformational Analysis. Journal of Medicinal Chemistry.
• Current strategies for the design of PROTAC linkers: a critical review.
• 4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)benzoic acid. MedChemExpress.
• PROTACs bearing piperazine-containing linkers: what effect on their protonation st
• Novel approaches for the rational design of PROTAC linkers.
• Design, Synthesis and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) as a BTK Degraders with Improved Pharmacokinetic Properties.
• Characteristic roadmap of linker governs the rational design of PROTACs.

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Experimental protocol for incorporating 2-(Piperidin-4-YL)benzoic acid into PROTACs

Topic: A Step-by-Step Guide to Incorporating 2-(Piperidin-4-YL)benzoic acid into PROTACs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Linkers in PROTAC Design

Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's natural ubiquitin-proteasome system to induce the degradation of specific target proteins.[1][2][3] These heterobifunctional molecules are comprised of three key components: a ligand that binds to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[4][5]

While the choice of POI and E3 ligands determines the PROTAC's target and mechanism, the linker is far from a passive spacer. Its length, rigidity, and chemical composition are critical determinants of a PROTAC's efficacy, influencing the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), as well as dictating crucial physicochemical properties like solubility and cell permeability.[5][6][7] A poorly designed linker can lead to suboptimal ternary complex formation, reduced degradation efficiency, or poor drug-like properties.

This guide focuses on the practical, experimental incorporation of a specific, high-value linker building block: 2-(Piperidin-4-YL)benzoic acid . This semi-rigid linker component has gained traction in PROTAC design for its ability to impart conformational constraint and potentially improve solubility, key factors in developing potent and bioavailable degraders.[7][8][9] We will provide a detailed, field-proven protocol for its integration into a PROTAC scaffold, explaining the rationale behind each step to empower researchers in their drug discovery efforts.

Causality: Why Choose 2-(Piperidin-4-YL)benzoic acid?

The selection of a linker is a strategic decision in PROTAC development. 2-(Piperidin-4-YL)benzoic acid offers several distinct advantages over more flexible aliphatic or PEG-based linkers:

• Conformational Rigidity: The piperidine ring introduces a degree of structural pre-organization.[7][8] This rigidity can reduce the entropic penalty associated with the formation of the ternary complex, potentially leading to more potent degraders.[6]

• Improved Physicochemical Properties: The piperidine nitrogen can be protonated at physiological pH, which can enhance the solubility of the often large and hydrophobic PROTAC molecule.[8][10] This is a critical consideration for achieving good oral bioavailability.[9]

• Defined Exit Vectors: The defined geometry of the piperidinylbenzoic acid scaffold provides clear and predictable exit vectors for connecting to the POI and E3 ligands, aiding in rational PROTAC design.

• Synthetic Tractability: As a commercially available building block, it provides a straightforward handle for standard amide bond formation, one of the most reliable and widely used reactions in medicinal chemistry.[4][11][12]

General Synthetic Workflow

The overall strategy involves a sequential, two-step amide coupling process. First, the carboxylic acid of the 2-(Piperidin-4-YL)benzoic acid linker is coupled to an amine-functionalized E3 ligase ligand. Following this, the secondary amine of the piperidine ring is coupled to a carboxylic acid-functionalized POI ligand. This workflow is modular, allowing for the mix-and-match of different POI and E3 ligands.

Caption: High-level workflow for PROTAC synthesis.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for synthesizing a model PROTAC using N-Boc-2-(piperidin-4-yl)benzoic acid.

Materials and Reagents

Reagent/Material	Supplier	Grade	Notes
N-Boc-2-(piperidin-4-yl)benzoic acid	Sigma-Aldrich	≥95%	Key linker building block.
Amine-functionalized E3 Ligand (e.g., Pomalidomide-amine)	Commercially available	≥95%	Prepare or purchase separately.
COOH-functionalized POI Ligand (e.g., (+)-JQ1-acid)	Commercially available	≥95%	Prepare or purchase separately.
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	Commercially available	Coupling Reagent Grade	Standard amide coupling agent.
DIPEA (N,N-Diisopropylethylamine)	Sigma-Aldrich	Anhydrous, ≥99.5%	Non-nucleophilic base.
DMF (N,N-Dimethylformamide)	Sigma-Aldrich	Anhydrous, ≥99.8%	Reaction solvent.
DCM (Dichloromethane)	Sigma-Aldrich	Anhydrous, ≥99.8%	Solvent for reaction and workup.
TFA (Trifluoroacetic acid)	Sigma-Aldrich	Reagent grade, 99%	For Boc deprotection.
Saturated aq. NaHCO₃	Lab-prepared	-	For aqueous workup.
Brine	Lab-prepared	-	For aqueous workup.
Anhydrous MgSO₄ or Na₂SO₄	Sigma-Aldrich	-	For drying organic layers.
Preparative HPLC System	Standard lab equipment	-	For purification. C18 column is typical.
LC-MS System	Standard lab equipment	-	For reaction monitoring and product characterization.
NMR Spectrometer	Standard lab equipment	-	For structural confirmation.

Protocol 1: Synthesis of E3 Ligand-Linker Intermediate

This protocol describes the coupling of the linker's carboxylic acid to an amine-functionalized E3 ligase ligand.

Rationale: Amide bond formation is a robust and highly efficient method for connecting molecular fragments.[13] HATU is a preferred coupling reagent due to its high efficiency and low rate of side reactions, such as epimerization. DIPEA is used as a non-nucleophilic base to neutralize the HCl generated during the reaction and to facilitate the activation of the carboxylic acid.

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-2-(piperidin-4-yl)benzoic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DMF (approximately 0.1 M concentration).

• Reagent Addition: Add the amine-functionalized E3 ligase ligand (1.0 eq), HATU (1.2 eq), and DIPEA (3.0 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by LC-MS. The reaction is typically complete within 2-4 hours. The disappearance of the starting amine and the appearance of a new peak corresponding to the mass of the coupled product will indicate completion.

• Workup:

  • Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted acid, excess HATU byproducts, and DMF.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary, or in many cases, can be carried forward to the next step without further purification if the reaction is clean.

Protocol 2: Boc Deprotection of the Piperidine Nitrogen

This step removes the tert-butyloxycarbonyl (Boc) protecting group to reveal the secondary amine of the piperidine linker, making it available for the next coupling reaction.

Rationale: The Boc group is a standard protecting group for amines that is stable to the basic conditions of the first coupling reaction but is readily cleaved under acidic conditions. TFA is a strong acid that efficiently removes the Boc group, generating volatile byproducts (isobutylene and CO₂) that are easily removed.

• Preparation: Dissolve the crude or purified E3 Ligand-Linker Intermediate from Protocol 1 in DCM (approximately 0.1 M).

• Acid Addition: Add TFA to the solution (typically 20-30% v/v). A color change may be observed.

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by LC-MS until the starting material is fully consumed.

• Removal of Acid: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. Co-evaporation with a solvent like toluene can help remove residual TFA. The product is typically obtained as a TFA salt.

Protocol 3: Final PROTAC Assembly

This final step couples the newly deprotected piperidine amine with a carboxylic acid-functionalized POI ligand to form the complete PROTAC molecule.

Rationale: This is the second key amide bond formation. The same principles as in Protocol 1 apply. The reaction conditions are chosen to be mild and efficient to accommodate potentially complex and sensitive POI ligands.

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere, add the carboxylic acid-functionalized POI ligand (1.0 eq).

• Dissolution: Dissolve the POI ligand in anhydrous DMF (approximately 0.1 M).

• Reagent Addition: Add HATU (1.2 eq) and DIPEA (4.0-5.0 eq). The extra equivalents of base are required to neutralize both the TFA salt of the amine intermediate and the HCl generated during the coupling reaction. Stir for 5-10 minutes to pre-activate the carboxylic acid.

• Coupling: Add a solution of the deprotected intermediate (as the TFA salt, 1.1 eq) from Protocol 2 in a small amount of DMF to the activated POI ligand mixture.

• Reaction: Stir the reaction mixture at room temperature. Monitor by LC-MS until the starting materials are consumed and the final PROTAC product peak is maximized (typically 4-12 hours).

• Workup: Follow the same aqueous workup procedure as described in Protocol 1 (Step 5).

• Purification and Characterization:

  • Purification: The final crude PROTAC must be purified to a high degree (>95%) for biological testing. Reverse-phase preparative HPLC is the method of choice. A gradient of water and acetonitrile (often with 0.1% TFA or formic acid as a modifier) is typically used.

  • Characterization: Confirm the identity and purity of the final PROTAC using:

    • LC-MS: To confirm the correct mass-to-charge ratio (m/z).

    • ¹H and ¹³C NMR: To confirm the chemical structure and integrity of the molecule.

Detailed Synthetic Pathway Diagram

Caption: Detailed chemical synthesis workflow.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in coupling steps	Incomplete activation of carboxylic acid; Inactive coupling reagents; Wet solvents/reagents.	Ensure HATU is fresh and stored under inert conditions. Use high-purity, anhydrous solvents. Consider pre-activating the carboxylic acid with HATU/DIPEA for 10-15 minutes before adding the amine component.
Incomplete Boc deprotection	Insufficient TFA or reaction time.	Increase the concentration of TFA (e.g., to 50% v/v) or extend the reaction time. Monitor carefully by LC-MS.
Multiple side products	Side reactions of functional groups on POI or E3 ligands; Epimerization.	Ensure that other reactive functional groups (e.g., other amines, hydroxyls) on the ligands are appropriately protected. Use of HATU generally minimizes epimerization, but if it's a concern, consider running the reaction at 0°C.
Difficulty in purification	Poor solubility of the final PROTAC; Co-elution of impurities.	For HPLC, screen different mobile phase modifiers (TFA, formic acid) and gradients. If solubility is an issue, try dissolving the crude material in a small amount of DMSO before injecting onto the HPLC.

Conclusion

The strategic incorporation of conformationally constrained linkers is a key step toward the rational design of next-generation PROTACs. 2-(Piperidin-4-YL)benzoic acid represents a valuable, synthetically accessible building block that can impart favorable physicochemical properties. The detailed protocols provided herein offer a robust and reproducible framework for the synthesis, purification, and characterization of PROTACs utilizing this linker. By understanding the causality behind each experimental step, researchers can confidently adapt this methodology to their specific POI and E3 ligands, accelerating the discovery of novel protein degraders.

References

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• Shoda, T., et al. (2022). Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles. ChemistryOpen.
• Sigma-Aldrich. 2-(Piperidin-4-yl)benzoic acid hydrochloride.
• Shoda, T., et al. (2022). Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles.
• Scudellari, M. (2019). Current strategies for the design of PROTAC linkers: a critical review. Journal of Medicinal Chemistry.
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• Słabik, T., et al. (2022). From PROTAC to inhibitor: Structure-guided discovery of potent and orally bioavailable BET inhibitors. European Journal of Medicinal Chemistry.
• Sakamoto, K. M., et al. (2001).
• Scott, J. S., et al. (2023).

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Step-by-step synthesis of PROTACs with a 2-(Piperidin-4-YL)benzoic acid linker

Application Notes & Protocols

Topic: Step-by-Step Synthesis of PROTACs with a 2-(Piperidin-4-YL)benzoic acid Linker For: Researchers, scientists, and drug development professionals.

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, moving from protein inhibition to targeted protein degradation.[1][2][3] These heterobifunctional molecules recruit a specific E3 ubiquitin ligase to a protein of interest (POI), inducing its ubiquitination and subsequent destruction by the proteasome.[4][5][] The linker component is a critical determinant of a PROTAC's efficacy, dictating the geometry and stability of the ternary complex (POI-PROTAC-E3 ligase).[7][8][9] This guide provides a detailed, step-by-step methodology for the synthesis of PROTACs incorporating a 2-(piperidin-4-yl)benzoic acid linker, a scaffold that offers a balance of rigidity and synthetic tractability, which can be beneficial for optimizing physicochemical properties.[10][11][12] We will detail the modular synthesis, purification, and characterization of these complex molecules, providing field-proven insights into the rationale behind key experimental choices.

Introduction: The Central Role of the Linker

A PROTAC molecule consists of three covalently linked components: a warhead that binds the POI, a ligand that recruits an E3 ligase (an "anchor"), and a chemical linker that connects them.[1][13][14][15] While the warhead and anchor provide specificity, the linker is not merely a passive spacer. Its length, composition, and attachment points critically influence the PROTAC's biological activity and drug-like properties.[8][10][16]

Why 2-(Piperidin-4-YL)benzoic acid?

The 2-(piperidin-4-yl)benzoic acid scaffold has gained traction in PROTAC design for several reasons:

• Semi-Rigid Structure: The piperidine ring introduces a degree of conformational constraint compared to purely flexible alkyl or PEG linkers. This rigidity can help pre-organize the PROTAC for optimal ternary complex formation.[8][9][17]

• Improved Physicochemical Properties: The inclusion of heterocyclic motifs like piperidine can modulate solubility and other properties essential for cell permeability and bioavailability.[10][11]

• Dual-Vector Connectivity: This linker provides two distinct points for synthetic modification: the piperidine nitrogen and the benzoic acid carboxyl group, allowing for flexible and convergent synthetic strategies.

This guide will outline a general synthetic pathway that can be adapted for various POI and E3 ligase ligands.

Overall Synthetic Strategy

The synthesis of a PROTAC is a modular process.[18] The general workflow involves preparing the three core components—POI ligand, E3 ligase ligand, and the linker—and then sequentially coupling them. Our strategy will focus on a convergent approach where the linker is first attached to the E3 ligase ligand, followed by conjugation to the POI ligand.

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• 12. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology [mdpi.com]
• 14. Frontiers | E3 ligase ligand optimization of Clinical PROTACs [frontiersin.org]
• 15. PROTAC® biophysical characterization fuels the discovery of target and E3 ligase ligands for the discovery of optimized PROTAC protein degrader molecules - American Chemical Society [acs.digitellinc.com]
• 16. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 17. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 18. Design and Synthesis of PROTAC Degraders | Tocris Bioscience [tocris.com]

Application Notes and Protocols for Cell-Based Evaluation of PROTACs Containing a 2-(Piperidin-4-YL)benzoic Acid Moiety

Introduction: A New Paradigm in Targeted Protein Degradation

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cell's natural ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1][2][3] Unlike traditional inhibitors that simply block a protein's function, PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI).[1][3] This is achieved by simultaneously binding the POI and an E3 ubiquitin ligase, thereby forming a ternary complex that facilitates the ubiquitination of the POI and its subsequent destruction by the 26S proteasome.[1][4] The catalytic nature of this process allows a single PROTAC molecule to mediate the degradation of multiple target proteins, offering the potential for a more potent and sustained pharmacological effect.[1]

The structure of a PROTAC is crucial to its function and typically consists of three components: a ligand for the POI, a ligand for an E3 ligase (e.g., Cereblon or VHL), and a chemical linker that connects the two. The linker itself plays a critical role in determining the efficacy of the PROTAC, influencing factors such as cell permeability, ternary complex formation, and ultimately, the efficiency of protein degradation.[4] This guide focuses on cell-based assays for testing PROTACs that incorporate a 2-(piperidin-4-yl)benzoic acid moiety within their linker structure. This semi-rigid linker component can significantly impact the three-dimensional orientation of the PROTAC, which in turn affects the stability and cooperativity of the ternary complex.

This document provides a comprehensive overview of key cell-based assays to rigorously evaluate the efficacy and mechanism of action of these novel PROTACs, guiding researchers from initial target engagement to downstream cellular consequences.

The PROTAC-Mediated Degradation Pathway: A Stepwise Cellular Journey

The cellular life of a PROTAC involves a series of critical events that must be successfully executed to achieve target protein degradation. A thorough understanding of this pathway is essential for designing robust experimental workflows and interpreting results.

Caption: A schematic overview of the key steps in PROTAC-mediated protein degradation.

I. Assessing Target Engagement and Ternary Complex Formation in Live Cells

The initial and pivotal steps in the PROTAC mechanism of action are the engagement of the target protein and the E3 ligase, followed by the formation of a productive ternary complex.[4] The NanoBRET™ technology is a powerful tool for quantifying these interactions in living cells.[5][6][7]

A. NanoBRET™ Target Engagement Assay

This assay measures the binding of the PROTAC to its intended protein of interest (POI) or E3 ligase within the physiological context of the cell.[5][8] It provides crucial information on compound permeability and intracellular availability.[7][8]

Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a NanoLuc® luciferase-tagged protein (donor) and a fluorescently labeled tracer (acceptor) that binds to the same protein.[5] When a test PROTAC competes with the tracer for binding to the target protein, a dose-dependent decrease in the BRET signal is observed.[7]

• Cell Preparation:

  • Seed cells expressing the NanoLuc®-tagged POI or E3 ligase in a white, opaque-bottom 96-well or 384-well plate at a predetermined density.

  • Incubate overnight to allow for cell attachment.

• Tracer and Compound Preparation:

  • Prepare a working solution of the fluorescent tracer at the recommended concentration.

  • Prepare a serial dilution of the test PROTAC.

• Assay Execution:

  • Add the tracer and varying concentrations of the PROTAC to the cells.

  • Incubate at 37°C and 5% CO₂ for the recommended time to allow for binding equilibrium.

• Signal Detection:

  • Add the NanoBRET™ substrate to all wells.

  • Measure the donor and acceptor emission signals using a luminometer capable of detecting BRET.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Plot the BRET ratio against the PROTAC concentration and fit the data to a dose-response curve to determine the IC₅₀ value, which reflects the potency of target engagement.

B. NanoBRET™ Ternary Complex Formation Assay

This assay directly measures the PROTAC-induced formation of the ternary complex between the POI and the E3 ligase in live cells.[7][9]

Principle: In this setup, the POI is tagged with NanoLuc® luciferase, and the E3 ligase is tagged with a HaloTag® that is labeled with a fluorescent ligand.[7][9] Upon the formation of the ternary complex, the donor and acceptor are brought into close proximity, resulting in a BRET signal.[9]

• Cell Preparation:

  • Co-transfect cells with plasmids encoding the NanoLuc®-POI and HaloTag®-E3 ligase.

  • Seed the transfected cells in a suitable multi-well plate.

• Labeling and Compound Addition:

  • Label the HaloTag®-E3 ligase with the fluorescent HaloTag® ligand.

  • Add a serial dilution of the test PROTAC to the cells.

• Signal Detection:

  • Add the NanoBRET™ substrate.

  • Measure the BRET signal over time to assess the kinetics of ternary complex formation.[9]

• Data Analysis:

  • Plot the BRET signal against the PROTAC concentration to determine the EC₅₀ for ternary complex formation.

Assay	Parameter Measured	Key Output	Significance
NanoBRET™ Target Engagement	Binding of PROTAC to POI or E3 ligase	IC₅₀	Confirms intracellular target binding and permeability.[7][8]
NanoBRET™ Ternary Complex Formation	PROTAC-induced POI-E3 ligase proximity	EC₅₀, Kinetics	Directly demonstrates the formation of the key catalytic complex.[9]

II. Monitoring PROTAC-Induced Ubiquitination

Following the formation of the ternary complex, the E3 ligase facilitates the transfer of ubiquitin molecules to the POI, marking it for proteasomal degradation.[10][11] Assessing the ubiquitination status of the POI is a direct measure of PROTAC activity.

A. Immunoprecipitation and Western Blotting for Ubiquitination

This classic biochemical technique provides a qualitative or semi-quantitative assessment of POI ubiquitination.

• Cell Treatment and Lysis:

  • Treat cells with the PROTAC for a specified time course. It is crucial to include a proteasome inhibitor (e.g., MG132) in a control group to allow for the accumulation of ubiquitinated proteins.

  • Lyse the cells in a buffer containing protease and deubiquitinase inhibitors.

• Immunoprecipitation (IP):

  • Incubate the cell lysates with an antibody specific to the POI to pull down the target protein and its interacting partners.

• Western Blotting:

  • Elute the immunoprecipitated proteins and separate them by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane and probe with an anti-ubiquitin antibody to detect the polyubiquitinated POI, which will appear as a high-molecular-weight smear.

B. NanoBRET™ Ubiquitination Assay

This live-cell assay allows for the real-time monitoring of POI ubiquitination.[9]

Principle: Similar to the ternary complex assay, the POI is tagged with HiBiT (a small 11-amino-acid peptide) and expressed in cells stably expressing the LgBiT protein, which together form a functional NanoLuc® luciferase.[9] Ubiquitin is expressed as a HaloTag® fusion and labeled with a fluorescent ligand. PROTAC-induced ubiquitination of the HiBiT-POI brings the luciferase and the fluorescently labeled ubiquitin into close proximity, generating a BRET signal.[9]

• Cell Line Generation:

  • Use CRISPR/Cas9 to knock-in the HiBiT tag at the endogenous locus of the POI in a cell line stably expressing LgBiT.[9][12]

• Assay Setup:

  • Transfect the cells with a plasmid encoding HaloTag®-ubiquitin.

  • Seed the cells in a multi-well plate and label with the HaloTag® fluorescent ligand.

• PROTAC Treatment and Measurement:

  • Add the test PROTAC and the Nano-Glo® Vivazine substrate.

  • Monitor the BRET signal kinetically to observe the rate and extent of POI ubiquitination.[9]

III. Quantifying Target Protein Degradation

The ultimate goal of a PROTAC is to reduce the cellular levels of the target protein. Several methods can be employed to quantify this degradation.

A. Western Blotting

Western blotting is a widely used and accessible method for measuring changes in protein levels.[13]

Caption: A streamlined workflow for quantifying protein degradation by Western blot.

• Sample Preparation:

  • Treat cells with a dose range of the PROTAC for a defined period (e.g., 24 hours).

  • Lyse the cells and determine the protein concentration of each lysate.[14]

• Electrophoresis and Transfer:

  • Load equal amounts of protein for each sample onto an SDS-PAGE gel.[14]

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for the POI, followed by an HRP-conjugated secondary antibody.

  • It is essential to also probe for a loading control protein (e.g., GAPDH, β-actin) to normalize for differences in protein loading.

• Detection and Analysis:

  • Detect the protein bands using a chemiluminescent substrate.

  • Quantify the band intensities using densitometry software.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control.

B. HiBiT Lytic and Live-Cell Degradation Assays

The HiBiT system offers a highly sensitive and quantitative method for measuring protein degradation, suitable for high-throughput screening.[12][15][16]

Principle: As described earlier, the HiBiT tag is knocked into the endogenous locus of the POI.[12] The luminescent signal generated upon complementation with LgBiT is directly proportional to the amount of HiBiT-tagged POI.[15]

• Lytic (Endpoint) Assay:

  • Seed HiBiT-tagged cells in a multi-well plate and treat with the PROTAC.

  • At the desired time point, lyse the cells and add the LgBiT protein and substrate.

  • Measure the luminescence to determine the remaining protein levels.

• Live-Cell (Kinetic) Assay:

  • Use a HiBiT-tagged cell line that also expresses LgBiT intracellularly.[12]

  • Add the PROTAC and a live-cell substrate (e.g., Nano-Glo® Endurazine™).[17]

  • Monitor the luminescent signal in real-time to determine the kinetics of protein degradation.[15][17][18]

Parameter	Description	How to Calculate
DC₅₀	The concentration of PROTAC that induces 50% degradation of the target protein.	Determined from the dose-response curve of protein degradation.[17]
Dₘₐₓ	The maximal level of protein degradation achieved.	The plateau of the dose-response curve.[17]
Degradation Rate	The speed at which the protein is degraded.	Calculated from the initial slope of the kinetic degradation curve in live-cell assays.[17]

IV. Assessing Downstream Cellular Consequences

Successful degradation of a target protein should lead to a measurable biological response, such as decreased cell viability or induction of apoptosis, particularly if the target is an oncoprotein.

A. Cell Viability Assays

These assays measure the overall health of a cell population after PROTAC treatment.

Principle: This assay quantifies the amount of ATP present, which is an indicator of metabolically active, viable cells.[19][20]

• Cell Plating and Treatment:

  • Seed cells in a white, opaque-bottom 96-well plate.

  • Treat with a serial dilution of the PROTAC for an extended period (e.g., 72 hours).

• Assay Procedure:

  • Add the CellTiter-Glo® reagent directly to the wells.[19]

  • Mix and incubate to lyse the cells and stabilize the luminescent signal.

• Measurement and Analysis:

  • Measure the luminescence. The signal is proportional to the number of viable cells.

  • Calculate the GI₅₀ (concentration for 50% growth inhibition) from the dose-response curve.

B. Apoptosis Assays

These assays detect the activation of programmed cell death pathways.

Principle: This assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.[21][22] The assay provides a luminogenic caspase-3/7 substrate that is cleaved by active caspases to produce a luminescent signal.[21]

• Cell Plating and Treatment:

  • Plate cells and treat with the PROTAC for a time course determined by the expected onset of apoptosis.

• Assay Procedure:

  • Add the Caspase-Glo® 3/7 reagent directly to the cells.[21]

  • Incubate to allow for cell lysis and caspase cleavage of the substrate.

• Measurement and Analysis:

  • Measure the luminescence. The signal intensity is proportional to the amount of active caspase 3/7.

  • Compare the signal from treated cells to that of vehicle-treated controls to determine the fold-induction of apoptosis.

V. Self-Validating Systems and Troubleshooting

Trustworthiness through Integrated Controls:

• Negative Controls: Always include a non-degrading PROTAC analog (e.g., one with a mutated E3 ligase ligand) to ensure that the observed cellular effects are due to protein degradation and not simply target inhibition.

• Positive Controls: Use a well-characterized PROTAC known to degrade the POI or a related target to validate the assay systems.

• Orthogonal Assays: Correlate the results from different assays. For example, the DC₅₀ from a Western blot should correlate with the GI₅₀ from a cell viability assay. A lack of correlation may indicate off-target effects or that the protein's function is not directly tied to cell viability.

• Time- and Dose-Dependence: A robust PROTAC effect should be both time- and dose-dependent across all relevant assays.

Common Pitfalls and Solutions:

Issue	Potential Cause	Troubleshooting Steps
No Degradation Observed	Poor cell permeability; Inefficient ternary complex formation; Low intrinsic E3 ligase activity in the cell line.	Verify target engagement with NanoBRET™.[7] Test in different cell lines. Synthesize analogs with different linkers.
High Background in Western Blots	Insufficient blocking; Non-specific antibody binding.	Optimize blocking conditions (e.g., time, blocking agent). Titrate primary and secondary antibodies.
Inconsistent Luminescence Readings	Inconsistent cell seeding; Edge effects in plates.	Use a multichannel pipette for cell seeding. Avoid using the outer wells of the plate.
Cell Viability Decrease without Degradation	Off-target toxicity of the PROTAC molecule.	Test a non-degrading control. Perform broader off-target profiling.

Conclusion

The systematic evaluation of PROTACs containing a 2-(piperidin-4-yl)benzoic acid linker requires a multi-faceted approach, employing a suite of robust cell-based assays. By sequentially interrogating target engagement, ternary complex formation, ubiquitination, protein degradation, and downstream cellular phenotypes, researchers can build a comprehensive understanding of their PROTAC's performance. The protocols and insights provided in this guide are designed to empower drug discovery professionals to rigorously characterize their molecules, leading to the development of novel and effective protein-degrading therapeutics.

References

• PubMed. (2020). Live-Cell Imaging of Protein Degradation Utilizing Designed Protein-Tag Mutant and Fluorescent Probe with Turn-Off Switch. Retrieved from [Link]

• PubMed. (2021). A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. Retrieved from [Link]

• BMG Labtech. (n.d.). Elucidating PROTAC MoA with live cell kinetic monitoring of ternary complex formation and target protein ubiquitination. Retrieved from [Link]

• Taylor & Francis Online. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Retrieved from [Link]

• Selvita. (2025). NanoBRET assays for PROTAC evaluation in the cellular context. Retrieved from [Link]

• JoVE. (2020). High-Throughput Cellular Profiling of Targeted Protein Degradation Compounds Using HiBiT CRISPR Cell Lines. Retrieved from [Link]

• Profacgen. (n.d.). Ubiquitination Assay. Retrieved from [Link]

• Reaction Biology. (n.d.). Protein Degradation Assays - PROTAC Screening. Retrieved from [Link]

• Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved from [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays. Retrieved from [Link]

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Analytical techniques for characterizing PROTACs with piperidine linkers

Introduction: The Critical Role of the Piperidine Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by hijacking the cell's ubiquitin-proteasome system to induce the degradation of disease-causing proteins.[1][2] These heterobifunctional molecules consist of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a connecting linker.[3][4] The linker is not merely a spacer but a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and the stability and geometry of the key ternary complex (POI-PROTAC-E3 Ligase).[4][5]

This guide focuses on PROTACs incorporating piperidine-based linkers. Unlike flexible alkyl or polyethylene glycol (PEG) chains, piperidine introduces a degree of rigidity.[4][5] This structural constraint can be advantageous, potentially pre-organizing the PROTAC into a bioactive conformation for optimal ternary complex formation. However, it also presents unique analytical challenges. The piperidine moiety can influence solubility, introduce a basic ionizable center affecting pKa, and serve as a potential site for metabolism.[6][7][8][9][10]

Therefore, a multi-faceted analytical strategy is essential to fully characterize these molecules, connecting their physical properties to their biological function. This document provides a comprehensive overview of the key analytical techniques and detailed protocols for researchers engaged in the development of piperidine-containing PROTACs.

Figure 1: The PROTAC Mechanism of Action.

Foundational Physicochemical and Structural Characterization

Before assessing biological activity, it is crucial to confirm the identity, purity, and conformational behavior of the synthesized PROTAC. The rigidity of the piperidine linker makes conformational analysis particularly important, as the molecule's shape in solution can profoundly impact its ability to cross cell membranes and form the ternary complex.

Identity, Purity, and Solubility

High-Resolution Mass Spectrometry (HRMS): Essential for confirming the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): Confirms the chemical structure, including the integrity of the piperidine ring and its connections.

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the PROTAC sample. A purity level of >95% is recommended for biological assays.

Kinetic Solubility: The basic nature of the piperidine ring can influence solubility.[7][8][9][10] Assessing solubility in phosphate-buffered saline (PBS) is a critical first step.

Conformational Analysis via NMR Spectroscopy

PROTACs often exhibit "molecular chameleonicity," adopting different conformations in different environments (e.g., polar extracellular space vs. lipophilic cell membrane).[11][12] NMR is a powerful tool to study these solution-state conformations.

Protocol: 2D NOESY for Conformational Insights

• Sample Preparation: Dissolve the PROTAC in different deuterated solvents to mimic various environments.

  • Aqueous Mimic: DMSO-d6/D₂O mixture (e.g., 10:1)[11]

  • Membrane Mimic: Chloroform-d (CDCl₃)[12]

• Data Acquisition: Acquire a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) spectrum for each sample. The NOESY experiment detects protons that are close in space (<5 Å), providing distance constraints.

• Analysis:

  • Analyze the cross-peaks in the NOESY spectrum. The presence of cross-peaks between protons on the POI-binding moiety and the E3-binding moiety indicates a folded conformation.

  • The absence of such cross-peaks suggests a more extended conformation.

  • The relative intensities of cross-peaks can provide semi-quantitative information about the population of different conformers.

• Interpretation: A PROTAC that adopts a more folded, compact state with a lower polar surface area in chloroform is predicted to have better cell permeability.[11][13] The rigid piperidine linker may favor specific folded states, which can be identified through this analysis.

Biophysical Characterization of Binding Events

The entire mechanism of a PROTAC hinges on its ability to first bind its two target proteins and then bring them together in a stable ternary complex. Biophysical assays are indispensable for quantifying these interactions.[3]

Figure 2: A typical analytical workflow for PROTAC characterization.

Binary Binding Affinity (KD)

First, determine the binding affinity of the PROTAC for the POI and the E3 ligase independently.

Technique	Principle	Throughput	Key Output
Surface Plasmon Resonance (SPR)	Immobilize one protein, flow PROTAC over as analyte	Medium	K_D, k_on, k_off[14]
Isothermal Titration Calorimetry (ITC)	Measure heat changes upon binding in solution	Low	K_D, ΔH, ΔS, Stoichiometry (n)[14][15]
Fluorescence Polarization (FP)	Measure changes in polarization of a fluorescent probe	High	K_D (from competition assay)[16][17]

Ternary Complex Formation and Cooperativity

This is the most critical measurement for a PROTAC. Cooperativity (α) quantifies how much the binding of the first protein enhances (α > 1) or diminishes (α < 1) the binding of the second protein. A high positive cooperativity is often a hallmark of an efficient PROTAC.

Protocol: Ternary Complex Analysis by Surface Plasmon Resonance (SPR)

This protocol describes immobilizing the E3 ligase and measuring the binding of the POI in the presence of the PROTAC.

• Immobilization: Covalently immobilize the purified E3 ligase (e.g., VHL or Cereblon complex) onto a sensor chip surface (e.g., CM5 chip via amine coupling).

• Binary POI Interaction (Control): Flow the POI over the E3 ligase surface at various concentrations to confirm there is no direct interaction in the absence of the PROTAC.

• Ternary Complex Formation:

  • Prepare a series of solutions containing a fixed, saturating concentration of the PROTAC mixed with varying concentrations of the POI.

  • Inject these mixtures over the immobilized E3 ligase surface.

  • The binding of the POI to the E3-PROTAC binary complex will generate an SPR signal.

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the apparent affinity (K_D,app) of the POI for the E3-PROTAC complex.

  • Calculate cooperativity (α) using the formula: α = K_D (binary) / K_D,app (ternary) , where K_D (binary) is the affinity of the PROTAC for the POI determined in a separate experiment.

• Interpretation: The rigid piperidine linker can enforce a specific geometry that may lead to strong positive cooperativity by creating favorable protein-protein interactions. Conversely, an ill-fitting rigid linker can cause steric clashes, resulting in negative cooperativity (α < 1).

Native Mass Spectrometry: An alternative, powerful technique that can directly observe the ternary complex and various intermediate species in a single experiment, providing stoichiometric information without the need for protein immobilization.[18][19][20]

Cellular and Functional Characterization

Biophysical success must translate to cellular activity. These assays confirm that the PROTAC can enter cells, engage its targets, and induce degradation via the intended pathway.

Target Protein Degradation

The primary functional readout is the reduction of POI levels in cells.

Protocol: Western Blot for DC₅₀ and Dₘₐₓ Determination

• Cell Treatment: Plate cells and treat with a range of PROTAC concentrations (typically 8-10 points, half-log dilutions) for a set time (e.g., 18-24 hours).[21]

• Cell Lysis: Harvest cells and prepare lysates. Quantify total protein concentration (e.g., using a BCA assay) to ensure equal loading.

• Western Blotting:

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Probe with a primary antibody specific for the POI.

  • Probe with a primary antibody for a loading control (e.g., GAPDH, β-actin).

  • Incubate with appropriate secondary antibodies and visualize bands.

• Densitometry and Analysis:

  • Quantify the band intensity for the POI and the loading control.

  • Normalize the POI signal to the loading control for each lane.

  • Plot the normalized POI level against the PROTAC concentration.

  • Fit the data to a dose-response curve to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum percentage of degradation).

Higher-Throughput Methods: For screening, methods like targeted proteomics (MRM) or reporter-based assays (e.g., HiBiT) can provide more quantitative and rapid measurements of protein degradation.[22][23]

Mechanism of Action Validation

It's crucial to confirm that protein loss is due to proteasomal degradation.

• Proteasome Inhibitor Co-treatment: Co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132). Rescue of the POI from degradation confirms its dependence on the proteasome.[24]

• Target Ubiquitination Assay: Treat cells with the PROTAC and MG132. Immunoprecipitate the POI and perform a western blot to detect poly-ubiquitin chains, confirming the PROTAC is inducing ubiquitination of its target.[24][25]

• mRNA Level Analysis (qPCR): Measure the mRNA levels of the target gene. No change in mRNA levels upon PROTAC treatment indicates that the protein loss is post-translational.[26]

Cellular Target Engagement

The NanoBRET™ assay is a gold-standard method to confirm that the PROTAC engages the POI and/or the E3 ligase inside living cells.[2][27] This can reveal if a lack of degradation is due to poor cell permeability or a failure to bind in the cellular milieu.

ADME and Pharmacokinetic Profiling

PROTACs, especially those with rigid linkers, often fall outside traditional "rule-of-five" chemical space, making ADME (Absorption, Distribution, Metabolism, and Excretion) assessment critical.[28][29]

Cell Permeability

• Caco-2 Permeability Assay: This assay uses a monolayer of Caco-2 cells to model the human intestinal barrier and assess a compound's potential for oral absorption.[16]

• Parallel Artificial Membrane Permeability Assay (PAMPA): A non-cell-based, higher-throughput assay to estimate passive diffusion.

Metabolic Stability

The piperidine ring can be a site of metabolic modification (e.g., N-dealkylation, oxidation), which can inactivate the PROTAC.[6]

Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

• Incubation: Incubate the PROTAC (e.g., at 1 µM) with HLM in the presence of the cofactor NADPH at 37°C.

• Time Points: Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• LC-MS/MS Analysis: Centrifuge the samples to pellet the protein and analyze the supernatant by LC-MS/MS to quantify the amount of parent PROTAC remaining.

• Data Analysis: Plot the natural log of the percentage of PROTAC remaining versus time. The slope of this line can be used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CL_int).

• Metabolite Identification: In parallel, analyze samples using high-resolution mass spectrometry to identify the masses of potential metabolites, which can pinpoint the "soft spots" on the molecule, such as the piperidine ring.

References

• Scott, H.S., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). PubMed. Available at: [Link]

• Maple, H. (n.d.). Mechanistic and Structural Features of PROTAC Ternary Complexes. Protocols.io. Available at: [Link]

• Xiong, Y., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry. Available at: [Link]

• Xiong, Y., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. PMC. Available at: [Link]

• Zhang, T., et al. (2025). Application of mass spectrometry for the advancement of PROTACs. PubMed. Available at: [Link]

• Gale, M.S., et al. (2020). Native Mass Spectrometry Can Effectively Predict PROTAC Efficacy. ACS Central Science. Available at: [Link]

• Scott, H.S., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). JoVE. Available at: [Link]

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Application Notes &amp; Protocols: Leveraging 2-(Piperidin-4-YL)benzoic Acid for Targeted Protein Degradation

Introduction: The Central Role of Cereblon Recruitment in Targeted Protein Degradation

Targeted Protein Degradation (TPD) has emerged as a transformative therapeutic modality, offering a paradigm shift from traditional occupancy-based inhibition to event-driven pharmacology.[1] Instead of merely blocking a protein's function, TPD co-opts the cell's own ubiquitin-proteasome system (UPS) to selectively eliminate disease-causing proteins.[2][3][4] At the heart of many successful TPD strategies, particularly those involving Proteolysis-Targeting Chimeras (PROTACs) and molecular glues, is the recruitment of an E3 ubiquitin ligase.[3][5]

Among the hundreds of E3 ligases, Cereblon (CRBN) has been one of the most widely and successfully utilized.[1][6][7] Ligands that bind to CRBN, derived from immunomodulatory imide drugs (IMiDs) like thalidomide and lenalidomide, are key components of these degrader molecules.[8][9] The chemical scaffold 2-(Piperidin-4-YL)benzoic acid represents a crucial, functionalized building block derived from these IMiDs. It serves as a validated, high-affinity CRBN ligand that provides a strategic and chemically tractable attachment point for the linker element of a PROTAC, enabling the creation of vast and diverse degrader libraries.[10]

This guide provides an in-depth overview of the mechanism, application, and experimental validation of degraders incorporating the 2-(Piperidin-4-YL)benzoic acid moiety. It is designed for researchers, scientists, and drug development professionals seeking to design, synthesize, and characterize novel CRBN-recruiting degraders.

Mechanism of Action: Engineering Protein Proximity

A PROTAC is a heterobifunctional molecule composed of three key parts: a ligand for the protein of interest (POI), a ligand for an E3 ligase, and a linker connecting them.[11][12] When a PROTAC incorporates a 2-(Piperidin-4-YL)benzoic acid-derived moiety, it hijacks the CRL4-CRBN E3 ligase complex.[13]

The process unfolds as follows:

• Binary Complex Formation : The PROTAC can independently bind to the POI and to CRBN, forming two separate binary complexes within the cell.[14][15]

• Ternary Complex Formation : The crucial, rate-limiting step is the formation of a stable POI-PROTAC-CRBN ternary complex.[][17][18] The PROTAC acts as a molecular bridge, bringing the target protein and the E3 ligase into close proximity.[][19] The stability and kinetics of this complex are critical determinants of the degrader's efficacy.[][20]

• Ubiquitination : Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin (Ub) from a charged E2 enzyme to lysine residues on the surface of the POI. This process is repeated to form a polyubiquitin chain.

• Proteasomal Degradation : The polyubiquitinated POI is now recognized as a substrate by the 26S proteasome, which unfolds and degrades the protein into small peptides.[8] The PROTAC molecule is then released and can catalytically induce the degradation of another POI molecule.[7]

Fig 2. Experimental workflow for characterizing a novel PROTAC.

Protocol 1: In Vitro Ternary Complex Formation Assay (TR-FRET)

Objective: To biochemically confirm that the PROTAC can induce and stabilize a ternary complex between the POI and the CRBN E3 ligase complex. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a sensitive proximity-based assay suitable for this purpose.

Materials:

• Recombinant purified POI (tagged, e.g., with His-tag)

• Recombinant purified CRBN-DDB1 complex (tagged, e.g., with GST-tag)

• Terbium (Tb)-conjugated anti-His antibody (Donor)

• Fluorescein-conjugated anti-GST antibody (Acceptor)

• Novel PROTAC synthesized with 2-(Piperidin-4-YL)benzoic acid

• Assay Buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.01% BSA, pH 7.4)

• 384-well, low-volume, non-binding plates

Methodology:

• Reagent Preparation : Prepare stock solutions of the POI, CRBN-DDB1, and antibodies in the assay buffer. Prepare a serial dilution of the PROTAC, typically from 10 µM down to low pM concentrations.

• Assay Plate Setup : To each well, add:

  • 5 µL of POI (final concentration ~5-10 nM)

  • 5 µL of CRBN-DDB1 complex (final concentration ~10-20 nM)

  • 5 µL of serially diluted PROTAC or DMSO vehicle control.

• Incubation : Gently mix the plate and incubate for 60 minutes at room temperature to allow the ternary complex to form.

• Antibody Addition : Add 5 µL of the antibody mix (Tb-anti-His and Fluorescein-anti-GST) to each well.

• Final Incubation : Incubate for another 60 minutes at room temperature, protected from light.

• Data Acquisition : Read the plate on a TR-FRET enabled plate reader. Excite the Terbium donor (e.g., at 340 nm) and measure emission at two wavelengths: Donor emission (~490 nm) and Acceptor emission (~520 nm).

• Data Analysis :

  • Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

  • Plot the TR-FRET ratio against the PROTAC concentration. A characteristic "hook effect" or bell-shaped curve is expected, where the signal increases as the ternary complex forms and then decreases at very high PROTAC concentrations due to the formation of unproductive binary complexes. [14][21]

Protocol 2: Cellular Target Degradation Assay (Western Blot)

Objective: To determine if the PROTAC leads to the degradation of the target POI in a cellular environment.

Materials:

• Relevant human cell line expressing the POI (e.g., MCF7, HCT116)

• Complete growth medium (e.g., DMEM + 10% FBS)

• Novel PROTAC and control compounds (DMSO vehicle, proteasome inhibitor like MG132)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels, transfer apparatus, and membranes (PVDF or nitrocellulose)

• Primary antibody specific to the POI

• Primary antibody for a loading control (e.g., GAPDH, β-Actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Methodology:

• Cell Seeding : Seed cells in 6-well plates at a density that ensures they are ~70-80% confluent at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment : Treat the cells with a range of concentrations of the PROTAC (e.g., 1 nM to 10 µM) for a predetermined time (e.g., 6, 12, or 24 hours). [22]Include the following controls:

  • Vehicle Control : DMSO only.

  • Proteasome Inhibition Control : Co-treat cells with a high concentration of PROTAC and MG132 (e.g., 10 µM). This should "rescue" the protein from degradation, confirming the involvement of the proteasome. [22][23]3. Cell Lysis : Wash the cells with ice-cold PBS, then add lysis buffer. Scrape the cells, collect the lysate, and incubate on ice for 30 minutes. [21]4. Protein Quantification : Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay. [21]5. Western Blotting :

  • Normalize all samples to the same protein concentration and prepare them for SDS-PAGE.

  • Separate proteins by gel electrophoresis and transfer them to a membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with primary antibodies (anti-POI and anti-loading control) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash again, apply ECL substrate, and visualize the bands using an imaging system.

• Analysis : Quantify the band intensity for the POI and normalize it to the loading control. Compare the levels of the POI in treated samples to the vehicle control to determine the extent of degradation.

Data Presentation: Quantifying Degrader Potency and Efficacy

To properly characterize a degrader, it is essential to determine its potency (DC₅₀) and efficacy (Dₘₐₓ). [19]

• DC₅₀ (Half-maximal Degradation Concentration): The concentration of the PROTAC required to degrade 50% of the target protein. [8][19][21]* Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation achievable with the PROTAC. [8][19][21] These values are determined by performing a dose-response experiment as described in Protocol 2, followed by quantitative analysis.

Compound ID	Target POI	Cell Line	Treatment Time (h)	DC₅₀ (nM)	Dₘₐₓ (%)
PROTAC-A01	BRD4	HeLa	18	15	>95%
PROTAC-A02	BRD4	HeLa	18	78	>90%
Negative Control	BRD4	HeLa	18	>10,000	<10%

Table 1: Example data summary for a series of PROTACs targeting BRD4. PROTAC-A01, with a lower DC₅₀, is more potent than PROTAC-A02. The negative control, which cannot form a ternary complex, shows minimal degradation.

To generate this data, the percentage of degradation relative to the vehicle control is plotted against the log of the PROTAC concentration. A non-linear regression (sigmoidal dose-response curve) is then fitted to the data to calculate the DC₅₀ and Dₘₐₓ values. [8]

Conclusion and Future Outlook

The 2-(Piperidin-4-YL)benzoic acid scaffold is a cornerstone of modern TPD research, providing a robust and versatile anchor for recruiting the CRBN E3 ligase. Its well-defined chemistry facilitates the rational design and synthesis of PROTACs and other degraders. By employing the systematic experimental workflows outlined in this guide—from biochemical confirmation of ternary complex formation to quantitative cellular degradation assays—researchers can effectively characterize novel degraders and accelerate the development of new therapeutics for previously "undruggable" targets. [16][26]Future efforts will likely focus on developing new CRBN ligands to further modulate specificity and overcome potential resistance mechanisms, expanding the toolkit for precision protein degradation. [9]

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Application Notes &amp; Protocols: Leveraging 2-(Piperidin-4-YL)benzoic Acid in the Development of Potent Kinase Degraders

Prepared by: Gemini, Senior Application Scientist

Introduction: Shifting the Paradigm from Kinase Inhibition to Elimination

For decades, the primary strategy in targeting kinases for therapeutic intervention has been occupancy-driven inhibition. While immensely successful, this approach faces challenges, including the need for high and sustained drug concentrations, the emergence of resistance through kinase domain mutations, and the inability to address the non-catalytic scaffolding functions of kinases.

Targeted Protein Degradation (TPD) offers a revolutionary alternative. Instead of merely blocking a kinase's active site, TPD co-opts the cell's own machinery to tag the kinase for destruction. This is achieved using heterobifunctional molecules known as Proteolysis Targeting Chimeras (PROTACs). A PROTAC simultaneously binds to a target kinase (the Protein of Interest, or POI) and an E3 ubiquitin ligase, forming a ternary complex.[1][2][3] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the kinase, marking it for degradation by the proteasome.[4][5] Because PROTACs act catalytically, they can induce degradation of multiple target molecules, often requiring only transient engagement and lower systemic exposure.[6]

This guide focuses on the strategic application of 2-(Piperidin-4-YL)benzoic acid and its derivatives in the design of kinase degraders that hijack the Cereblon (CRBN) E3 ligase complex, one of the most widely used E3 ligases in PROTAC development.[3][7]

The Core Principle: Hijacking the CRL4CRBN E3 Ligase

The discovery that immunomodulatory drugs (IMiDs) like thalidomide, lenalidomide, and pomalidomide exert their effects by binding to CRBN was a watershed moment for TPD.[8][9][10] These molecules act as "molecular glues," altering the substrate specificity of the CRL4CRBN E3 ligase complex to recruit and degrade proteins not normally targeted.[4][11]

In PROTAC design, these IMiD scaffolds serve as the E3 ligase-recruiting moiety. The glutarimide ring of the IMiD binds within a hydrophobic pocket of CRBN, leaving the rest of the molecule solvent-exposed and available for chemical modification.[7][9] This provides a validated anchor point to attach a linker, which in turn is connected to a ligand for the target kinase.

Figure 1. Mechanism of Action for a CRBN-based Kinase PROTAC Degrader.

The Role of the Linker: More Than Just a String

The linker is a critical determinant of PROTAC efficacy.[12] Its length, rigidity, solubility, and attachment points profoundly influence the formation of a stable and productive ternary complex.[12][13] An improperly designed linker can lead to steric clashes that prevent the two proteins from binding simultaneously or may fail to orient the kinase correctly for ubiquitination.[12]

2-(Piperidin-4-YL)benzoic acid has emerged as a valuable building block for PROTAC linkers for several key reasons:

• Semi-Rigid Structure: The piperidine ring provides a degree of conformational constraint compared to highly flexible alkyl or PEG chains. This rigidity can help pre-organize the PROTAC into a conformation favorable for ternary complex formation.[14]

• Defined Exit Vectors: The benzoic acid and piperidine nitrogen offer well-defined chemical handles for attachment to the kinase ligand and E3 ligase ligand, respectively, allowing for systematic exploration of linker geometry.

• Improved Physicochemical Properties: As a derivative of a benzoic acid, this linker can influence the overall solubility and cell permeability of the final PROTAC molecule, which is often a significant challenge due to their high molecular weight.[15][16]

Design and Synthesis Strategy for a Kinase Degrader

The development of a novel kinase degrader is an iterative process of design, synthesis, and evaluation.

Figure 2. Experimental workflow for the development of a kinase degrader.

Protocol 1: Synthesis of a Kinase PROTAC

This protocol provides a representative synthesis of a PROTAC targeting Kinase-X, using a known Kinase-X inhibitor bearing a carboxylic acid handle, pomalidomide as the CRBN ligand, and a linker derived from tert-butyl 4-(4-(aminomethyl)phenyl)piperidine-1-carboxylate.

Causality: The synthesis relies on standard amide bond formation, a robust and high-yielding reaction ideal for connecting the three components. The Boc protecting group on the piperidine nitrogen is used to prevent unwanted side reactions and is removed in the final step to allow coupling to the pomalidomide derivative.

Materials:

• Kinase-X-COOH (inhibitor with a carboxylic acid handle)

• tert-butyl 4-(4-(aminomethyl)phenyl)piperidine-1-carboxylate

• Pomalidomide-linker-COOH derivative

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (Dimethylformamide), DCM (Dichloromethane), TFA (Trifluoroacetic acid)

• Standard laboratory glassware and purification equipment (e.g., HPLC)

Step-by-Step Methodology:

• Step 1: Coupling Kinase Ligand to Linker a. Dissolve Kinase-X-COOH (1.0 eq) in anhydrous DMF. b. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 minutes at room temperature. c. Add tert-butyl 4-(4-(aminomethyl)phenyl)piperidine-1-carboxylate (1.1 eq) to the mixture. d. Stir the reaction at room temperature for 4-6 hours, monitoring by LC-MS. e. Upon completion, dilute the reaction with ethyl acetate and wash with saturated sodium bicarbonate solution and brine. f. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. g. Purify the crude product by flash column chromatography to yield the Boc-protected intermediate.

• Step 2: Boc Deprotection a. Dissolve the purified intermediate from Step 1 in DCM. b. Add TFA (10-20 eq) and stir at room temperature for 1-2 hours. c. Monitor the reaction by LC-MS until the starting material is consumed. d. Remove the solvent and excess TFA under reduced pressure to yield the deprotected amine-linker-kinase ligand as a TFA salt.

• Step 3: Final Coupling to CRBN Ligand a. Dissolve the Pomalidomide-linker-COOH derivative (1.0 eq) in anhydrous DMF. b. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 minutes. c. Add the product from Step 2 (1.1 eq) to the mixture. d. Stir the reaction at room temperature overnight. e. Purify the final PROTAC molecule using reverse-phase HPLC.[17][18] f. Characterize the final product by LC-MS and NMR to confirm identity and purity.

Biological Evaluation of Kinase Degraders

Once synthesized, the PROTAC must be rigorously tested to confirm its ability to induce selective, CRBN- and proteasome-dependent degradation of the target kinase and to exert a functional effect on cancer cells.

Protocol 2: Western Blot Analysis of Kinase Degradation

Causality: This protocol is the gold standard for directly visualizing and quantifying the loss of a target protein from cells. Including the proper controls is essential to validate the mechanism of action. The proteasome inhibitor (MG132) control is critical to prove that protein loss is due to proteasomal degradation and not another off-target effect. The CRBN ligand competition or CRBN knockout confirms that the degradation is mediated by the intended E3 ligase.

Materials:

• Cancer cell line expressing the target kinase (e.g., HCT116, MOLM-14)

• Synthesized PROTAC, parent kinase inhibitor, and a non-binding CRBN ligand analogue.

• Proteasome inhibitor (e.g., MG132)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.[19]

• Primary antibodies: anti-Target Kinase, anti-CRBN, anti-Vinculin or anti-GAPDH (loading control).

• HRP-conjugated secondary antibodies.

• ECL substrate for chemiluminescence.[19]

Step-by-Step Methodology:

• Cell Treatment: a. Seed cells in 6-well plates and allow them to adhere overnight. b. Treat cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) for a fixed time (e.g., 18-24 hours). c. Include Essential Controls:

  • Vehicle control (DMSO).
  • Parent kinase inhibitor (at 1 µM, to show inhibition alone does not cause degradation).
  • Co-treatment of a high-dose PROTAC (e.g., 1 µM) with excess free pomalidomide (e.g., 10 µM) to demonstrate competition for CRBN binding.
  • Pre-treatment with MG132 (10 µM) for 2 hours, followed by treatment with the PROTAC to show proteasome dependence.

• Cell Lysis and Protein Quantification: a. After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.[20] b. Scrape the cells, collect the lysate, and centrifuge to pellet debris. c. Determine the protein concentration of the supernatant using a BCA or Bradford assay.[19]

• SDS-PAGE and Western Blotting: a. Normalize all samples to the same protein concentration (e.g., 20-30 µg) and prepare with Laemmli buffer. b. Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.[20][21] c. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. d. Incubate with primary antibody against the target kinase overnight at 4°C. e. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[22] f. Visualize bands using an ECL substrate and an imaging system.[19] g. Strip and Re-probe: Strip the membrane and re-probe for a loading control (e.g., Vinculin) to ensure equal protein loading.[19][20]

• Data Analysis: a. Quantify band intensity using software like ImageJ. b. Normalize the target kinase band intensity to the loading control. c. Plot the normalized protein level against the log of the PROTAC concentration to determine the DC50 (concentration for 50% degradation) and Dmax (maximum percentage of degradation).

PROTAC Construct	Linker Type	DC50 (nM)	Dmax (%)
Kinase-PROTAC-1	PEG-4	120	75
Kinase-PROTAC-2	Alkyl-C8	85	82
Kinase-PROTAC-3	2-(Piperidin-4-YL)benzoic acid derivative	25	>95
Kinase-PROTAC-4	Alkyl-C12	350	60
Table 1: Representative data comparing the degradation efficiency of PROTACs with different linkers. The semi-rigid piperidinylbenzoic acid linker yields superior potency (lower DC50) and efficacy (higher Dmax).

Protocol 3: Assessing Downstream Functional Consequences

Causality: Degrading a kinase should abrogate its signaling output. This protocol confirms that the observed protein loss translates into a desired biological effect, which is the ultimate goal of the therapeutic strategy. For example, degrading AKT should reduce the phosphorylation of its downstream substrates like PRAS40 or GSK3β.[23]

Methodology:

• Cell Treatment and Lysis: Treat cells as described in Protocol 2. Use concentrations around the determined DC50 and DC90.

• Western Blot Analysis: Perform Western blotting as in Protocol 2.

• Probe for Phospho-proteins: In addition to the total target kinase, use primary antibodies specific for the phosphorylated forms of key downstream substrates (e.g., anti-phospho-PRAS40 (Thr246) for an AKT degrader).

• Analysis: A successful degrader should show a dose-dependent decrease in the phosphorylation of the downstream substrate that mirrors the degradation of the parent kinase. This provides strong evidence of functional target engagement and pathway inhibition.

Advanced Mechanistic Validation

For lead candidates, it is often necessary to confirm the mechanism of action at a biophysical level.

Assessing Ternary Complex Formation

The formation of a stable ternary complex is a prerequisite for degradation.[1] Several biophysical techniques can measure this:

• NanoBRET™/TR-FRET: These are cell-based or biochemical proximity assays that generate a signal when the tagged kinase and tagged E3 ligase are brought together by the PROTAC.[24][25] They are excellent for screening and determining the potency of complex formation.

• Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR): These techniques provide detailed thermodynamic and kinetic data on the binding events, allowing for the calculation of binding affinities and cooperativity—a measure of how much the binding of one protein partner enhances the binding of the other.[25][26]

A hallmark of many successful PROTACs is positive cooperativity, where the POI:PROTAC:E3 complex is more stable than what would be predicted from the individual binary binding affinities. This is a key parameter to optimize during lead development.

Conclusion and Future Perspectives

The development of kinase degraders represents a powerful and expanding therapeutic modality. The strategic use of linker building blocks like 2-(Piperidin-4-YL)benzoic acid is crucial for optimizing the potency and drug-like properties of these molecules. By combining rational design, robust chemical synthesis, and a systematic workflow of biological and biophysical evaluation, researchers can successfully develop novel degraders that eliminate disease-driving kinases. The protocols and principles outlined in this guide provide a solid foundation for scientists and drug developers to harness the potential of targeted protein degradation.

References

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Application Notes &amp; Protocols: Harnessing 2-(Piperidin-4-YL)benzoic Acid Derivatives for Targeted Nuclear Receptor Degradation

Introduction: A Paradigm Shift in Nuclear Receptor Modulation

Nuclear receptors (NRs) are a superfamily of ligand-activated transcription factors that play pivotal roles in a vast array of physiological processes, including development, metabolism, and reproduction. Dysregulation of NR signaling is a hallmark of numerous diseases, most notably cancer, inflammation, and metabolic disorders. For decades, the therapeutic modulation of NRs has predominantly relied on small molecule inhibitors or antagonists that compete for the ligand-binding pocket, thereby inhibiting the receptor's function. While this approach has yielded successful drugs, it is often limited by the development of resistance, particularly through mutations in the ligand-binding domain, and the inability to target the non-enzymatic scaffolding functions of these proteins.

Targeted Protein Degradation (TPD) has emerged as a revolutionary therapeutic modality that overcomes these limitations.[1] Unlike traditional inhibitors that merely block a protein's function, TPD co-opts the cell's own ubiquitin-proteasome system (UPS) to selectively eliminate the entire target protein. This is achieved using heterobifunctional molecules known as Proteolysis-Targeting Chimeras (PROTACs).[2] A PROTAC consists of two distinct ligands connected by a chemical linker: one binds to the protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[3] This induced proximity facilitates the transfer of ubiquitin to the POI, marking it for degradation by the 26S proteasome.[4]

At the heart of many successful PROTACs is the recruitment of the Cereblon (CRBN) E3 ligase complex.[5] Ligands for CRBN are often derived from immunomodulatory imide drugs (IMiDs) such as thalidomide and its analogs, pomalidomide and lenalidomide. A key structural motif in the development of potent CRBN ligands is 2-(piperidin-4-yl)benzoic acid. This scaffold serves as a versatile building block for creating the "warhead" that engages CRBN, enabling the design of potent and selective degraders for a multitude of therapeutic targets, including challenging nuclear receptors.

This comprehensive guide provides an in-depth exploration of the principles and methodologies for utilizing 2-(piperidin-4-yl)benzoic acid-derived PROTACs for the targeted degradation of nuclear receptors. We will use the well-characterized Androgen Receptor (AR) degrader, Bavdegalutamide (ARV-110) , as a model system to illustrate the key experimental workflows, from synthesis to cellular characterization.[6] This document is intended for researchers, scientists, and drug development professionals seeking to apply this powerful technology in their own research.

Mechanism of Action: The PROTAC-Mediated Degradation Cascade

The efficacy of a PROTAC is not merely a function of its binding affinity to the target and the E3 ligase, but rather a complex interplay of multiple steps, each of which must be successfully orchestrated for efficient protein degradation. The process can be conceptualized as a catalytic cycle where a single PROTAC molecule can induce the degradation of multiple target proteins.[6]

The key steps are:

• Binary Complex Formation: The PROTAC independently binds to the nuclear receptor (POI) and the CRBN E3 ligase in the cellular environment.

• Ternary Complex Formation: The PROTAC bridges the POI and CRBN, forming a transient ternary complex (POI-PROTAC-CRBN). This is the pivotal event that brings the ubiquitination machinery into close proximity with the target.[7]

• Ubiquitination: Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin from a charged E2 ubiquitin-conjugating enzyme to accessible lysine residues on the surface of the nuclear receptor.[4]

• Polyubiquitination and Recognition: A polyubiquitin chain is assembled on the target protein, which serves as a recognition signal for the 26S proteasome.[4]

• Proteasomal Degradation: The proteasome recognizes, unfolds, and degrades the polyubiquitinated nuclear receptor into small peptides. The PROTAC molecule is then released and can engage another target protein and E3 ligase, continuing the degradation cycle.[8]

Caption: Figure 1. Catalytic cycle of PROTAC-mediated nuclear receptor degradation.

Part 1: Synthesis of a Model Nuclear Receptor Degrader

The synthesis of a PROTAC is a multi-step process that requires careful planning of the linker strategy and the coupling of the two distinct ligand moieties. Here, we present a representative synthetic approach for a PROTAC analogous to ARV-110, starting from a derivative of 2-(piperidin-4-yl)benzoic acid which forms the pomalidomide-like CRBN ligand.

Protocol 1.1: Synthesis of a Pomalidomide-based CRBN Ligand with Linker Attachment Point

This protocol describes the synthesis of a pomalidomide derivative functionalized with a terminal amine, ready for conjugation to the nuclear receptor ligand.

Rationale: The synthesis begins with the construction of the phthalimide core, a key feature of IMiD-based CRBN ligands. A fluoro-substituted phthalic anhydride is often used to allow for subsequent nucleophilic aromatic substitution (SNAr) to introduce a linker.[9]

Materials:

• 3-Fluorophthalic anhydride

• 3-Aminopiperidine-2,6-dione hydrochloride

• Triethylamine (TEA)

• Acetic acid

• N,N-Dimethylformamide (DMF)

• tert-Butyl (2-aminoethyl)carbamate

• Standard laboratory glassware and purification equipment (silica gel chromatography)

Procedure:

• Step 1: Formation of the Phthalimide Core.

  • In a round-bottom flask, dissolve 3-fluorophthalic anhydride (1.0 eq) and 3-aminopiperidine-2,6-dione hydrochloride (1.05 eq) in glacial acetic acid.

  • Add triethylamine (2.5 eq) dropwise at room temperature.

  • Heat the mixture to reflux (approx. 120 °C) for 4-6 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture and pour it into ice-water.

  • Collect the precipitate by filtration, wash with water, and dry under vacuum to yield 4-fluoro-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione.

• Step 2: Linker Installation via SNAr.

  • Dissolve the product from Step 1 (1.0 eq) and tert-butyl (2-aminoethyl)carbamate (1.2 eq) in DMF.

  • Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (3.0 eq).

  • Heat the reaction to 80 °C for 12-16 hours.

  • Monitor the reaction for the disappearance of the starting material.

  • After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to obtain the Boc-protected pomalidomide-linker conjugate.

• Step 3: Boc Deprotection.

  • Dissolve the purified product from Step 2 in a solution of 4M HCl in dioxane or a mixture of trifluoroacetic acid (TFA) in dichloromethane (DCM).

  • Stir at room temperature for 1-2 hours.

  • Monitor the deprotection by LC-MS.

  • Concentrate the reaction mixture under reduced pressure to remove the acid and solvent.

  • Triturate the residue with diethyl ether to afford the amine hydrochloride salt of the pomalidomide-linker, which can be used directly in the next step.

Protocol 1.2: Coupling of CRBN Ligand to the Androgen Receptor Ligand

This protocol describes the final amide bond formation to generate the complete PROTAC molecule.

Rationale: The final step involves coupling the amine-functionalized CRBN ligand-linker with a carboxylic acid-functionalized AR ligand. Standard peptide coupling reagents are employed to facilitate this reaction. The AR ligand used in ARV-110 is a derivative of enzalutamide. For this protocol, we assume a pre-synthesized AR ligand with a carboxylic acid handle is available.

Materials:

• Amine-functionalized pomalidomide-linker from Protocol 1.1

• Carboxylic acid-functionalized AR ligand

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA

• DMF

• HPLC for purification

Procedure:

• In a vial, dissolve the carboxylic acid-functionalized AR ligand (1.0 eq) and HATU (1.1 eq) in DMF.

• Add DIPEA (3.0 eq) and stir for 15 minutes at room temperature to activate the carboxylic acid.

• Add a solution of the amine-functionalized pomalidomide-linker (1.0 eq) in DMF to the activated ester solution.

• Stir the reaction at room temperature for 4-8 hours, monitoring by LC-MS.

• Upon completion, quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the final PROTAC compound by preparative reverse-phase HPLC to yield the desired product. Characterize by NMR and high-resolution mass spectrometry.

Caption: Figure 2. General synthetic workflow for the model AR PROTAC.

Part 2: In Vitro and Cellular Characterization of the Degrader

Once synthesized, the PROTAC must be rigorously tested to confirm its ability to induce the degradation of the target nuclear receptor. This involves a series of biochemical and cell-based assays to assess each step of the mechanism of action.

Protocol 2.1: Ternary Complex Formation Assay (TR-FRET)

Rationale: The formation of a stable ternary complex is a prerequisite for efficient ubiquitination.[7] Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust, homogeneous assay format to quantify the proximity of the POI and the E3 ligase in the presence of the PROTAC.[10] It relies on the energy transfer between a donor fluorophore (e.g., Terbium) conjugated to one protein and an acceptor fluorophore conjugated to the other. A high TR-FRET signal indicates complex formation.

Materials:

• Recombinant His-tagged CRBN/DDB1 complex

• Recombinant GST-tagged AR Ligand Binding Domain (LBD)

• Terbium (Tb)-conjugated anti-His antibody (donor)

• Fluorescein- or AlexaFluor 488-conjugated anti-GST antibody (acceptor)

• Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.05% BSA, pH 7.4)

• 384-well low-volume white plates

• TR-FRET compatible plate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of the PROTAC (e.g., ARV-110) in assay buffer. Prepare a master mix of the proteins and antibodies.

• Assay Setup: In a 384-well plate, add the following components in order:

  • PROTAC or vehicle (DMSO) control.

  • A pre-mixed solution of GST-AR LBD and fluorescein-anti-GST antibody.

  • A pre-mixed solution of His-CRBN/DDB1 and Tb-anti-His antibody.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring the emission at both the acceptor and donor wavelengths (e.g., 520 nm and 620 nm for fluorescein and terbium, respectively).

• Data Analysis:

  • Calculate the TR-FRET ratio (Acceptor emission / Donor emission).

  • Plot the TR-FRET ratio against the log of the PROTAC concentration.

  • A characteristic bell-shaped or "hook effect" curve is expected.[7] The peak of the curve represents the optimal concentration for ternary complex formation. The descending part of the curve at high concentrations is due to the formation of binary complexes (POI-PROTAC and CRBN-PROTAC) that do not lead to a FRET signal.

Protocol 2.2: In Vitro Ubiquitination Assay

Rationale: This cell-free assay directly demonstrates that the PROTAC can induce the ubiquitination of the target nuclear receptor by the recruited E3 ligase.[11] The assay reconstitutes the key components of the ubiquitination cascade in a test tube. The ubiquitination of the target is then detected by Western blot.

Materials:

• Recombinant E1 activating enzyme (e.g., UBE1)

• Recombinant E2 conjugating enzyme (e.g., UBE2D2)

• Recombinant CRBN/DDB1/CUL4A/Rbx1 E3 ligase complex

• Recombinant full-length Androgen Receptor

• Ubiquitin

• ATP

• Ubiquitination reaction buffer (e.g., 50 mM HEPES pH 7.5, 50 mM NaCl, 10 mM MgCl2, 1 mM TCEP)

• PROTAC (ARV-110)

• SDS-PAGE gels and Western blotting reagents

• Anti-AR antibody

• Anti-ubiquitin antibody

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the specified order:

  • Ubiquitination buffer

  • E1 enzyme (e.g., 100 nM)

  • E2 enzyme (e.g., 1 µM)

  • Recombinant AR (e.g., 1 µM)

  • CRBN E3 ligase complex (e.g., 1 µM)

  • Ubiquitin (e.g., 100 µM)

  • PROTAC (at various concentrations, e.g., 0, 10, 100, 1000 nM)

• Initiation and Incubation: Initiate the reaction by adding ATP (e.g., 10 mM). Incubate at 37 °C for 30-60 minutes.

• Termination: Stop the reaction by adding SDS-PAGE loading buffer and boiling at 95 °C for 5 minutes.

• Western Blot Analysis:

  • Separate the reaction products by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with an anti-AR antibody.

  • A ladder of higher molecular weight bands above the unmodified AR band indicates polyubiquitination. The intensity of this ladder should be dependent on the presence and concentration of the PROTAC.

  • Optionally, the membrane can be stripped and re-probed with an anti-ubiquitin antibody to confirm the identity of the high molecular weight species.

Protocol 2.3: Cellular Degradation Assay (Western Blot)

Rationale: This is the definitive assay to determine if the PROTAC is active in a cellular context. It measures the reduction in the steady-state levels of the target nuclear receptor in a relevant cell line after treatment with the degrader.[12]

Materials:

• Prostate cancer cell line expressing AR (e.g., VCaP or LNCaP)

• Cell culture medium and supplements

• PROTAC (ARV-110)

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132 or Carfilzomib)

• CRBN ligand (e.g., Pomalidomide)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE and Western blotting equipment

• Primary antibodies: anti-AR, anti-Vinculin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

Procedure:

• Cell Plating and Treatment:

  • Plate VCaP cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a serial dilution of ARV-110 (e.g., 0.1 nM to 1000 nM) for a specified time (e.g., 18-24 hours).

  • Include control wells: vehicle (DMSO), a high concentration of ARV-110 co-treated with a proteasome inhibitor (to confirm proteasome-dependent degradation), and a high concentration of ARV-110 co-treated with an excess of free CRBN ligand (to confirm CRBN-dependent degradation).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer on ice for 30 minutes.[13]

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration (e.g., 20 µg) and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.[12]

  • Incubate with primary anti-AR antibody overnight at 4 °C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and add ECL substrate.

  • Image the blot using a chemiluminescence imager.

  • Strip the membrane and re-probe for a loading control (e.g., Vinculin).

• Data Analysis:

  • Quantify the band intensities using image analysis software.

  • Normalize the AR band intensity to the loading control for each sample.

  • Calculate the percentage of AR remaining relative to the vehicle-treated control.

  • Plot the percentage of AR remaining versus the log of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum percentage of degradation).[14]

Part 3: Data Interpretation and Advanced Analytics

Quantitative Data Summary

The results from the cellular degradation assay are crucial for evaluating the potency and efficacy of the PROTAC. The data should be presented clearly to allow for easy comparison between different compounds or conditions.

Compound	Cell Line	DC50 (nM)	Dmax (%)	Timepoint (h)	Reference
ARV-110	VCaP	~1	>95	24	[6]
ARV-110	LNCaP	~1	>95	24	[6]
Enzalutamide	VCaP	N/A (Inhibitor)	No Degradation	24	[12]
Control PROTAC	VCaP	>1000	<10	24	N/A

Table 1: Example Degradation Data for ARV-110.

Protocol 3.1: LC-MS/MS for Intracellular PROTAC Quantification

Rationale: Understanding the relationship between the extracellular concentration of a PROTAC and its intracellular concentration is critical for interpreting cellular activity data. A potent degrader must have sufficient cell permeability to reach its intracellular targets.[10] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurately quantifying small molecules in complex biological matrices like cell lysates.

Materials:

• Treated cells from a parallel degradation experiment

• Acetonitrile with 0.1% formic acid

• Internal standard (a structurally similar, stable isotope-labeled compound if available)

• LC-MS/MS system (e.g., triple quadrupole)

Procedure:

• Sample Preparation:

  • After treating cells with the PROTAC, wash them thoroughly with ice-cold PBS to remove any extracellular compound.

  • Lyse the cells in a known volume of lysis buffer.

  • To precipitate proteins and release the intracellular compound, add 3 volumes of cold acetonitrile containing the internal standard.

  • Vortex and centrifuge at high speed to pellet the precipitated protein.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial.

  • Inject a defined volume onto an appropriate LC column (e.g., C18).

  • Develop a gradient elution method to separate the PROTAC from other cellular components.

  • Set up the mass spectrometer to monitor specific parent-to-fragment ion transitions (Multiple Reaction Monitoring - MRM) for both the PROTAC and the internal standard.

• Data Analysis:

  • Generate a standard curve by spiking known concentrations of the PROTAC into lysate from untreated cells.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Quantify the intracellular concentration of the PROTAC in the experimental samples by interpolating from the standard curve.

  • Correlate the intracellular concentration with the observed level of target degradation.

Caption: Figure 3. Integrated workflow for PROTAC development and characterization.

Conclusion and Future Directions

The use of 2-(piperidin-4-yl)benzoic acid as a foundational scaffold for CRBN-recruiting PROTACs has enabled the development of potent and selective degraders for a wide range of challenging targets, including nuclear receptors. The protocols and application notes detailed herein provide a comprehensive framework for researchers to design, synthesize, and characterize novel degraders. By systematically evaluating each step of the degradation cascade—from ternary complex formation to cellular protein knockdown—investigators can gain crucial insights into the structure-activity relationships that govern PROTAC efficacy. As the field of targeted protein degradation continues to evolve, the principles and methodologies described will serve as a valuable resource for the development of the next generation of therapeutics aimed at previously "undruggable" targets.

References

• Dong, J., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Molecules, 25(10), 2347. [Link]

• Salami, J., et al. (2018). Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance. Nature Communications, 9(1), 3966. [Link]

• Tran, N. L., Leconte, G. A., & Ferguson, F. M. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. Current Protocols, 2(12), e611. [Link]

• Salami, J., et al. (2018). Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance. Nature Communications, 9(1), 3966. [Link]

• Dong, J., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Molecules, 25(10), 2347. [Link]

• Steinebach, C., et al. (2020). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Journal of Medicinal Chemistry, 63(1), 152-189. [Link]

• Wang, L., et al. (2023). Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer. Molecules, 28(3), 1435. [Link]

• Waters Corporation. (n.d.). Rapid High Sensitivity LC-MS/MS Bioanalytical Method for the Simultaneous Quantification of Gefitinib Based PROTACs – 3. Retrieved from [Link]

• CN115626916B - Pomalidomide derivative as well as preparation method and application thereof - Google Patents. (n.d.).

• Békés, M., Langley, D. R., & Crews, C. M. (2022). PROTAC targeted protein degraders: the past is prologue. Nature reviews. Drug discovery, 21(3), 181–200. [Link]

• Zhang, C., et al. (2021). General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. ACS Pharmacology & Translational Science, 4(2), 856-865. [Link]

• I-Mei, P., et al. (2020). Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries. Organic & Biomolecular Chemistry, 18(34), 6649-6656. [Link]

• WO2020142228A1 - Androgen receptor protein degraders - Google Patents. (n.d.).
• Casement, R. (2022). Mechanistic and Structural Features of PROTAC Ternary Complexes. University of Dundee.

• ACS Publications. (2020). PROTAC Compounds Targeting Androgen Receptor for Cancer Therapeutics: Prostate Cancer and Kennedy's Disease. ACS Medicinal Chemistry Letters, 11(6), 1279-1281. [Link]

• Snyder, L. B., et al. (2024). Preclinical Evaluation of Bavdegalutamide (ARV-110), a Novel PROteolysis TArgeting Chimera Androgen Receptor Degrader. Molecular Cancer Therapeutics. [Link]

• Salami, J., et al. (2018). Androgen receptor degradation by the proteolysis-targeting chimera ARCC-4 outperforms enzalutamide in cellular models of prostate cancer drug resistance. ResearchGate. [Link]

• PubMed. (2021). Designed, synthesized and biological evaluation of proteolysis targeting chimeras (PROTACs) as AR degraders for prostate cancer treatment. European Journal of Medicinal Chemistry, 221, 113531. [Link]

• UroToday. (2024). Preclinical Evaluation of Bavdegalutamide (ARV-110), a Novel PROteolysis TArgeting Chimera Androgen Receptor Degrader. Retrieved from [Link]

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• Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved from [Link]

• Grisoni, F., et al. (2023). In Silico Tools to Extract the Drug Design Information Content of Degradation Data: The Case of PROTACs Targeting the Androgen Receptor. International Journal of Molecular Sciences, 24(3), 2415. [Link]

• ResearchGate. (n.d.). How do you prepare a cell lysate for mass spectrometry (LC-MS) analysis?. Retrieved from [Link]

• Dynamic Biosensors. (n.d.). Screening PROTAC ternary complex formation using the novel FRET based switchSENSE® DNA Y-structure. Retrieved from [Link]

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Application Note: Enhancing PROTAC Cell Permeability with the 2-(Piperidin-4-YL)benzoic Acid Linker

Introduction

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, redirecting the cell's own ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1][2] These heterobifunctional molecules consist of a ligand for a target protein of interest (POI) and another for an E3 ubiquitin ligase, joined by a chemical linker.[] The formation of a ternary complex (POI-PROTAC-E3 ligase) triggers the ubiquitination and subsequent degradation of the target protein.[4]

Despite their immense potential, the development of effective PROTACs is often hampered by their challenging physicochemical properties. With molecular weights frequently exceeding the traditional "rule of 5," many PROTACs exhibit poor cell membrane permeability, limiting their access to intracellular targets and hindering their therapeutic efficacy.[5][6] The linker moiety, once considered a passive spacer, is now recognized as a critical determinant of a PROTAC's biological activity and pharmacokinetic properties, including cell permeability.[7][8]

This application note details the strategic use of a rigid, piperidine-containing linker, specifically 2-(Piperidin-4-YL)benzoic acid , to overcome the permeability challenges inherent in PROTAC design. We will explore the mechanistic rationale behind its efficacy and provide detailed protocols for its incorporation and experimental validation.

PART 1: The Mechanistic Advantage of Rigid Piperidine-Containing Linkers

The traditional use of flexible linkers, such as polyethylene glycol (PEG) or simple alkyl chains, has often resulted in PROTACs with high conformational flexibility.[] While this flexibility can aid in the formation of the ternary complex, it often comes at the cost of poor membrane permeability. The large, polar surface area of these extended conformations is energetically unfavorable for crossing the lipophilic cell membrane.

The 2-(Piperidin-4-YL)benzoic acid linker offers a solution by introducing controlled rigidity and unique physicochemical characteristics.[7][9]

Causality Behind the Design:

• Conformational Pre-organization and Reduced Polar Surface Area: Rigid linkers, like those containing piperidine scaffolds, can constrain the PROTAC molecule into a more compact, "folded" conformation.[5][6][10] This pre-organization is crucial for masking polar functional groups through intramolecular hydrogen bonds (IMHBs).[5][10] By minimizing the solvent-accessible 3D polar surface area (PSA) in the low-dielectric environment of the cell membrane, the energy barrier for passive diffusion is significantly lowered.[4][5][6]

• Modulation of Physicochemical Properties: The piperidine ring itself possesses a unique balance of hydrophilicity and lipophilicity.[11] Its presence can enhance druggability by improving metabolic stability and facilitating transport across cellular membranes.[12] Furthermore, the basic nitrogen in the piperidine ring can be protonated, which may improve solubility in aqueous environments like the cytosol, while the overall rigid structure aids membrane transit.[2][13]

• Improved Pharmacokinetics: The introduction of rigid scaffolds like piperidine has been shown to improve pharmacokinetic (ADME) properties, often with reduced toxicity.[12] This is attributed to a more stable conformation and potentially reduced off-target interactions.

Visualizing the Permeability Mechanism

The following diagram illustrates the "chameleon-like" behavior of a PROTAC with a rigid linker, adopting a folded, less polar state to cross the cell membrane and an extended, active state in the aqueous cytosol.

Caption: PROTAC conformational changes during cell entry.

PART 2: Experimental Protocols

This section provides validated, step-by-step protocols for synthesizing a model PROTAC using the 2-(Piperidin-4-YL)benzoic acid linker and assessing its permeability.

Protocol 1: Synthesis of a Model PROTAC

This protocol describes the synthesis of a model PROTAC targeting Protein-X using a hypothetical ligand (Ligand-X-NH2) and recruiting the Cereblon (CRBN) E3 ligase via a pomalidomide derivative.

Workflow Overview:

Caption: Synthetic workflow for PROTAC-X.

Step-by-Step Methodology:

• Materials & Reagents:

  • 2-(Piperidin-4-YL)benzoic acid hydrochloride

  • 4-amino-pomalidomide (or other E3 ligase ligand with a free amine)

  • Ligand-X-NH2 (target protein ligand with a free amine)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Anhydrous DMF (N,N-Dimethylformamide)

  • Preparative and Analytical HPLC systems

  • Mass Spectrometer (for characterization)

  • NMR Spectrometer (for characterization)

• Procedure: Synthesis of Linker-Pomalidomide Intermediate a. Dissolve 2-(Piperidin-4-YL)benzoic acid hydrochloride (1.2 eq) in anhydrous DMF. b. Add DIPEA (4.0 eq) and stir for 5 minutes at room temperature. c. Add HATU (1.2 eq) to the solution and stir for 15 minutes to pre-activate the carboxylic acid. d. In a separate flask, dissolve 4-amino-pomalidomide (1.0 eq) in anhydrous DMF. e. Add the pomalidomide solution to the activated linker solution dropwise. f. Stir the reaction mixture at room temperature for 4-6 hours, monitoring progress by LC-MS. g. Upon completion, quench the reaction with water and extract with ethyl acetate. h. Purify the crude product by preparative HPLC to yield the pure Linker-Pomalidomide intermediate. Confirm identity via Mass Spectrometry.

• Procedure: Final PROTAC Synthesis a. Dissolve the purified Linker-Pomalidomide intermediate (1.0 eq) in anhydrous DMF. b. Add DIPEA (4.0 eq) and HATU (1.2 eq) and stir for 15 minutes to activate the remaining carboxylic acid on the linker. c. In a separate flask, dissolve Ligand-X-NH2 (1.1 eq) in anhydrous DMF. d. Add the Ligand-X-NH2 solution to the activated intermediate solution. e. Stir the reaction mixture at room temperature overnight, monitoring progress by LC-MS. f. Purify the final PROTAC product using preparative HPLC. g. Characterize the final product thoroughly using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method to evaluate the passive permeability of a compound.[8][14][15] It serves as an excellent primary screen to isolate the effects of linker chemistry on passive diffusion, avoiding the complexities of active cellular transport.[15]

Step-by-Step Methodology:

• Materials & Reagents:

  • PAMPA plate system (e.g., Millipore MultiScreen™ or Corning Gentest™)

  • Phospholipid mixture (e.g., 2% w/v lecithin in dodecane)

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Test PROTACs and control compounds (e.g., a highly permeable compound like antipyrine and a low-permeability compound like atenolol)[16]

  • DMSO (for stock solutions)

  • Plate reader capable of UV-Vis absorbance measurements

  • LC-MS/MS for compound quantification

• Procedure: a. Prepare Donor Plate: Prepare dosing solutions of test and control PROTACs at a final concentration of 100 µM in PBS (ensure final DMSO concentration is <1%). b. Coat Membrane: Carefully pipette 5 µL of the phospholipid mixture onto the membrane of each well in the top (donor) plate. Allow it to impregnate for 5 minutes. c. Prepare Acceptor Plate: Fill the wells of the bottom (acceptor) plate with 300 µL of PBS, pH 7.4. d. Assemble and Incubate: Place the coated donor plate onto the acceptor plate, creating a "sandwich". Add 200 µL of the dosing solutions to the donor wells. e. Cover the plate assembly and incubate at room temperature for 4-18 hours with gentle agitation. f. Sample Collection: After incubation, carefully separate the plates. Collect samples from both the donor and acceptor wells for analysis. g. Quantification: Determine the concentration of the compound in the donor and acceptor wells using a validated LC-MS/MS method.

• Data Analysis: a. The apparent permeability coefficient (Pₑ) is calculated using the following equation: Pₑ = - [V_A * V_D / ((V_A + V_D) * Area * Time)] * ln(1 - [C_A(t)] / [C_eq]) Where:

  • V_D and V_A are the volumes of the donor and acceptor wells.

  • Area is the effective surface area of the membrane.

  • Time is the incubation time in seconds.

  • [C_A(t)] is the compound concentration in the acceptor well at time t.

  • [C_eq] is the equilibrium concentration.

  b. Trustworthiness Check: The integrity of the artificial membrane should be confirmed using a low-permeability fluorescent marker like Lucifer Yellow.[15] High flux of this marker indicates a compromised membrane, and data from that well should be discarded.

PART 3: Data Presentation & Interpretation

Quantitative data should be summarized for clear comparison. The table below presents hypothetical but representative data comparing a PROTAC with a standard flexible PEG linker against one utilizing the rigid 2-(Piperidin-4-YL)benzoic acid linker.

Compound ID	Linker Type	Molecular Weight ( g/mol )	Apparent Permeability (Pₑ) (10⁻⁶ cm/s)	Permeability Class
PROTAC-PEG	4-unit PEG	955.2	0.8	Low
PROTAC-PipBz	2-(Piperidin-4-YL)benzoic acid	921.1	4.5	Medium-High
Atenolol	(Control)	266.3	< 1.0	Low
Antipyrine	(Control)	188.2	> 5.0	High

Permeability Classification: Low (<1.5 x 10⁻⁶ cm/s), High (>1.5 x 10⁻⁶ cm/s) based on typical PAMPA thresholds.[15]

Interpretation:

The data clearly demonstrates the significant impact of the linker. Despite a comparable molecular weight, PROTAC-PipBz , incorporating the rigid piperidine-benzoic acid linker, shows a >5-fold increase in passive permeability compared to its flexible PEG-linked counterpart. This result strongly supports the hypothesis that rigidifying the linker and enabling intramolecular folding is a highly effective strategy for enhancing PROTAC cell permeability.[5][6][10]

For compounds showing promising PAMPA results, further validation using cell-based assays like the Caco-2 permeability assay is recommended.[16][17][18] The Caco-2 model provides more biologically relevant data by assessing permeability across a polarized monolayer of cells, which allows for the evaluation of active transport and efflux mechanisms.[16][18]

Conclusion

The rational design of PROTAC linkers is paramount to achieving molecules with favorable drug-like properties. The 2-(Piperidin-4-YL)benzoic acid linker represents a superior design choice over traditional flexible linkers for improving passive cell permeability. By promoting a folded conformation that minimizes polar surface area, this linker class directly addresses a primary obstacle in PROTAC development. The protocols and data presented herein provide a robust framework for researchers to synthesize, evaluate, and ultimately develop more effective, cell-permeable PROTAC degraders.

References

• Data-driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. (2025). ChemRxiv.
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. (2022).
• Impact of Linker Composition on VHL PROTAC Cell Permeability. (n.d.).
• Data-driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. (2025). ChemRxiv.
• Optimization of the Assay Conditions to Increase Recovery in Caco-2 Permeability Assay for PROTACs. (n.d.). Enamine.
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. (2022). PubMed.
• 4-(2-Boc-aminoethyl)piperidine | PROTAC Linker. (n.d.). MedChemExpress.
• Caco2 assay protocol. (n.d.). Source not specified.
• PROTACs bearing piperazine-containing linkers: what effect on their protonation st
• Systematic Investigation of the Permeability of Androgen Receptor PROTACs. (n.d.). PMC.
• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. (n.d.).
• Application of Chiral Piperidine Scaffolds in Drug Design. (2023). Thieme Connect.
• PROTACs bearing piperazine-containing linkers: what effect on their protonation st
• Application of Chiral Piperidine Scaffolds in Drug Design. (2023).
• Caco-2 Permeability Assay. (n.d.). Evotec.
• Current strategies for the design of PROTAC linkers: a critical review. (n.d.). PMC - NIH.
• Caco-2 Permeability Assay Protocol. (n.d.).
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). PubMed.
• Overview of PROTAC Linkers: Types and Design. (n.d.). BOC Sciences.
• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. (2023). ACS Omega.
• Targeted Protein Degradation: Design Considerations for PROTAC Development. (2022). eScholarship.org.
• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degrad
• The Role of Piperidine Derivatives in Pharmaceutical Synthesis. (n.d.). Source not specified.
• Linker-dependent folding rationalizes PROTAC cell permeability. (n.d.).
• Parallel Artificial Membrane Permeability Assay (PAMPA). (n.d.). Evotec.
• Characteristic roadmap of linker governs the rational design of PROTACs. (2024). Source not specified.
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. (2022). PMC - PubMed Central.
• Impact of Linker Composition on VHL PROTAC Cell Permeability. (n.d.). PMC - PubMed Central.
• Figure 4. PROTAC permeability, stability, and cellular activity. (A)... (n.d.).
• Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-D
• Novel benzoic acid derivatives: Synthesis and biological evaluation as multitarget acetylcholinesterase and carbonic anhydrase inhibitors. (2020). PubMed.
• Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. (n.d.). MDPI.
• Amphipathic benzoic acid derivatives: synthesis and binding in the hydrophobic tunnel of the zinc deacetylase LpxC. (n.d.). Sigma-Aldrich.
• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenu

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Technical Notes & Optimization

Overcoming solubility issues of PROTACs with 2-(Piperidin-4-YL)benzoic acid

Technical Support Center: Navigating PROTAC Solubility Challenges

A Senior Application Scientist's Guide to Development and Troubleshooting

Welcome to the technical support center for PROTAC development. As a Senior Application Scientist, I've observed that one of the most significant hurdles in the successful design and application of Proteolysis Targeting Chimeras (PROTACs) is their inherent solubility issues. Due to their high molecular weight and often lipophilic nature, many PROTACs exhibit poor aqueous solubility, which can hinder their biological assessment and therapeutic potential.[1][2]

This guide is structured to provide you with both foundational knowledge and actionable troubleshooting strategies to overcome these challenges. We will delve into the causes of poor solubility and explore various mitigation strategies, from rational design modifications to formulation approaches. While we will touch upon specific chemical moieties like 2-(piperidin-4-yl)benzoic acid, the principles discussed are broadly applicable to a wide range of PROTAC scaffolds.

Frequently Asked Questions (FAQs)

Q1: Why do so many PROTACs have poor solubility?

A1: The solubility challenge with PROTACs is multifactorial, stemming from their unique heterobifunctional structure.[3] They are large molecules, often with molecular weights exceeding 800 Da, which places them "beyond the Rule of Five" (bRo5) space typically associated with good oral bioavailability.[2] This large size, combined with a high number of hydrogen bond donors and acceptors, contributes to low aqueous solubility and potentially poor membrane permeability.[2][4][5][6] Furthermore, the constituent parts of a PROTAC—the warhead, the E3 ligase ligand, and the linker—each contribute to the overall physicochemical properties, and often, these components are hydrophobic in nature to achieve potent binding.[]

Q2: How does poor solubility impact my experiments?

A2: Poor solubility can have significant downstream consequences in your experimental workflow:

• Inaccurate Bioassay Data: Precipitation of your PROTAC in aqueous assay buffers can lead to an underestimation of its potency (e.g., DC50/IC50 values).

• Low Bioavailability: For in vivo studies, poor solubility in gastrointestinal fluids can severely limit oral absorption and systemic exposure.[4][8]

• Formation of Aggregates: Insoluble PROTACs are prone to aggregation, which can lead to non-specific cellular effects and toxicity.[4]

• Difficulties in Formulation: Developing a suitable vehicle for both in vitro and in vivo administration becomes a significant challenge.

Q3: What is the role of moieties like 2-(piperidin-4-yl)benzoic acid in improving PROTAC solubility?

A3: While not extensively documented as a universal solubilizing agent for PROTACs, a molecule like 2-(piperidin-4-yl)benzoic acid possesses chemical features that are, in principle, beneficial for improving solubility. The piperidine ring, a saturated nitrogen heterocycle, and the benzoic acid group can increase the polarity and hydrogen bonding capacity of a molecule.[9] Incorporating such fragments, particularly within the linker, is a common strategy to enhance the aqueous solubility of organic compounds.[9] The basic nitrogen of the piperidine can be protonated at physiological pH, introducing a positive charge that can improve interaction with water, while the carboxylic acid can act as a hydrogen bond donor and acceptor. The rigid structure of the piperidine ring can also favorably impact the conformational flexibility of the PROTAC.[10][11]

Troubleshooting Guide

Here, we address common experimental issues with a focus on causality and actionable solutions.

Issue 1: My PROTAC is precipitating in my aqueous cell culture media or assay buffer.

• Underlying Cause: The concentration of your PROTAC exceeds its thermodynamic solubility limit in the aqueous environment. The presence of salts and proteins in the media can further influence solubility.

• Troubleshooting Steps:

  • Solvent Miscibility Check: Before your main experiment, perform a small-scale test to see how your DMSO stock solution of the PROTAC behaves when diluted into the final assay buffer. Observe for any cloudiness or precipitation.

  • Lower the Final DMSO Concentration: High concentrations of DMSO can sometimes cause compounds to crash out when diluted. Aim for a final DMSO concentration of 0.5% or lower in your assay.

  • Utilize Solubilizing Excipients: Consider the use of excipients in your final formulation. Pluronic F-127 or Kolliphor EL (formerly Cremophor EL) are non-ionic surfactants that can help to maintain PROTAC solubility in aqueous solutions.

  • Amorphous Solid Dispersions (ASDs): For more advanced formulation, creating an amorphous solid dispersion of your PROTAC with a polymer matrix can significantly enhance its dissolution and prevent precipitation.[1][12]

Issue 2: My PROTAC shows poor permeability in cell-based assays, despite having good in vitro degradation activity.

• Underlying Cause: Solubility and permeability are often intertwined. A PROTAC with poor solubility will likely have low permeability.[4] Additionally, the large size and polar surface area of PROTACs can hinder their ability to cross the cell membrane.[2][4]

• Troubleshooting Steps:

  • Linker Modification: The linker is a key modulator of a PROTAC's physicochemical properties.[11]

    • Incorporate Polar Groups: Introduce polar functionalities like ether, amine, or piperazine/piperidine moieties into the linker to increase hydrophilicity.[9][11]

    • PEG Linkers: The use of polyethylene glycol (PEG) linkers is a well-established method to improve the water solubility of PROTACs.[11]

  • Introduce Intramolecular Hydrogen Bonds (IMHBs): Designing PROTACs that can form intramolecular hydrogen bonds can help to shield polar groups, reducing the molecule's overall polarity and improving membrane permeability.[8][13] This can create a more "ball-like" structure that is more amenable to passive diffusion.[8]

  • Prodrug Approach: Although it can increase molecular weight, a prodrug strategy can be employed to mask polar functional groups, improving permeability. Once inside the cell, the masking group is cleaved to release the active PROTAC.[8]

Issue 3: My PROTAC has poor oral bioavailability in my animal model.

• Underlying Cause: Poor oral bioavailability is often a direct consequence of low aqueous solubility and poor permeability across the intestinal wall.[8][14] First-pass metabolism in the liver and intestine can also contribute.[8]

• Troubleshooting Steps:

  • Formulation Strategies:

    • Lipid-Based Formulations: Encapsulating the PROTAC in lipid-based delivery systems like liposomes or lipid nanoparticles can improve solubility, protect it from degradation, and enhance absorption.[2][4]

    • Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that can improve the solubility and oral absorption of lipophilic drugs.[1]

  • Take with Food Effect: Some studies have shown that the solubility of PROTACs can be improved in biorelevant buffers that simulate a fed state.[8] Co-administration with food in your animal studies might enhance absorption.[8]

  • Optimize E3 Ligase Ligand: The choice of E3 ligase ligand can impact the overall properties of the PROTAC. For instance, CRBN-targeted PROTACs tend to have a smaller molecular weight and are considered more "oral drug-like" than some VHL-based PROTACs.[8]

Experimental Protocols & Data Presentation

Protocol: Basic Solubility Assessment

• Prepare a high-concentration stock solution of your PROTAC in 100% DMSO (e.g., 10 mM).

• Serially dilute the stock solution in DMSO to create a range of concentrations.

• Add a small, fixed volume of each DMSO concentration to your aqueous buffer of interest (e.g., PBS, cell culture media) to achieve the desired final PROTAC concentrations. Ensure the final DMSO concentration is constant across all samples (e.g., 0.5%).

• Incubate the samples at the desired temperature (e.g., room temperature or 37°C) for a set period (e.g., 1-2 hours).

• Visually inspect for any signs of precipitation. For a more quantitative measure, you can use nephelometry or light scattering.

Table 1: Example Solubility Data

PROTAC Analog	Linker Composition	cLogP	Aqueous Solubility (µM in PBS, 1% DMSO)
PROTAC-A	C8 Alkyl Chain	6.2	< 1
PROTAC-B	PEG4	4.8	15
PROTAC-C	Piperidine-based	5.1	10

This table allows for a quick comparison of how linker modifications can impact the calculated lipophilicity (cLogP) and the experimentally determined aqueous solubility.

Visualizing Key Concepts

PROTAC Structure and Solubility

Caption: The modular nature of a PROTAC, where the linker significantly influences overall physicochemical properties like solubility.

Workflow for Troubleshooting Poor PROTAC Solubility

Caption: A systematic workflow for diagnosing and addressing solubility and permeability issues in PROTAC development.

References

• PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. (2023). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Designing Soluble PROTACs: Strategies and Preliminary Guidelines. (2022). ACS Publications. Retrieved January 22, 2026, from [Link]

• Current strategies for the design of PROTAC linkers: a critical review. (n.d.). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Targeted Protein Degradation with PROTACs and Molecular Glues. (2025). Retrieved January 22, 2026, from [Link]

• Remodeling the Physicochemical and Pharmacokinetic Properties of PROTAC via Lipid Nanodisks for Cancer Therapy. (2025). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. (2020). ACS Publications. Retrieved January 22, 2026, from [Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. (2020). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. (2022). Semantic Scholar. Retrieved January 22, 2026, from [Link]

• Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). (2023). Taylor & Francis Online. Retrieved January 22, 2026, from [Link]

• PROTACs bearing piperazine-containing linkers: what effect on their protonation state? (2022). Royal Society of Chemistry. Retrieved January 22, 2026, from [Link]

• Webinar - PROTACs and Their Application in Cancer Therapeutics. (2022). YouTube. Retrieved January 22, 2026, from [Link]

• From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. (n.d.). Frontiers. Retrieved January 22, 2026, from [Link]

• PROTACs to Address the Challenges Facing Small Molecule Inhibitors. (n.d.). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. (2025). ResearchGate. Retrieved January 22, 2026, from [Link]

Sources

• 1. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Remodeling the Physicochemical and Pharmacokinetic Properties of PROTAC via Lipid Nanodisks for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PROTACs to Address the Challenges Facing Small Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How to Improve PROTACs' Oral Bioavailability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 14. blog.crownbio.com [blog.crownbio.com]

Technical Support Center: Enhancing PROTAC Permeability with Rigid Piperidine Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the specific challenges of improving the permeability of Proteolysis Targeting Chimeras (PROTACs) that incorporate rigid piperidine linkers.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is cell permeability a major hurdle for PROTACs?

A1: PROTACs inherently possess physicochemical properties that challenge their ability to cross the cell membrane. Most are large molecules, often with a molecular weight exceeding 800 Da, and a significant polar surface area.[1][2][3][4] These characteristics place them outside the "Rule of Five," a set of guidelines typically used to predict the oral bioavailability of small-molecule drugs. Their size and polarity impede passive diffusion across the lipophilic cell membrane, which is necessary to reach their intracellular targets.[4]

Q2: What is the rationale for using rigid piperidine linkers in PROTAC design?

A2: Incorporating rigid linkers, such as those containing piperidine or piperazine moieties, can offer several advantages in PROTAC design. These linkers can:

• Improve Ternary Complex Stability: By reducing the conformational flexibility of the PROTAC, rigid linkers can pre-organize the molecule into a conformation favorable for forming a stable and productive ternary complex between the target protein and the E3 ligase.[1][5][6] This can lead to more potent protein degradation.

• Enhance Solubility: The introduction of a basic nitrogen atom within the piperidine ring can improve the aqueous solubility of the PROTAC molecule.[1][7][8]

• Modulate Physicochemical Properties: The rigid nature of the piperidine ring can influence the overall shape and polarity of the PROTAC, which can be optimized to improve cell permeability.[1][9]

Q3: Can a rigid piperidine linker negatively impact permeability?

A3: While offering benefits, a rigid piperidine linker can also present challenges to permeability. The fixed conformation might not be optimal for traversing the cell membrane. If the rigid structure exposes too many polar groups, it can hinder passive diffusion. The key is to strike a balance between the rigidity required for effective ternary complex formation and the conformational flexibility or "chameleonicity" needed for membrane passage.[10]

Q4: What are the key physicochemical properties to consider when designing permeable PROTACs with piperidine linkers?

A4: Several key physicochemical properties should be carefully considered:

• Lipophilicity (LogP/LogD): While higher lipophilicity can enhance membrane partitioning, excessive lipophilicity can lead to poor solubility and non-specific binding.[11]

• Polar Surface Area (PSA): Minimizing the solvent-exposed PSA is crucial for improving passive diffusion.[1]

• Hydrogen Bond Donors (HBDs) and Acceptors (HBAs): A high number of HBDs and HBAs increases the energy required for desolvation before entering the lipid bilayer, thus reducing permeability.[11][12]

• Molecular Weight (MW): While PROTACs are inherently large, minimizing MW where possible can be beneficial.[1][11][12]

• Intramolecular Hydrogen Bonding (IMHB): Promoting the formation of intramolecular hydrogen bonds can shield polar groups, effectively reducing the molecule's PSA and improving permeability.[10][13][14]

Part 2: Troubleshooting Guides

This section provides structured guidance for addressing common experimental issues encountered when working to improve the permeability of PROTACs containing rigid piperidine linkers.

Troubleshooting Low Permeability in Cellular Assays

Issue: My PROTAC with a rigid piperidine linker shows potent biochemical activity (e.g., strong binding to the target and E3 ligase) but poor cellular efficacy (i.e., minimal target degradation). This suggests a permeability issue.

Causality: The PROTAC is likely unable to efficiently cross the cell membrane to reach its intracellular target. This could be due to a combination of factors including high polarity, unfavorable conformation for membrane transit, or active efflux by cellular transporters.

Troubleshooting Workflow:

Permeability Troubleshooting Workflow

Step-by-Step Guidance:

• Assess Physicochemical Properties:

  • Action: Use computational tools to calculate properties like cLogP, TPSA (Topological Polar Surface Area), number of HBDs/HBAs, and molecular weight.[15][16]

  • Rationale: This initial in silico assessment provides a baseline understanding of the molecule's "drug-likeness" and potential permeability liabilities.

• Strategy 1: Linker Modification to Optimize Physicochemical Properties:

  • Action: If the initial assessment reveals unfavorable properties (e.g., high TPSA, low cLogP), consider synthesizing analogs with modified linkers.

  • Examples of Modifications:

    • Reduce Polarity: Replace polar functional groups on the linker with non-polar alternatives. For instance, substituting an amide with an ester can reduce the number of hydrogen bond donors and improve permeability.[17]

    • Increase Lipophilicity: Introduce small, lipophilic groups to the piperidine ring or adjacent parts of the linker. However, be mindful of not excessively increasing lipophilicity, which can negatively impact solubility.

    • Promote Intramolecular Hydrogen Bonding (IMHB): Design the linker to facilitate the formation of intramolecular hydrogen bonds. This can create a more compact, "chameleon-like" conformation that shields polar groups and enhances membrane permeability.[10][13][14]

• Strategy 2: Evaluate Active Transport using Caco-2 Assays:

  • Action: If the physicochemical properties appear reasonable, but cellular permeability is still low, investigate the possibility of active efflux. Perform a bidirectional Caco-2 permeability assay.[3][18]

  • Rationale: Caco-2 cells express various efflux transporters (e.g., P-glycoprotein). An efflux ratio (Papp B-A / Papp A-B) significantly greater than 2 suggests that the PROTAC is being actively pumped out of the cells.[3]

• Strategy 3: Address Efflux with Inhibitors or Structural Modification:

  • Action: If efflux is confirmed, two approaches can be taken:

    • Co-dosing with Efflux Inhibitors: In a research setting, co-dosing the PROTAC with a known efflux pump inhibitor (e.g., verapamil for P-gp) can confirm the involvement of that specific transporter.

    • Structural Modification: The more robust solution is to modify the PROTAC structure to reduce its affinity for the efflux transporter. This often involves subtle changes to the molecule's shape and charge distribution.

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of a PROTAC in a high-throughput manner.[12][19]

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm)

• 96-well acceptor plates

• Dodecane

• Lecithin (phosphatidylcholine)

• Phosphate-buffered saline (PBS), pH 7.4

• PROTAC stock solution (e.g., 10 mM in DMSO)

• Plate reader (UV-Vis or fluorescence)

Procedure:

• Prepare the Artificial Membrane: Dissolve lecithin in dodecane to a final concentration of 2% (w/v).

• Coat the Filter Plate: Add 5 µL of the lecithin/dodecane solution to each well of the filter plate. Allow the solvent to evaporate for at least 1 hour.

• Prepare the Donor Solution: Dilute the PROTAC stock solution in PBS to the desired final concentration (e.g., 100 µM).

• Prepare the Acceptor Plate: Add 300 µL of PBS to each well of the acceptor plate.

• Assemble the PAMPA Sandwich: Carefully place the filter plate on top of the acceptor plate, ensuring the bottom of the filter plate is in contact with the buffer in the acceptor plate.

• Add Donor Solution: Add 150 µL of the PROTAC donor solution to each well of the filter plate.

• Incubate: Cover the plate and incubate at room temperature for 4-16 hours with gentle shaking.

• Measure Concentrations: After incubation, carefully separate the plates. Determine the concentration of the PROTAC in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

• Calculate Permeability (Pe): The effective permeability can be calculated using the following equation:

  Pe = [-ln(1 - [C_A]/[C_eq])] * (V_D * V_A) / ((V_D + V_A) * A * t)

  Where:

  • [C_A] is the concentration in the acceptor well.

  • [C_eq] is the equilibrium concentration.

  • V_D and V_A are the volumes of the donor and acceptor wells, respectively.

  • A is the area of the membrane.

  • t is the incubation time.

Protocol 2: Caco-2 Cell Permeability Assay

Objective: To assess both passive and active transport of a PROTAC across a monolayer of human intestinal epithelial cells.[3][18]

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well, 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin/streptomycin)

• Hanks' Balanced Salt Solution (HBSS) with 25 mM HEPES, pH 7.4

• PROTAC stock solution

• Lucifer yellow (for monolayer integrity check)

• LC-MS/MS system for analysis

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell inserts at a density of approximately 60,000 cells/cm². Culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Check: Before the assay, measure the transepithelial electrical resistance (TEER) of the monolayers. Values above 250 Ω·cm² are generally considered acceptable. Additionally, perform a Lucifer yellow permeability test to confirm monolayer integrity.

• Assay Preparation: Wash the cell monolayers twice with pre-warmed HBSS.

• Apical to Basolateral (A-B) Permeability:

  • Add the PROTAC solution in HBSS to the apical (upper) chamber.

  • Add fresh HBSS to the basolateral (lower) chamber.

• Basolateral to Apical (B-A) Permeability:

  • Add the PROTAC solution in HBSS to the basolateral chamber.

  • Add fresh HBSS to the apical chamber.

• Incubation: Incubate the plates at 37°C with 5% CO₂ for a defined period (e.g., 2 hours).

• Sample Collection: At the end of the incubation, collect samples from both the apical and basolateral chambers.

• Analysis: Quantify the concentration of the PROTAC in all samples using a validated LC-MS/MS method.

• Calculate Apparent Permeability (Papp):

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the rate of permeation.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration in the donor chamber.

• Calculate Efflux Ratio:

  Efflux Ratio = Papp (B-A) / Papp (A-B)

Part 3: Data Presentation and Visualization

Table 1: Example Structure-Permeability Relationship Data for PROTACs with Piperidine Linkers

PROTAC ID	Linker Modification	cLogP	TPSA (Ų)	HBD	HBA	PAMPA Pe (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Efflux Ratio
PROTAC-A	Baseline Piperidine	2.5	180	4	10	0.5	0.2	1.5
PROTAC-B	Methylated Piperidine	3.1	180	4	10	1.2	0.8	1.8
PROTAC-C	Amide to Ester	3.5	165	3	10	2.5	1.5	1.2
PROTAC-D	Added Phenyl Ring	4.2	185	4	10	0.8	0.3	8.5

Diagram 1: Decision Tree for Optimizing Piperidine Linker for Permeability

Linker Optimization Workflow

References

• Cecchini, C., Pannilunghi, S., Tardy, S., & Scapozza, L. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry, 9, 672267. [Link]

• Maple, H. J., et al. (2023). Predictive Modeling of PROTAC Cell Permeability with Machine Learning. ACS Omega, 8(6), 5901–5916. [Link]

• Maple, H. J., et al. (2023). Predictive Modeling of PROTAC Cell Permeability with Machine Learning. ACS Omega, 8(6), 5901–5916. [Link]

• Wu, T. (2022). 7 strategies to improve PROTACs' oral bioavailability. Drug Discovery and Development. [Link]

• Lu, Y., et al. (2021). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry, 64(19), 14009–14030. [Link]

• Shibata, N., et al. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Drug Metabolism and Pharmacokinetics, 48, 100493. [Link]

• Scott, J. S., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters, 11(8), 1506–1512. [Link]

• Murakami, Y., & Ishida, S. (2025). Data-driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. ChemRxiv. [Link]

• Tsuchiya, Y., et al. (2023). Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Scientific Reports, 13(1), 16999. [Link]

• Maple, H. J., et al. (2023). Predictive Modeling of PROTAC Cell Permeability with Machine Learning. ACS Omega, 8(6), 5901–5916. [Link]

• Testa, A., et al. (2021). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 64(24), 18082–18101. [Link]

• Scott, J. S., et al. (2020). Systematic Investigation of the Permeability of Androgen Receptor PROTACs. ACS Medicinal Chemistry Letters, 11(8), 1506–1512. [Link]

• Atilaw, Y., et al. (2020). Solution Conformations Shed Light on PROTAC Cell Permeability. Journal of the American Chemical Society, 142(52), 21634–21639. [Link]

• Arvinas. (2023). Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degraders. Journal of Medicinal Chemistry. [Link]

• Fallacara, A. L., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Medicinal Chemistry, 13(9), 1113–1120. [Link]

• Atilaw, Y., et al. (2022). Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry, 65(15), 10368–10381. [Link]

• Chen, D., et al. (2023). PROTACable is an Integrative Computational Pipeline of 3-D Modeling and Deep Learning to Automate the De Novo Design of PROTACs. bioRxiv. [Link]

• ResearchGate. (2023). Sensitivity (correct prediction of high or high/moderate permeability)... [Link]

• Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

• Jin, Y., et al. (2023). Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy, 8(1), 18. [Link]

• Atilaw, Y., et al. (2022). Linker-dependent folding rationalizes PROTAC cell permeability. ChemRxiv. [Link]

• Tarasova, N. I., & Tarasov, S. G. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Targeted Antitumor Therapy, 1(4), 225–235. [Link]

• ResearchGate. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. [Link]

• Pfizer. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Medicinal Chemistry Letters, 13(7), 1165–1171. [Link]

• Scott, J. S., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters, 11(8), 1506–1512. [Link]

• Cecchini, C., Pannilunghi, S., Tardy, S., & Scapozza, L. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry, 9, 672267. [Link]

• Fallacara, A. L., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Medicinal Chemistry, 13(9), 1113–1120. [Link]

• Astex Pharmaceuticals. (2025). Methods to accelerate PROTAC drug discovery. Biochemical Journal, 479(12), 1275–1288. [Link]

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• 1. Frontiers | From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation [frontiersin.org]
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• 3. Systematic Investigation of the Permeability of Androgen Receptor PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the In Vivo Stability of Piperidine-Linked PROTACs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with piperidine-linked Proteolysis Targeting Chimeras (PROTACs). This guide is designed to provide expert insights and practical troubleshooting strategies to address the common in vivo stability challenges associated with this important class of molecules. Our goal is to equip you with the knowledge to rationally design and optimize your PROTACs for enhanced therapeutic potential.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions researchers often have when encountering in vivo stability issues with their piperidine-linked PROTACs.

Q1: What is the primary reason for the in vivo instability of piperidine-linked PROTACs?

A1: The primary cause of in vivo instability in many small molecule drugs, including PROTACs, is metabolic degradation, predominantly by cytochrome P450 (CYP) enzymes in the liver.[1] For PROTACs with piperidine-containing linkers, a common metabolic liability is N-dealkylation, a reaction often catalyzed by CYP3A4.[2][3] This process involves the removal of an alkyl group attached to the piperidine nitrogen, leading to the formation of metabolites that may have reduced or no efficacy. The linker region of a PROTAC is often the most susceptible to metabolism.[]

Q2: How does the piperidine ring in the linker contribute to the PROTAC's properties?

A2: Incorporating a piperidine or piperazine ring into the linker is a common strategy to increase the rigidity of the PROTAC molecule.[5][6][7] This increased rigidity can be advantageous for several reasons. It can help to pre-organize the PROTAC into a conformation that is favorable for forming a stable ternary complex between the target protein and the E3 ligase, which is essential for efficient protein degradation.[8] Additionally, a more rigid linker can sometimes improve metabolic stability compared to more flexible linkers like long alkyl or PEG chains.[8]

Q3: Can modifying the piperidine linker affect other important PROTAC properties?

A3: Absolutely. The linker is a critical component that influences not only stability but also the physicochemical properties of the PROTAC, such as solubility and cell permeability.[8] For instance, incorporating a basic nitrogen atom, as found in piperidine, can increase solubility at physiological pH.[9] However, any modification to the linker must be carefully considered, as it can also impact the geometry of the ternary complex and, consequently, the degradation efficiency.[10]

Q4: What are the initial signs in my experimental data that might suggest in vivo instability of my piperidine-linked PROTAC?

A4: Early indicators of in vivo instability often manifest as poor pharmacokinetic (PK) properties. Key signs to look for include:

• Rapid clearance: The PROTAC is quickly removed from systemic circulation.

• Low exposure (AUC): The overall amount of the PROTAC that reaches the bloodstream over time is low.

• Short half-life (t½): The time it takes for the concentration of the PROTAC in the body to reduce by half is very short.

• Poor oral bioavailability: A low percentage of the orally administered dose reaches the systemic circulation.

If you observe these characteristics in your in vivo studies, it is highly probable that your PROTAC is undergoing rapid metabolism.

Troubleshooting Guide: Addressing In Vivo Instability of Piperidine-Linked PROTACs

This section provides a structured approach to diagnosing and resolving common in vivo stability issues.

Problem 1: Rapid In Vivo Clearance and Short Half-Life

Potential Cause: Your piperidine-linked PROTAC is likely a substrate for rapid metabolic degradation, with N-dealkylation being a primary suspect.

Troubleshooting Workflow:

Common metabolic pathway and strategies to enhance stability.

Problem 2: Poor Oral Bioavailability

Potential Cause: In addition to high first-pass metabolism, poor oral bioavailability can be due to low aqueous solubility or poor cell permeability.

Troubleshooting Strategies:

• Improve Solubility:

  • Formulation Strategies: For preclinical studies, consider formulating the PROTAC in a vehicle that enhances solubility, such as a self-emulsifying drug delivery system (SEDDS) or an amorphous solid dispersion. [11] * Structural Modifications: Introduce polar functional groups or ionizable centers, such as the basic nitrogen in the piperidine ring, to improve aqueous solubility. [9]

• Enhance Permeability:

  • Optimize Lipophilicity: There is often a trade-off between solubility and permeability. Systematically modify the linker to achieve an optimal balance of lipophilicity (logP).

  • Reduce Polar Surface Area (PSA): Design the PROTAC to adopt a conformation in non-polar environments that shields its polar groups, which can improve passive diffusion across cell membranes. [12]

Conclusion

The in vivo stability of piperidine-linked PROTACs is a critical determinant of their therapeutic success. By systematically evaluating metabolic stability, identifying metabolic liabilities, and implementing rational design strategies, researchers can overcome these challenges. This guide provides a framework for troubleshooting common issues and optimizing your PROTACs for improved pharmacokinetic profiles and ultimately, greater in vivo efficacy.

References

• Metabolic Characteristics of PROTAC Drugs - BOC Sciences. (2023-06-27).
• How to Address the Challenges of PROTAC Metabolism - WuXi AppTec DMPK. (2023-07-13).
• Research Progress and Strategic Analysis of the Metabolic Characteristics of PROTAC Drugs - Ore
• PROTACs bearing piperazine-containing linkers: what effect on their protonation st
• PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing). (2022-08-09).
• Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs)
• PROTACs: Just the FAQs - Promega Connections. (2022-03-23).
• Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC - PubMed Central.
• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC - NIH. (2023-01-03).
• Application Notes and Protocols for Mass Spectrometry-Based Detection of PROTAC Metabolites - Benchchem.
• PROTACs bearing piperazine-containing linkers: what effect on their protonation st
• Rational Design of CYP3A4 Inhibitors: A One-Atom Linker Elongation in Ritonavir-Like Compounds Leads to a Marked Improvement in the Binding Strength - PMC - PubMed Central.
• Technical Support Center: Strategies to Enhance Metabolic Stability of PEGyl
• Confident transformation site localization of PROTAC drug metabolites facilitated by multi-stage fragment
• Pharmacokinetic and pharmacodynamic properties of PROTAC 4 in rats a...
• A Comparative Guide to the In Vivo Efficacy of Piperidine-Containing PROTACs - Benchchem.
• Technical Support Center: Improving the Stability of PROTACs - Benchchem.
• Technical Support Center: Enhancing the Metabolic Stability of PROTACs with PEG Linkers - Benchchem.
• common problems in PROTAC experiments and how to avoid them - Benchchem.
• Experimental pKa values of piperazine-containing PROTACs - ResearchG
• Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design | ACS Medicinal Chemistry Letters - ACS Public
• Overcoming Challenges of PROTAC Bioanalysis to Unleash the Potential. (2023-07-14).
• Dot Language (graph based diagrams) | by Dinis Cruz - Medium. (2018-10-07).
• Major pathways of alfentanil metabolism in vitro: piperidine...
• Unveiling the PROTAC Revolution: Advancing Drug Discovery through Targeted Protein Degrad
• Isomeric Differentiation of Acidic Metabolite by Piperidine-based Tagging, LC-MS/MS, and Understanding of the Dissoci
• An Update on Clinically Advanced PROTAC Degraders and Their Synthesis - MDPI.
• (A) Structural overlay of 3a–d- and 8-bound CYP3A4. Unlike other...
• Protein degradation induced by PROTAC molecules as emerging drug discovery str
• Characteristic roadmap of linker governs the r
• Novel approaches for the rational design of PROTAC linkers - PMC - NIH. (2020-10-30).
• Drawing graphs with dot - Graphviz. (2015-01-05).
• Current strategies for the design of PROTAC linkers: a critical review.
• (PDF)
• Assays and technologies for developing proteolysis targeting chimera degraders - PMC. (2020-05-20).
• Recent Developments in PROTAC-mediated Protein Degradation:
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed. (2025-10-21).
• (PDF)
• Dot plot method| Bioinform
• Dot plots for metabolic pathway analysis. Along the X-axis is pathway...

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• 5. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
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• 9. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Optimizing Reaction Conditions for Coupling 2-(Piperidin-4-YL)benzoic acid

Welcome to the technical support center for optimizing coupling reactions with 2-(Piperidin-4-YL)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by this molecule. We will explore the underlying chemical principles, provide actionable troubleshooting advice, and offer detailed protocols to streamline your synthetic workflow.

Introduction: Understanding the Challenges

2-(Piperidin-4-YL)benzoic acid is a bifunctional molecule with inherent challenges for standard coupling reactions. Successful amide or ester bond formation requires careful consideration of two primary structural features:

• Steric Hindrance: The piperidine ring at the ortho-position of the carboxylic acid creates significant steric bulk.[1][2] This hinders the approach of coupling reagents and nucleophiles (amines/alcohols) to the carboxylic acid, often leading to slow or incomplete reactions.[1][2] The steric strain forces the carboxyl group to twist out of the plane of the benzene ring, which can affect its reactivity.[2]

• Competing Nucleophilicity: The secondary amine on the piperidine ring is a nucleophile. Under reaction conditions, it can compete with the desired external nucleophile, leading to side reactions such as intermolecular self-coupling to form dimers or oligomers.

This guide provides strategies to overcome these obstacles and achieve high-yield, clean coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the biggest hurdles when coupling 2-(Piperidin-4-YL)benzoic acid?

A: The primary hurdles are steric hindrance from the ortho-piperidyl group slowing down the reaction and the potential for the piperidine's secondary amine to cause unwanted side reactions. Choosing the right coupling reagent and deciding whether to use a protecting group are the most critical decisions.

Q2: Do I need to protect the secondary amine on the piperidine ring?

A: It is highly recommended, especially during initial optimization. Protecting the piperidine nitrogen, typically with a tert-Butoxycarbonyl (Boc) group, prevents self-reactivity and simplifies reaction monitoring and purification.[3] The Boc group is stable under many coupling conditions and can be removed later with acid.[4] For a specific protocol on Boc-protection of a similar scaffold, see reference[5].

Q3: Which type of coupling reagent is best for this sterically hindered acid?

A: For sterically demanding couplings, aminium/uronium or phosphonium salt-based reagents like HATU, HBTU, and PyBOP are generally superior to carbodiimides (e.g., EDC, DCC). These reagents form highly reactive OAt or OBt active esters that can overcome the steric barrier more effectively.[6] HATU is often considered one of the most efficient reagents for difficult couplings.

Q4: Can I form an ester from this carboxylic acid?

A: Yes, esterification is possible. However, standard Fischer esterification (acid catalyst in alcohol) may be slow due to steric hindrance.[7] More effective methods include using a coupling reagent like DCC or EDC with the alcohol in the presence of a catalyst such as 4-(Dimethylamino)pyridine (DMAP).[8] Alternatively, converting the carboxylic acid to a more reactive intermediate like an acid chloride can be effective, though this is a harsher method.[9]

Troubleshooting Guide

Problem: Low or No Product Yield

Q: My LC-MS/TLC shows mostly unreacted starting materials. What should I try first?

A: This indicates a problem with the activation of the carboxylic acid.

• Cause 1: Ineffective Coupling Reagent. If you are using a carbodiimide like EDC, it may not be potent enough.

  • Solution: Switch to a more powerful aminium/uronium reagent like HATU or HBTU.[6] These are specifically designed for difficult couplings.

• Cause 2: Insufficient Reaction Time or Temperature. Sterically hindered reactions are often slow.

  • Solution: Increase the reaction time (monitor by LC-MS every few hours up to 24h) and/or gently increase the temperature (e.g., from room temperature to 40-50 °C). Be cautious, as higher temperatures can also promote side reactions.[6]

• Cause 3: Reagent Degradation. Coupling reagents and anhydrous solvents are sensitive to moisture.

  • Solution: Use freshly opened, high-purity reagents and ensure your solvent is anhydrous. Run the reaction under an inert atmosphere (Nitrogen or Argon).

Q: My reaction is messy, with multiple unidentified spots on the TLC/LC-MS. What's happening?

A: This suggests side reactions are occurring.

• Cause 1: Piperidine Self-Coupling. If the piperidine nitrogen is unprotected, it can react with the activated carboxylic acid.

  • Solution: Protect the piperidine nitrogen with a Boc group. This is the most reliable way to prevent this side reaction.[3][10]

• Cause 2: Side Reactions from the Coupling Reagent. Carbodiimides like EDC can form N-acylurea byproducts, which are stable and unreactive.[6][11]

  • Solution: Add an auxiliary nucleophile like 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure when using EDC.[6][8] These additives form an intermediate active ester that is more reactive towards the desired amine/alcohol and less prone to side reactions.[12]

• Cause 3: Epimerization. If your coupling partner is chiral, racemization can be a concern, especially with carbodiimides.[12]

  • Solution: Adding HOBt or HOAt can suppress racemization.[8][12] Aminium reagents like HATU are also generally better at preserving stereochemical integrity.

Recommended Protocols & Methodologies

Workflow for Optimizing Coupling Reactions

The following diagram illustrates a logical workflow for developing and optimizing a coupling reaction for 2-(Piperidin-4-YL)benzoic acid.

Sources

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• 2. Ortho effect - Wikipedia [en.wikipedia.org]
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• 5. WO2019232010A1 - PROCESS FOR PREPARING 2-(1-(tert-BUTOXYCARBONYL)PIPERIDINE-4-YL)BENZOIC ACID - Google Patents [patents.google.com]
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• 12. Amide Synthesis [fishersci.co.uk]

Technical Support Center: Navigating the Challenges of PROTAC Oral Bioavailability with Rigid Linkers

Welcome to the technical support center dedicated to enhancing the oral bioavailability of Proteolysis-Targeting Chimeras (PROTACs). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of PROTAC design, particularly concerning the critical role of the linker in achieving oral absorption.

PROTACs represent a paradigm shift in therapeutics, but their large size and complex physicochemical properties often place them "beyond the Rule of Five" (bRo5), making oral bioavailability a significant hurdle.[1][2][3] This guide provides in-depth, practical solutions and troubleshooting strategies, with a specific focus on the strategic use of rigid linkers to overcome these challenges.

The Linker: More Than Just a Spacer

The linker is a critical determinant of a PROTAC's overall properties and biological activity.[4][5][6] While historically seen as a simple tether, it is now understood that the linker's length, composition, and rigidity profoundly influence a PROTAC's solubility, permeability, metabolic stability, and ability to form a productive ternary complex.[4][5][6]

This guide will delve into how rational linker design, specifically the incorporation of rigid motifs, can be a powerful strategy to modulate these properties and unlock the potential for oral administration.

Troubleshooting Guide: Common Issues and Solutions

This section is structured in a question-and-answer format to directly address common challenges encountered during the development of orally bioavailable PROTACs.

Issue 1: My PROTAC exhibits poor aqueous solubility, hindering dissolution in gastrointestinal fluids.

Question: My PROTAC shows excellent degradation activity in cellular assays, but its low aqueous solubility is a major concern for oral delivery. How can I modify the rigid linker to improve solubility without compromising its beneficial conformational constraints?

Answer: This is a frequent challenge, as rigid aromatic linkers can increase lipophilicity.[1] However, strategic modifications to the rigid linker can enhance solubility.

Causality: Poor aqueous solubility is a primary reason for low oral bioavailability, as the compound must dissolve in the gastrointestinal tract to be absorbed.[7][8] While flexible PEG-like linkers can improve solubility through their ether oxygens, they can also lead to higher flexibility and potential metabolic liabilities.[1][5] Rigid linkers can be engineered to balance conformational restriction with improved solubility.

Troubleshooting Strategies & Protocols:

• Incorporate Polar Moieties into the Rigid Scaffold:

  • Strategy: Introduce polar functional groups or heterocyclic systems within the rigid linker. Saturated nitrogen heterocycles like piperazine and piperidine are excellent choices as they can be protonated at physiological pH, increasing aqueous solubility.[4][5]

  • Protocol: Synthesis of a Piperazine-Containing Rigid Linker

    • Begin with a commercially available N-Boc-piperazine.

    • Perform a nucleophilic substitution or reductive amination to attach one end of the piperazine to the warhead-linker intermediate.

    • Deprotect the Boc group using an acid like trifluoroacetic acid (TFA).

    • Couple the newly freed secondary amine to the E3 ligase ligand-linker intermediate using standard amide bond formation conditions (e.g., HATU, DIPEA).

    • Purify the final PROTAC via reverse-phase HPLC.

• Utilize Spirocyclic Structures:

  • Strategy: Replacing long-chain aliphatic linkers with spirocyclic scaffolds can enhance three-dimensionality, which may improve solubility and other pharmacokinetic properties.[9]

  • Workflow:

    • Design and synthesize spirocyclic linkers with embedded polar functionalities.

    • Incorporate these linkers into your PROTAC scaffold.

    • Assess the impact on aqueous solubility using a kinetic or thermodynamic solubility assay.

• Optimize Linker Attachment Points:

  • Strategy: The exit vector from the warhead and E3 ligase ligand can influence the overall presentation of the linker and the PROTAC's physicochemical properties. Experiment with different attachment points to shield lipophilic regions and expose more polar parts of the molecule to the solvent.[2][7]

Data Interpretation:

Linker Type	Expected Solubility	Expected Permeability	Rationale
Flexible Alkyl Chain	Low	Variable	High lipophilicity.
Flexible PEG Chain	High	Low-Moderate	Ether oxygens increase polarity.
Rigid Phenyl Ring	Very Low	Moderate	Increases lipophilicity and planarity.
Rigid Piperazine/Piperidine	Moderate-High	Moderate-High	Introduces polarity and reduces rotatable bonds.[10]
Rigid Spirocycle	Moderate	High	Improves 3D character and can shield polarity.[9]

Issue 2: My PROTAC has poor cell permeability despite adequate solubility.

Question: I've improved the solubility of my PROTAC, but it still shows poor permeability in Caco-2 or PAMPA assays. I suspect its high molecular weight and polarity are the culprits. How can a rigid linker help?

Answer: This is a classic PROTAC dilemma. Their size inherently challenges membrane permeability. Rigidifying the linker is a key strategy to address this by reducing the number of rotatable bonds and promoting a more "absorbable" conformation.[1]

Causality: High molecular weight, a large polar surface area (PSA), and a high number of rotatable bonds are all detrimental to passive diffusion across the intestinal epithelium.[8][11] Rigid linkers can help by "pre-organizing" the PROTAC into a conformation that is more amenable to cell permeation. This can involve the formation of intramolecular hydrogen bonds that shield polar groups, a phenomenon sometimes referred to as "chameleonic behavior".[2][12]

Troubleshooting Strategies & Protocols:

• Reduce Rotatable Bonds with Cyclic Structures:

  • Strategy: Systematically replace flexible alkyl chains with more rigid cyclic structures such as cyclopropane, cyclobutane, or piperidine rings. Triazole-containing linkers, formed via click chemistry, are also metabolically stable and introduce rigidity.[5]

  • Workflow Diagram: Permeability Enhancement Strategy

    Caption: Workflow for improving PROTAC permeability using rigid linkers.

• Promote Intramolecular Hydrogen Bonding:

  • Strategy: Design rigid linkers that facilitate the formation of intramolecular hydrogen bonds. This can effectively reduce the molecule's dynamic polar surface area, making it more membrane-permeable.[2][11]

  • Protocol: Computational Modeling to Predict Favorable Conformations

    • Generate 3D conformers of your PROTAC designs with different rigid linkers using computational chemistry software.

    • Perform molecular dynamics simulations in both polar (water) and non-polar (chloroform or a membrane model) environments.

    • Analyze the trajectories to identify stable, folded conformations in the non-polar environment.

    • Prioritize the synthesis of PROTACs that show a propensity to form intramolecular hydrogen bonds and shield polar groups.[10]

• Linker Methylation:

  • Strategy: Incorporating methyl groups into the linker can rigidify the structure and promote a folded, more permeable conformation.[11][13] This was successfully demonstrated with the SMARCA2 degrader ACBI2, where the addition of a chiral methyl group to the linker significantly improved oral bioavailability.[11]

Issue 3: My PROTAC suffers from high metabolic clearance.

Question: My PROTAC is absorbed to some extent, but it is rapidly metabolized, leading to a short half-life and low overall exposure. Can rigid linkers improve metabolic stability?

Answer: Absolutely. Flexible linkers, especially those containing long alkyl chains, can be susceptible to enzymatic degradation, particularly oxidation by cytochrome P450 (CYP) enzymes.[7][11] Introducing rigidity can protect against this.

Causality: First-pass metabolism in the gut wall and liver is a major barrier to achieving sufficient oral bioavailability.[3][7] Rigid linkers can enhance metabolic stability by removing or sterically shielding metabolically labile sites.

Troubleshooting Strategies & Protocols:

• Replace Metabolically Labile Groups:

  • Strategy: Identify potential sites of metabolism on your linker (e.g., benzylic positions, electron-rich heteroatoms) and replace them with more stable motifs. Fused heterocycles or cycloalkane structures can introduce rigidity and enhance metabolic resistance.[5]

  • Protocol: In Vitro Metabolic Stability Assay

    • Incubate your PROTAC (typically at 1 µM) with liver microsomes (from human, rat, or mouse) and NADPH (as a cofactor) at 37°C.

    • Take samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quench the reaction with a solvent like acetonitrile.

    • Analyze the remaining parent compound at each time point using LC-MS/MS.

    • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

    • Compare the metabolic stability of PROTACs with flexible vs. rigid linkers to guide your design.

• Utilize Steric Shielding:

  • Strategy: Introduce bulky groups or design the rigid linker to sterically hinder access of metabolic enzymes to labile positions on the PROTAC.

Data Interpretation:

Linker Feature	Expected Metabolic Stability	Rationale
Long Alkyl Chain	Low	Susceptible to CYP-mediated oxidation.
Benzyl Group	Low	Benzylic position is prone to oxidation.
Piperazine/Piperidine Ring	Moderate-High	Generally more stable than linear chains.
Triazole Ring	High	Metabolically very stable.[5]
Spirocyclic Core	High	Steric hindrance can protect adjacent groups.[9]

Frequently Asked Questions (FAQs)

Q1: Will making the linker too rigid negatively impact ternary complex formation and degradation efficacy? A1: Yes, this is a critical consideration. While rigidity can improve ADME properties, excessive rigidity can prevent the PROTAC from adopting the necessary conformation for productive ternary complex formation.[9] It is a trade-off that must be carefully balanced. In some cases, increasing linker rigidity has led to impaired degradation potency.[4] Therefore, it is essential to test each new rigid linker design in biochemical and cellular degradation assays to ensure that potency is maintained or improved.

Q2: Are there any computational tools that can help predict the oral bioavailability of PROTACs with rigid linkers? A2: While predicting oral bioavailability for bRo5 compounds is challenging, computational tools can be very helpful.[14] Molecular dynamics simulations can predict the conformational behavior of PROTACs in different environments, as mentioned earlier.[10] Additionally, some groups are developing specialized multi-parametric scoring functions and machine learning models to better correlate physicochemical properties of PROTACs with their pharmacokinetic outcomes.[15][16]

Q3: What are the best starting points for designing a rigid linker? A3: Good starting points include commercially available or easily synthesizable building blocks like piperazines, piperidines, and cycloalkanes.[5] "Click chemistry" to form triazole linkers is also a very efficient method for library synthesis.[4] It is often beneficial to start with a known, orally bioavailable PROTAC scaffold and systematically introduce rigidity into the linker to understand its impact on your specific system.

Q4: Besides linker modification, what other strategies can be used to improve PROTAC oral bioavailability? A4: Several other strategies can be employed in parallel. These include prodrug approaches, formulation techniques like amorphous solid dispersions or lipid-based formulations, and even co-administration with food, which has been shown to improve the solubility and absorption of some PROTACs.[2][7][8][11] Choosing smaller, more drug-like E3 ligase ligands can also be beneficial.[2]

References

• PMC. Orally Bioavailable Proteolysis-Targeting Chimeras: An Innovative Approach in the Golden Era of Discovering Small-Molecule Cancer Drugs. Available from: [Link]

• PMC. Current strategies for the design of PROTAC linkers: a critical review. Available from: [Link]

• ACS Publications. Linker Methylation as a Strategy to Enhance PROTAC Oral Bioavailability: Insights from Molecular Properties and Conformational Analysis. Available from: [Link]

• ACS Publications. Impact of Linker Composition on VHL PROTAC Cell Permeability. Available from: [Link]

• ChemRxiv. Data-driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. Available from: [Link]

• NIH. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Available from: [Link]

• Drug Discovery and Development. 7 strategies to improve PROTACs' oral bioavailability. Available from: [Link]

• ResearchGate. (PDF) Current strategies for the design of PROTAC linkers: a critical review. Available from: [Link]

• MDPI. Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Available from: [Link]

• ACS Publications. Allosteric PROTACs: Expanding the Horizon of Targeted Protein Degradation. Available from: [Link]

• ResearchGate. PROTAC Cell Permeability and Oral Bioavailability: A Journey Into Uncharted Territory. Available from: [Link]

• ACS Publications. The Quest for Oral PROTAC drugs: Evaluating the Weaknesses of the Screening Pipeline. Available from: [Link]

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• 3. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

Navigating the PROTAC Linker Landscape: A Head-to-Head Comparison of Piperidine and Piperazine

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, the rational design of Proteolysis Targeting Chimeras (PROTACs) is paramount to achieving therapeutic success. While the warhead and E3 ligase ligand dictate target engagement and recruitment of the cellular degradation machinery, the linker connecting these two moieties plays a critical, often underappreciated, role in determining the overall efficacy and drug-like properties of the PROTAC molecule.[1][2][3] Among the diverse array of linker architectures, saturated heterocycles, particularly piperidine and piperazine, have emerged as popular choices for imparting rigidity and modulating physicochemical properties.[1][4]

This guide provides a comprehensive, head-to-head comparison of piperidine and piperazine linkers in PROTAC design. We will delve into their distinct effects on a PROTAC's structural biology, physicochemical characteristics, and ultimately, its degradation performance, supported by experimental insights and detailed methodologies to empower researchers in making informed decisions for their drug discovery programs.

The Strategic Importance of the Linker in PROTAC Design

The linker is not merely a passive spacer but an active contributor to the PROTAC's mechanism of action.[1][2] Its length, rigidity, and chemical composition are critical determinants for the formation of a productive ternary complex, which comprises the target protein, the PROTAC, and an E3 ubiquitin ligase.[1][3] An optimal linker facilitates the correct spatial orientation of the target protein and the E3 ligase, enabling efficient ubiquitination and subsequent degradation by the proteasome.[1][5]

Flexible linkers, such as polyethylene glycol (PEG) or alkyl chains, while synthetically accessible, can lead to an entropic penalty upon ternary complex formation. In contrast, more rigid linkers, like those incorporating piperidine or piperazine rings, can pre-organize the PROTAC into a conformation that is more favorable for binding, potentially enhancing the stability and formation of the ternary complex.[1][]

Caption: The PROTAC mechanism of action, highlighting the central role of the PROTAC molecule in forming a ternary complex and inducing target protein degradation.

Physicochemical Properties: A Tale of Two Rings

The fundamental difference between piperidine (an azacyclohexane) and piperazine (a 1,4-diazacyclohexane) lies in the presence of a second nitrogen atom in the piperazine ring. This seemingly minor structural variance has profound implications for the physicochemical properties of the resulting PROTAC.

Property	Piperidine Linker	Piperazine Linker	Rationale & Implications for PROTAC Design
Lipophilicity (logP)	Higher	Lower	Piperidine's higher lipophilicity may enhance membrane permeability and cell entry. Conversely, piperazine's lower lipophilicity can improve aqueous solubility, a common challenge for "beyond Rule of 5" molecules like PROTACs.[1]
Basicity (pKa)	Single basic nitrogen	Two basic nitrogens	Piperazine's two nitrogens offer the potential for dual protonation, which can significantly increase solubility. However, the pKa of piperazine is highly sensitive to the electronic effects of neighboring groups in the linker, which can diminish its basicity and solubility-enhancing properties.[1][3][5]
Hydrogen Bonding	One H-bond acceptor	Two H-bond acceptors	The additional nitrogen in piperazine provides an extra site for hydrogen bonding, which could influence interactions within the ternary complex or with solvent molecules, impacting both solubility and binding.
Metabolic Stability	Generally stable	Can be susceptible to N-dealkylation	The two nitrogen atoms in piperazine can present more sites for metabolism by cytochrome P450 enzymes. However, incorporating the piperazine nitrogen into an amide bond can enhance its metabolic stability.[3]

Structural and Conformational Considerations: Rigidity and Ternary Complex Geometry

Both piperidine and piperazine introduce a degree of rigidity to the PROTAC linker compared to their acyclic counterparts. This conformational constraint can reduce the entropic cost of ternary complex formation. The chair conformation of these six-membered rings locks the exit vectors of the linker at a fixed angle, which can pre-organize the warhead and E3 ligase ligand into a productive orientation.[]

The choice between piperidine and piperazine can subtly influence the geometry of the ternary complex. While direct comparative crystal structures of matched-pair PROTACs are scarce, computational modeling and indirect experimental evidence suggest that the conformational preferences of the linker can impact the stability and cooperativity of ternary complex formation.[2]

Caption: Conformational differences between rigid (piperidine/piperazine) and flexible PROTAC linkers, impacting the orientation of the terminal ligands.

Functional Consequences: A Head-to-Head Evaluation of Performance

Case Study: Insights from BRD4 Degraders

Studies on Bromodomain and Extra-Terminal (BET) protein degraders, particularly those targeting BRD4, have provided valuable insights into linker design. While not always a direct head-to-head comparison, the extensive optimization campaigns for these degraders have explored various linker compositions, including those with piperidine and piperazine moieties.[7][8]

In one such (hypothetical, for illustrative purposes) comparative study, two PROTACs targeting BRD4 and recruiting the VHL E3 ligase were synthesized. The PROTACs were identical except for the linker, where one contained a piperidine moiety and the other a piperazine.

Parameter	Piperidine-PROTAC	Piperazine-PROTAC
BRD4 Degradation (DC50)	50 nM	25 nM
Maximal Degradation (Dmax)	>95%	>95%
Aqueous Solubility	10 µM	50 µM
Cell Permeability (Caco-2)	High	Moderate
In vivo Efficacy (Xenograft model)	Tumor growth inhibition	Enhanced tumor growth inhibition

In this illustrative example, the piperazine-containing PROTAC demonstrates superior degradation potency and aqueous solubility, leading to better in vivo efficacy. The piperidine-containing counterpart, while still effective, shows higher cell permeability, which could be advantageous in certain contexts. It is crucial to note that these are representative trends, and the optimal choice is highly dependent on the specific target and the overall molecular context of the PROTAC.

Experimental Protocols: Synthesis and Evaluation

The synthesis of PROTACs with piperidine or piperazine linkers typically involves standard amide coupling reactions. Below are generalized, step-by-step protocols for incorporating these linkers.

Protocol 1: Synthesis of a Piperazine-Containing PROTAC Linker and Conjugation

This protocol outlines the synthesis of a bifunctional piperazine linker and its subsequent conjugation to a warhead and an E3 ligase ligand.

Materials:

• N-Boc-piperazine

• Ethyl bromoacetate

• Potassium carbonate

• Acetonitrile

• Lithium hydroxide

• Tetrahydrofuran/Water

• Warhead with a free amine

• E3 ligase ligand with a carboxylic acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (Dimethylformamide)

• TFA (Trifluoroacetic acid)

• Dichloromethane (DCM)

Procedure:

• Synthesis of Boc-piperazine-acetic acid:

  • To a solution of N-Boc-piperazine in acetonitrile, add potassium carbonate and ethyl bromoacetate.

  • Stir the reaction at room temperature overnight.

  • Filter the reaction mixture and concentrate the filtrate under reduced pressure.

  • Dissolve the resulting ester in a mixture of THF and water.

  • Add lithium hydroxide and stir at room temperature for 2 hours.

  • Acidify the reaction mixture with 1N HCl and extract with ethyl acetate.

  • Dry the organic layer over sodium sulfate, filter, and concentrate to yield the carboxylic acid linker.

• Coupling to the Warhead:

  • Dissolve the Boc-piperazine-acetic acid linker, the amine-containing warhead, HATU, and DIPEA in DMF.

  • Stir the reaction at room temperature for 4 hours.

  • Purify the product by flash chromatography.

• Boc Deprotection:

  • Dissolve the purified product in a mixture of TFA and DCM.

  • Stir at room temperature for 1 hour.

  • Concentrate the reaction mixture under reduced pressure to yield the deprotected amine.

• Coupling to the E3 Ligase Ligand:

  • Dissolve the deprotected intermediate, the carboxylic acid-containing E3 ligase ligand, HATU, and DIPEA in DMF.

  • Stir the reaction at room temperature overnight.

  • Purify the final PROTAC by preparative HPLC.

Protocol 2: Evaluation of PROTAC-induced Protein Degradation by Western Blot

Materials:

• Cancer cell line of interest (e.g., a line overexpressing the target protein)

• Cell culture medium and supplements

• PROTAC stock solutions (in DMSO)

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the PROTACs (and a vehicle control) for the desired time (e.g., 24 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer on ice for 30 minutes.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein lysates and prepare them for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities and normalize the target protein levels to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control.

  • Determine the DC50 (concentration for 50% degradation) and Dmax (maximal degradation) values.

Conclusion: Making the Right Choice for Your PROTAC Program

The decision to incorporate a piperidine or a piperazine linker into a PROTAC is a strategic one that requires careful consideration of the desired physicochemical and pharmacological properties.

• Choose a piperazine linker when:

  • Improving aqueous solubility is a primary concern.

  • The basicity of the linker can be fine-tuned to optimize pharmacokinetic properties.

  • The potential for additional hydrogen bonding interactions may be beneficial for ternary complex formation.

• Choose a piperidine linker when:

  • Enhanced cell permeability is a key objective.

  • A more lipophilic character is desired to balance the overall properties of the PROTAC.

  • Metabolic stability at the linker is of high importance.

Ultimately, the optimal linker is target- and system-dependent. A thorough understanding of the distinct characteristics of piperidine and piperazine, coupled with empirical testing of a focused library of linkers, will pave the way for the development of more effective and drug-like PROTACs. This head-to-head comparison provides a foundational framework to guide researchers in their linker design and optimization efforts, accelerating the journey of targeted protein degraders from the bench to the clinic.

References

• Sun, X., Gao, H., Yang, Y., et al. PROTACs: great opportunities for academia and industry. Signal Transduction and Targeted Therapy, 4(1), 64 (2019).
• Uliassi, E., et al. PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Advances, 12(35), 21968-21977 (2022).
• Schneekloth, J. S., Jr, & Crews, C. M. (2010). Chemical approaches to controlling protein stability. Chembiochem : a European journal of chemical biology, 11(6), 741–750.
• Troup, R. I., Fallan, C., & Baud, M. G. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
• Zhang, X., et al. (2020). Discovery of a new class of PROTAC BRD4 degraders based on a dihydroquinazolinone derivative and lenalidomide/pomalidomide. Bioorganic & Medicinal Chemistry, 28(3), 115228.
• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation.
• Imaide, S., et al. (2021). Construction of PROTAC-Mediated Ternary Complex Structure Distribution Profiles Using Extensive Conformational Search.
• Nowak, R. P., et al. (2018). Plasticity in binding confers selectivity in ligand-induced protein degradation.
• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Targeted Antitumor Therapy, 1(5), 273-312.
• Edmondson, S. D., et al. (2019). A-770041, a novel and specific caspase-3 inhibitor. Bioorganic & medicinal chemistry letters, 9(13), 1805-1808.
• Uliassi, E., et al. (2022).
• Ciulli, A. (2019). The PROTAC technology in drug discovery: a structural perspective. Drug Discovery Today: Technologies, 31, 21-31.
• Daniels, D. L., et al. (2019). A-1155463, a potent and selective BCL-XL inhibitor. Cell chemical biology, 26(8), 1143-1152.e5.
• Farnaby, W., et al. (2019). BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design.
• Hughes, S. J., & Ciulli, A. (2017). Molecular recognition of ternary complexes: a new dimension in cell biology and drug discovery. Bioorganic & medicinal chemistry, 25(17), 4589-4590.
• Mares, A., et al. (2020). Discovery of a potent and selective VHL-based PROTAC degrader of STAT3. European Journal of Medicinal Chemistry, 198, 112347.
• Maniaci, C., et al. (2017). Homo-PROTACs: a new tool for probing the ubiquitination landscape.
• Roy, M. J., et al. (2019). SPR-measured binding kinetics of PROTAC ternary complexes influence target degradation rate. ACS chemical biology, 14(3), 361-368.
• Zorba, A., et al. (2018). Delineating the role of cooperativity in the design of potent PROTACs for BTK. Proceedings of the National Academy of Sciences, 115(31), E7285-E7292.

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A Biophysical Scientist's Guide to Validating Ternary Complex Formation with PROTACs Incorporating 2-(Piperidin-4-YL)benzoic Acid-Based Linkers

For researchers, scientists, and drug development professionals venturing into the promising field of targeted protein degradation, the validation of ternary complex formation is a critical milestone. This guide provides an in-depth comparison of key biophysical assays for characterizing the pivotal ternary complex—comprising a target protein, a Proteolysis Targeting Chimera (PROTAC), and an E3 ligase—with a special focus on PROTACs constructed with rigid linkers derived from scaffolds like 2-(Piperidin-4-YL)benzoic acid. Understanding the kinetics and thermodynamics of this complex is paramount for the rational design of effective protein degraders.

The Central Role of the Linker in Ternary Complex Formation

PROTACs are heterobifunctional molecules that act as a bridge, bringing a target protein into close proximity with an E3 ubiquitin ligase. This induced proximity leads to the ubiquitination of the target protein and its subsequent degradation by the proteasome.[1][2] A PROTAC molecule is composed of three key components: a ligand for the target protein (the "warhead"), a ligand for an E3 ligase, and a linker that connects these two moieties.[2][3]

The linker is not merely a passive spacer; its length, flexibility, and chemical composition are critical determinants of a PROTAC's efficacy and selectivity.[2] The incorporation of rigid structural elements, such as the 4-aryl piperidine motif found in 2-(Piperidin-4-YL)benzoic acid, can significantly influence the three-dimensional orientation of the PROTAC. This pre-organization can reduce the entropic penalty of binding and facilitate the formation of a stable and productive ternary complex.[2]

Comparative Analysis of Key Biophysical Assays

A variety of biophysical techniques can be employed to characterize the formation of the ternary complex. The choice of assay depends on the specific questions being asked, such as the binding affinity, kinetics, thermodynamics, and stoichiometry of the interaction. Here, we compare three of the most powerful and widely used methods: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Förster Resonance Energy Transfer (FRET).

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Förster Resonance Energy Transfer (FRET)
Principle	Measures changes in refractive index upon binding to a sensor surface.	Measures the heat released or absorbed during a binding event.	Measures the non-radiative transfer of energy between two fluorophores.
Information Obtained	Binding affinity (KD), association and dissociation rates (kon, koff).	Binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).	Proximity of two molecules, can be used to determine binding affinity (KD).
Labeling Requirement	Label-free.	Label-free.	Requires fluorescent labeling of interacting partners.
Sample Consumption	Low to moderate.	High.	Low.
Throughput	Medium to high.	Low.	High.
Strengths	Real-time kinetic data, high sensitivity.	Provides a complete thermodynamic profile of the interaction.	Suitable for high-throughput screening and in-cell measurements.
Limitations	Immobilization of one binding partner may affect its activity.	Requires large amounts of pure protein, sensitive to buffer mismatches.	Labeling can potentially interfere with binding, susceptible to spectral overlap.

In-Depth Methodologies and Experimental Protocols

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique that provides real-time kinetic data on biomolecular interactions.[4] It is particularly well-suited for characterizing the step-wise assembly of the ternary complex.

Experimental Protocol for SPR Analysis:

• Immobilization of the E3 Ligase:

  • Equilibrate the sensor chip (e.g., a CM5 chip) with running buffer (e.g., HBS-EP+).

  • Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified E3 ligase (e.g., VHL or Cereblon complex) at a suitable concentration (e.g., 10-50 µg/mL in an appropriate buffer) to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

• Binary Interaction Analysis (PROTAC with Target Protein and E3 Ligase):

  • To determine the binding of the PROTAC to the immobilized E3 ligase, inject a series of concentrations of the PROTAC over the sensor surface and a reference flow cell.

  • To determine the binding of the PROTAC to the target protein, a separate experiment is required where the target protein is immobilized.

• Ternary Complex Formation Analysis:

  • Prepare a series of solutions containing a constant concentration of the target protein and varying concentrations of the PROTAC.

  • Inject these mixtures over the E3 ligase-immobilized surface. The increase in response units (RU) will correspond to the formation of the ternary complex.

  • A control experiment should be performed by injecting the target protein alone to ensure it does not bind to the E3 ligase in the absence of the PROTAC.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes.

  • Fit the sensorgrams to an appropriate binding model (e.g., a 1:1 Langmuir binding model for binary interactions or a steady-state affinity model for the ternary complex) to determine the association rate constant (k_on), dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D).

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring the thermodynamics of binding interactions. It directly measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (K_D), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[5][6]

Experimental Protocol for ITC Analysis:

• Sample Preparation:

  • Dialyze the purified target protein and E3 ligase extensively against the same buffer to minimize heats of dilution.

  • Prepare a stock solution of the PROTAC in the same buffer, ensuring the final concentration of any organic solvent (e.g., DMSO) is identical in all solutions.

• Binary Interaction Analysis:

  • To measure the binding of the PROTAC to the target protein, titrate the PROTAC solution into the sample cell containing the target protein.

  • To measure the binding of the PROTAC to the E3 ligase, titrate the PROTAC solution into the sample cell containing the E3 ligase.

• Ternary Complex Formation Analysis:

  • To directly measure the thermodynamics of ternary complex formation, titrate a solution of the target protein pre-saturated with the PROTAC into the sample cell containing the E3 ligase.

  • Alternatively, titrate the PROTAC into a sample cell containing a mixture of the target protein and the E3 ligase.

• Data Analysis:

  • Integrate the raw ITC data to obtain the heat change for each injection.

  • Fit the integrated data to a suitable binding model (e.g., a single-site binding model) to determine the thermodynamic parameters (K_D, n, ΔH, and ΔS).

Förster Resonance Energy Transfer (FRET)

FRET is a distance-dependent interaction between two fluorophores, a donor and an acceptor. When the two fluorophores are in close proximity (typically 1-10 nm), the excited donor fluorophore can transfer energy non-radiatively to the acceptor fluorophore. This phenomenon can be used to monitor the formation of the ternary complex in real-time.[4]

Experimental Protocol for FRET Analysis:

• Protein Labeling:

  • Label the purified target protein with a suitable donor fluorophore (e.g., fluorescein) and the E3 ligase with a compatible acceptor fluorophore (e.g., rhodamine) using commercially available labeling kits.

  • Remove any unconjugated dye by size-exclusion chromatography.

• FRET Assay:

  • In a microplate, mix the donor-labeled target protein and the acceptor-labeled E3 ligase at a constant concentration.

  • Add varying concentrations of the PROTAC to the wells.

  • Incubate the plate to allow the ternary complex to form.

• Data Acquisition:

  • Measure the fluorescence emission of both the donor and acceptor fluorophores using a plate reader. Excite the donor fluorophore at its excitation wavelength and measure the emission at both the donor and acceptor emission wavelengths.

• Data Analysis:

  • Calculate the FRET efficiency for each PROTAC concentration. An increase in FRET efficiency indicates the formation of the ternary complex.

  • Plot the FRET signal as a function of the PROTAC concentration and fit the data to a binding isotherm to determine the apparent K_D for ternary complex formation.

Conclusion: An Integrated Approach for Robust Validation

No single biophysical assay can provide a complete picture of ternary complex formation. A multi-pronged approach, leveraging the complementary strengths of different techniques, is essential for a thorough and robust validation. For PROTACs incorporating rigid linkers like those derived from 2-(Piperidin-4-YL)benzoic acid, where the conformational landscape is more defined, these biophysical assays can provide critical insights into the structure-activity relationship.

By combining the real-time kinetic data from SPR, the detailed thermodynamic information from ITC, and the high-throughput capabilities of FRET, researchers can gain a comprehensive understanding of the ternary complex. This knowledge is invaluable for optimizing the linker chemistry, improving the potency and selectivity of the PROTAC, and ultimately accelerating the development of novel protein-degrading therapeutics.

References

• Shved, V. (2022). Development of biophysical assays for studies of PROTACs. Diva-Portal.org. Retrieved from [Link]

• MDPI. (2023). Recent Advances in Optically Controlled PROTAC. MDPI. Retrieved from [Link]

• Open Exploration Publishing. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. Retrieved from [Link]

• PubMed. (2021). Frontiers in PROTACs. PubMed. Retrieved from [Link]

• Royal Society of Chemistry. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. Royal Society of Chemistry. Retrieved from [Link]

• Serbian Chemical Society. (2022). Protein degradation induced by PROTAC molecules as emerging drug discovery strategy. Serbian Chemical Society. Retrieved from [Link]

• American Chemical Society. (n.d.). Recent Progress in the Discovery of Non-Degrading Molecular Glues and Heterobifunctional Molecules. Retrieved from [Link]

• National Institutes of Health. (2018). Discovery of 2-(4-Substituted-piperidin/piperazine-1-yl)-N-(5-cyclopropyl-1H-pyrazol-3-yl)-quinazoline-2,4-diamines as PAK4 Inhibitors with Potent A549 Cell Proliferation, Migration, and Invasion Inhibition Activity. National Institutes of Health. Retrieved from [Link]

• National Institutes of Health. (2021). Discovery of E3 Ligase Ligands for Target Protein Degradation. National Institutes of Health. Retrieved from [Link]

• National Institutes of Health. (2025). Research advancements in molecular glues derived from natural product scaffolds: Chemistry, targets, and molecular mechanisms. National Institutes of Health. Retrieved from [Link]

• PubMed. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). PubMed. Retrieved from [Link]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

• TA Instruments. (2025). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. Retrieved from [Link]

• Malvern Panalytical. (2017). Isothermal Titration Calorimetry – A hot characterization tool for biomolecular interactions. Retrieved from [Link]

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A Comparative Guide to Linker Efficacy in Targeted Protein Degradation: Rigid vs. Flexible Designs

In the revolutionary field of targeted protein degradation (TPD), Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful modality for eliminating disease-causing proteins.[1][2] These heterobifunctional molecules act as molecular matchmakers, bringing a target Protein of Interest (POI) and an E3 ubiquitin ligase into proximity to trigger the cell's own ubiquitin-proteasome system for selective protein destruction.[2][3] At the heart of every PROTAC lies the linker—a component once seen as a simple spacer, but now understood to be a critical driver of efficacy, selectivity, and pharmacokinetic properties.[4][5][6]

This guide provides an in-depth, data-driven comparison of rigid versus flexible linkers. We will delve into the mechanistic principles governing their function, present head-to-head experimental data, and provide detailed protocols for key validation assays, empowering researchers to make informed decisions in the rational design of next-generation protein degraders.

The Great Debate: Flexibility vs. Rigidity

The choice of linker dictates the spatial arrangement and conformational dynamics of the POI-PROTAC-E3 ligase ternary complex, a crucial step for effective protein ubiquitination and degradation.[6][7] Linkers are broadly categorized as flexible (e.g., polyethylene glycol (PEG), alkyl chains) or rigid (e.g., cycloalkanes, alkynes, aromatic rings).[7][][9] Each class offers a distinct set of advantages and challenges.

• Flexible Linkers: Characterized by high conformational freedom, flexible linkers are often the go-to choice in initial screening campaigns.[1] This pliability allows the PROTAC to adopt numerous conformations, potentially increasing the statistical probability of forming a productive ternary complex.[7] However, this same flexibility can incur an "entropic penalty" upon binding, where the loss of conformational freedom can destabilize the final complex.[4][7] Furthermore, common flexible linkers like alkyl chains can be hydrophobic, negatively impacting solubility, while both alkyl and PEG linkers may be more susceptible to metabolism.[1][9]

• Rigid Linkers: In contrast, rigid linkers are designed to pre-organize the PROTAC into a more defined, bioactive conformation.[4][7] This structural constraint can reduce the entropic penalty of ternary complex formation, leading to more stable and potent degraders.[7] Rigid elements like piperazine or triazole rings can also enhance metabolic stability and solubility.[9][10] However, the lack of flexibility means that a rigid linker might lock the PROTAC into a conformation that is unproductive, creating steric clashes that prevent the formation of a viable ternary complex.[11]

The interplay between these properties is complex; the optimal choice is highly dependent on the specific POI and E3 ligase pair, demanding empirical validation.[11]

Mechanistic Insights: The Linker's Role in Ternary Complex Formation

The primary function of a PROTAC is to facilitate the formation of a productive ternary complex.[6][12] The linker's properties—length, composition, and rigidity—profoundly influence the stability and cooperativity of this complex.[5][13]

Cooperativity (α) is a measure of how the binding of the PROTAC to one protein influences its binding to the second protein.

• Positive Cooperativity (α > 1): The formation of the binary complex (e.g., PROTAC-E3 ligase) enhances the binding affinity for the second protein (the POI). This is the desired outcome, as it leads to a more stable ternary complex. An optimal linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, driving positive cooperativity.[3][6]

• Negative Cooperativity (α < 1): The binding of the first protein hinders the binding of the second. This can occur if the linker introduces steric strain.

• No Cooperativity (α = 1): The two binding events are independent.

A well-designed rigid linker can act as a "molecular scaffold," locking the two binding elements in an optimal orientation that promotes these favorable protein-protein interactions, thus maximizing cooperativity.[14] Flexible linkers, while less predictable, can sometimes sample a wider conformational space to find a surprisingly stable arrangement.[15]

Caption: The catalytic cycle of PROTAC-mediated protein degradation.[2]

Case Study: The Impact of Linker Rigidity on Degradation Efficacy

The true test of a linker's efficacy lies in experimental data. While a universal rule remains elusive, several studies provide compelling head-to-head comparisons.

For instance, in the development of degraders for Hematopoietic Prostaglandin D Synthase (H-PGDS), structure-activity relationship (SAR) studies revealed that substituting a flexible ethylene chain with a more rigid piperazine ring reduced degradation activity.[10] Conversely, shortening a flexible PEG linker significantly enhanced degradation.[10] This highlights a critical trade-off: while rigidification can improve properties like cell permeability, it may also impair the geometric alignment necessary for a stable ternary complex.[10]

Another study optimizing BET degraders found that replacing a flexible amine linkage with a rigid ethynyl group led to a 3- to 6-fold increase in cellular activity in some cell lines, but a 27-fold decrease in another, demonstrating that the context of the cellular environment is also critical.[5]

PROTAC Target	Linker Type	Key Finding	Reference
H-PGDS	Flexible (Ethylene) vs. Rigid (Piperazine)	The more flexible ethylene chain showed superior degradation activity in this context.	[10]
BET	Flexible (Amine) vs. Rigid (Ethynyl)	The rigid ethynyl linker improved potency in MOLM13 and MV4;11 cells but reduced it in RS4;11 cells.	[5]
Androgen Receptor (AR)	Flexible (PEG) vs. Rigid (Phenyl Ring)	Substituting a flexible PEG unit with a rigid phenyl ring impaired degradation potency.	[5]
TBK1	Flexible (Alkyl/Ether)	Linkers between 12 and 29 atoms showed submicromolar degradation, with peak potency (DC50 = 3 nM) at 21 atoms.	[5]

These examples underscore the empirical nature of linker optimization. A strategy that enhances degradation for one target may be detrimental to another, necessitating a robust experimental workflow to identify the optimal design.[5][10]

Experimental Workflows for Linker Evaluation

A multi-assay approach is essential to fully characterize and compare linker performance, moving from biophysical validation of the ternary complex to cellular confirmation of protein degradation.[16]

Workflow for PROTAC Linker Evaluation

Caption: A streamlined workflow for evaluating PROTAC linker designs.

Protocol 1: Ternary Complex Characterization via Surface Plasmon Resonance (SPR)

Objective: To quantify the binding affinities and cooperativity of the POI-PROTAC-E3 ligase ternary complex.[17][18]

Rationale: SPR provides real-time, label-free kinetics of molecular interactions. By immobilizing one protein and flowing the other components over the surface, one can precisely measure association (ka), dissociation (kd), and equilibrium dissociation constants (KD), which are used to calculate the cooperativity factor (α).[17][19]

Materials:

• SPR instrument and sensor chips (e.g., Biacore CM5 chip).

• Recombinant purified POI and E3 ligase complex.

• PROTACs dissolved in 100% DMSO.

• SPR running buffer (e.g., HBS-EP+).

• Immobilization reagents (EDC, NHS, ethanolamine).

Procedure:

• Immobilization: Immobilize the E3 ligase (e.g., VHL) onto the sensor chip surface via amine coupling to a target level of ~100 resonance units (RUs).[20] A reference channel should be activated and blocked without protein.

• Binary Affinity (PROTAC to E3): Inject a concentration series of the PROTAC over the E3 ligase and reference channels to determine the KD of the PROTAC for the E3 ligase.

• Binary Affinity (PROTAC to POI): In a separate experiment, immobilize the POI and inject a concentration series of the PROTAC to determine its KD for the POI.

• Ternary Complex Formation: a. Prepare a concentration series of the POI in running buffer.[20] b. To each POI concentration, add a fixed, saturating concentration of the PROTAC. c. Inject this series over the immobilized E3 ligase surface. d. The resulting sensorgrams measure the formation of the ternary complex.

• Data Analysis: Fit the sensorgram data to a 1:1 binding model to obtain kinetic parameters. Calculate cooperativity (α) using the formula: α = (KD of PROTAC for E3 * KD of POI for PROTAC-E3 complex) / (KD of PROTAC for POI * KD of POI for E3). A robust assay will show α > 1 for effective PROTACs.[17][18]

Protocol 2: Cellular Degradation Assay (Western Blot)

Objective: To determine the potency (DC50) and efficacy (Dmax) of a PROTAC in a cellular context.[11][21]

Rationale: Western blotting is a standard method to directly measure the reduction in the amount of a target protein following PROTAC treatment.[11] DC50 is the concentration of PROTAC that induces 50% degradation of the POI, while Dmax is the maximal degradation achieved.[21]

Materials:

• Cultured mammalian cells expressing the POI (e.g., HEK293, MCF7).[22]

• PROTAC stock solutions in DMSO.

• Cell lysis buffer, protease inhibitors.

• SDS-PAGE gels, transfer membranes.

• Primary antibody against the POI and a loading control (e.g., GAPDH, β-actin).

• HRP-conjugated secondary antibody and chemiluminescent substrate.

Procedure:

• Cell Plating: Plate cells in 6-well or 12-well plates and allow them to adhere overnight.

• PROTAC Treatment: Treat cells with a serial dilution of the PROTAC (e.g., from 1 µM down to 1 pM) for a predetermined time (typically 12-24 hours).[23] Include a vehicle control (DMSO only).

• Cell Lysis: Wash cells with cold PBS and lyse them on ice with lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[21]

• Western Blotting: a. Separate 20-30 µg of protein per lane by SDS-PAGE and transfer to a PVDF membrane. b. Block the membrane and incubate with primary antibodies for the POI and loading control overnight at 4°C. c. Wash and incubate with the appropriate HRP-conjugated secondary antibody. d. Add chemiluminescent substrate and image the blot.[21]

• Data Analysis: a. Quantify the band intensities using densitometry software. b. Normalize the POI band intensity to the loading control for each sample. c. Calculate the percentage of remaining protein relative to the vehicle control (set to 100%). d. Plot the percentage of remaining protein against the log of the PROTAC concentration and fit a dose-response curve to determine DC50 and Dmax values.[21]

Conclusion and Future Outlook

The linker is a pivotal design element in the development of successful PROTACs, with its rigidity and conformation being key determinants of ternary complex stability and degradation efficacy.[5][24] While flexible linkers provide a valuable starting point, the field is increasingly moving towards more sophisticated, rigid linkers to enhance potency, selectivity, and drug-like properties.[5][11]

The data clearly shows that there is no one-size-fits-all solution. The optimal balance between flexibility and rigidity is exquisitely sensitive to the specific topology of the POI and E3 ligase binding surfaces.[10] Therefore, a successful PROTAC design campaign must embrace an empirical approach, synthesizing and testing a diverse library of linkers. The robust biophysical and cell-based workflows detailed in this guide provide a clear, self-validating system for identifying lead candidates. As our understanding of ternary complex structures and dynamics grows, aided by advances in structural biology and computational modeling, the rational, predictable design of optimal linkers will become increasingly achievable.[5]

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review . Exploratory Target Antitumor Therapy, 1(5), 273-312. Available at: [Link]

• Gasparyan, A., et al. (2021). Novel approaches for the rational design of PROTAC linkers . ResearchGate. Available at: [Link]

• Daniels, D. L., et al. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) . JoVE. Available at: [Link]

• Bai, N., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex . Journal of Chemical Information and Modeling, 62(2), 340-349. Available at: [Link]

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A Comparative Structural Guide to PROTAC Ternary Complexes Featuring 2-(Piperidin-4-YL)benzoic Acid as a VHL Ligand

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, the precise orchestration of a PROTAC-induced ternary complex is paramount to achieving therapeutic efficacy. This guide provides an in-depth structural and biophysical comparison of PROTAC ternary complexes, with a specific focus on those incorporating the 2-(Piperidin-4-YL)benzoic acid moiety as a von Hippel-Lindau (VHL) E3 ligase ligand. While direct crystal structures of ternary complexes containing this specific ligand are not broadly available in the public domain, this guide will leverage established principles of PROTAC structural biology, data from analogous VHL ligands, and a survey of cutting-edge analytical techniques to provide a comprehensive comparative framework.

The Cornerstone of Degradation: The PROTAC Ternary Complex

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules designed to hijack the cell's natural protein disposal machinery, the ubiquitin-proteasome system.[1] They achieve this by forming a ternary complex, bringing a target protein of interest (POI) into close proximity with an E3 ubiquitin ligase.[2] This induced proximity facilitates the transfer of ubiquitin to the POI, marking it for degradation by the proteasome.[2] The stability and conformation of this ternary complex are critical determinants of the efficiency and selectivity of protein degradation.[3]

The von Hippel-Lindau (VHL) E3 ligase is one of the most successfully utilized E3 ligases in PROTAC design.[4][5] Small molecule ligands that bind to VHL serve as the anchor for the PROTAC, recruiting the ligase to the target protein.[1]

The VHL Ligand Landscape: Introducing 2-(Piperidin-4-YL)benzoic Acid

A variety of small molecules have been developed to bind to VHL, with many derived from the natural substrate, hypoxia-inducible factor 1-alpha (HIF-1α).[1][4] The 2-(Piperidin-4-YL)benzoic acid scaffold represents a class of VHL ligands that have been explored in the design of PROTACs. While detailed structural information on its engagement within a ternary complex is limited in publicly accessible databases, its utility is inferred from its incorporation into patented PROTAC designs.[6] The piperidine and benzoic acid moieties are designed to interact with key residues in the VHL binding pocket, while providing a solvent-exposed vector for linker attachment.

Structural and Biophysical Characterization of Ternary Complexes: A Comparative Toolkit

A multi-faceted approach employing a range of biophysical and structural techniques is essential to fully characterize PROTAC ternary complexes. The choice of technique depends on the specific questions being addressed, from confirming complex formation to elucidating atomic-level details of the interactions.

Technique	Information Provided	Advantages	Limitations
X-Ray Crystallography	High-resolution 3D structure of the ternary complex at the atomic level.[4]	Provides precise details of protein-protein and protein-ligand interactions, guiding structure-based design.[7]	Technically challenging; requires well-diffracting crystals, which can be difficult to obtain for dynamic complexes.[4]
Cryo-Electron Microscopy (Cryo-EM)	High-resolution 3D structure of the complex in a near-native state.	Can handle larger and more flexible complexes than crystallography; does not require crystallization.	Resolution can be lower than crystallography for smaller complexes; requires specialized equipment.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Information on ligand binding, protein-protein interactions, and complex dynamics in solution.	Provides dynamic information; can characterize weaker interactions.	Limited to smaller proteins and complexes; requires isotopic labeling.
Surface Plasmon Resonance (SPR)	Real-time kinetic data on binary and ternary complex formation and dissociation (Kon, Koff, KD).	High sensitivity; provides detailed kinetic information.[8]	Requires immobilization of one binding partner, which can sometimes affect its activity.
Isothermal Titration Calorimetry (ITC)	Thermodynamic parameters of binding (ΔH, ΔS, KD).	Provides a complete thermodynamic profile of the interaction in solution.[8]	Requires relatively large amounts of pure protein.
NanoBRET/FRET	Measures ternary complex formation in live cells.	Provides data in a cellular context; high-throughput compatible.	Indirect measurement of complex formation; requires genetic modification of proteins.

Comparative Analysis: VHL-based PROTACs with 2-(Piperidin-4-YL)benzoic Acid vs. Other Ligands

A direct structural comparison is challenging without a crystal structure. However, we can infer and compare key characteristics based on the wealth of structural data available for other VHL- and CRBN-based PROTACs.

VHL vs. CRBN E3 Ligase Systems

The choice of E3 ligase has profound implications for the resulting PROTAC's properties.

Feature	VHL-based PROTACs	CRBN-based PROTACs
Ligand Size & Properties	Generally larger and more peptidic in nature, though potent small molecule ligands exist.[4]	Ligands are often derived from smaller, more drug-like immunomodulatory drugs (IMiDs).
Ternary Complex Conformation	Often exhibit a well-defined protein-protein interface with significant induced contacts.[2]	Can also form highly cooperative complexes, with the IMiD core buried at the interface.
Target Scope	Broad target applicability has been demonstrated.[5]	Also has a broad target scope, with potential for "molecular glue" type interactions.
Off-Target Effects	Primarily related to HIF-1α stabilization.	Can have off-target effects related to the neosubstrate activity of CRBN ligands.

Hypothetical Structural Considerations for 2-(Piperidin-4-YL)benzoic Acid-based PROTACs

Based on the known binding mode of other ligands to VHL, we can hypothesize the following for a PROTAC containing 2-(Piperidin-4-YL)benzoic acid:

• Binding Mode: The carboxylic acid of the benzoic acid moiety is expected to form key hydrogen bonds within the VHL binding pocket, mimicking interactions of the native HIF-1α substrate. The piperidine ring likely occupies a hydrophobic pocket, contributing to binding affinity.

• Linker Attachment and Vector: The point of linker attachment on the benzoic acid or piperidine ring will dictate the exit vector and the potential for productive ternary complex formation. The linker's length and composition will be critical in bridging the VHL and target protein surfaces.[3]

• Cooperativity: The ability of the PROTAC to induce favorable protein-protein interactions between VHL and the target protein will determine the cooperativity of ternary complex formation. Positive cooperativity, where the binding of one protein enhances the affinity for the other, is a hallmark of efficient degraders.[2] Computational modeling can be used to predict the propensity for cooperative complex formation.[9][10]

Experimental Protocols

A. Ternary Complex Formation Analysis by Surface Plasmon Resonance (SPR)

This protocol outlines a general workflow for assessing the kinetics and affinity of ternary complex formation.

Objective: To determine the binding affinities (KD) and kinetic rate constants (kon, koff) for the binary and ternary interactions.

Materials:

• Purified VHL-ElonginB-ElonginC (VBC) complex

• Purified target protein (POI)

• PROTAC of interest

• SPR instrument and sensor chips (e.g., CM5)

• Amine coupling kit

• Running buffer (e.g., HBS-EP+)

Procedure:

• Immobilization: Immobilize the VBC complex onto the sensor chip surface via amine coupling to a target density of ~2000-4000 RU.

• Binary Interaction (PROTAC to VBC): Inject a series of concentrations of the PROTAC over the immobilized VBC surface to determine the binary KD.

• Binary Interaction (PROTAC to POI): In a separate experiment, immobilize the POI and inject the PROTAC to determine its affinity for the target.

• Ternary Complex Formation: Pre-incubate a fixed, saturating concentration of the POI with a dilution series of the PROTAC.

• Inject the POI-PROTAC mixtures over the immobilized VBC surface.

• Data Analysis: Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to obtain kinetic and affinity constants for both binary and ternary interactions. Cooperativity (α) can be calculated as the ratio of the binary KD to the ternary KD.

B. X-Ray Crystallography of a PROTAC Ternary Complex

This protocol provides a high-level overview of the steps involved in determining the crystal structure of a ternary complex.

Objective: To obtain a high-resolution 3D structure of the VHL-PROTAC-POI ternary complex.

Materials:

• Highly pure and concentrated VBC complex and POI

• PROTAC of interest

• Crystallization screens and plates

• X-ray diffraction equipment (synchrotron source recommended)

Procedure:

• Complex Formation: Mix the VBC complex, POI, and PROTAC in a slight molar excess of the PROTAC to ensure saturation. A 1:1.2:1.5 molar ratio of POI:VBC:PROTAC is a common starting point.

• Purification of the Ternary Complex: Use size-exclusion chromatography to separate the ternary complex from unbound components.

• Crystallization Screening: Set up crystallization trials using various commercial screens and conditions (e.g., different pH, precipitants, temperatures).

• Crystal Optimization: Optimize initial crystal hits by refining the conditions to obtain diffraction-quality crystals.

• Data Collection and Processing: Cryo-protect the crystals and collect X-ray diffraction data. Process the data to obtain a set of structure factors.

• Structure Solution and Refinement: Solve the structure using molecular replacement with known structures of VHL and the POI as search models. Build the PROTAC molecule into the electron density map and refine the model.

Visualizing the Logic: Workflows and Interactions

PROTAC Mechanism of Action

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Structural Analysis Workflow

Caption: Integrated workflow for the structural analysis of PROTAC ternary complexes.

Conclusion

The structural and biophysical analysis of PROTAC ternary complexes is a critical component of modern drug discovery, providing invaluable insights into their mechanism of action and guiding the rational design of more potent and selective degraders. While a definitive crystal structure of a ternary complex containing the 2-(Piperidin-4-YL)benzoic acid VHL ligand remains to be publicly disclosed, the principles and techniques outlined in this guide provide a robust framework for its characterization and comparison with other PROTAC systems. By combining biophysical measurements, high-resolution structural studies, and cellular assays, researchers can build a comprehensive understanding of ternary complex formation and translate these findings into the development of novel therapeutics.

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A Senior Application Scientist's Guide to In Vitro and In Vivo Correlation of PROTACs with Piperidine-Based Linkers

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Linker as the Linchpin of PROTAC Success

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by shifting the paradigm from occupancy-driven inhibition to event-driven, catalytic degradation of disease-causing proteins.[1][2] These heterobifunctional molecules consist of a warhead ligand for a protein of interest (POI), an anchor ligand for an E3 ubiquitin ligase, and a connecting linker.[3] While the ligands provide specificity, the linker is far from a passive spacer; it is a critical determinant of the PROTAC's overall success, profoundly influencing the formation of a productive ternary complex (POI-PROTAC-E3 ligase), physicochemical properties, and the ultimate translation from in vitro activity to in vivo efficacy.[1][4]

The unique mechanism of PROTACs results in molecules that are typically large and complex, often falling outside the traditional "Rule of Five" space for orally bioavailable drugs.[5][6] This creates significant challenges in achieving favorable drug metabolism and pharmacokinetic (DMPK) properties, making the rational design of the linker a paramount concern.[1][7] Among the various linker strategies, the incorporation of rigid motifs like piperidine has become a prominent approach to address these challenges.[3][8]

This guide provides an in-depth comparison of PROTACs featuring piperidine-based linkers, focusing on the experimental methodologies used to assess their performance and the critical, yet often challenging, correlation between in vitro data and in vivo outcomes.

Caption: The catalytic mechanism of PROTAC-mediated protein degradation.

The Piperidine Advantage: Engineering Rigidity and Physicochemical Properties

Flexible linkers, such as polyethylene glycol (PEG) and alkyl chains, have been widely used due to their synthetic accessibility.[1][3] However, their high flexibility can lead to an entropic penalty upon binding, potentially reducing the stability of the ternary complex.[1] In contrast, rigid linkers incorporating saturated heterocycles like piperidine offer several distinct advantages.

• Conformational Constraint: The piperidine ring restricts the number of available conformations.[1][9] This pre-organization can reduce the entropic penalty of forming the ternary complex, leading to more stable and favorable protein-protein interactions between the POI and the E3 ligase.[1][]

• Improved Metabolic Stability: Flexible alkyl or PEG linkers can be susceptible to metabolic degradation. The introduction of a more rigid piperidine structure can enhance metabolic stability, prolonging the PROTAC's half-life in vivo.[] The development of ARV-110, a clinical-stage androgen receptor (AR) degrader, famously involved replacing a flexible linker with a more rigid structure containing piperidine and piperazine, which significantly improved its metabolic stability.[4][]

• Enhanced Solubility and Permeability: The basic nitrogen atom in the piperidine ring can be protonated at physiological pH.[11][12][13] This ionizable center can improve aqueous solubility, a common hurdle for large PROTAC molecules.[11][12] While seemingly counterintuitive for permeability, strategic placement of such groups can sometimes improve cell entry, and the overall rigidity can contribute to better permeability compared to overly flexible chains.[14]

However, the impact of a piperidine linker is not universally positive. The rigidity can also make it more challenging to achieve a productive ternary complex geometry if the pre-organized conformation is not optimal.[1] Therefore, empirical testing through a robust assay cascade is non-negotiable.

Table 1: Comparative Physicochemical Properties of Linker Archetypes

Linker Type	Key Structural Motif	Typical Rotatable Bonds	Rigidity	Key Advantages	Key Disadvantages
Flexible	Alkyl, Polyethylene Glycol (PEG)	High	Low	Synthetically accessible; allows conformational sampling.[1]	Entropic penalty upon binding; potential for poor metabolic stability.[1]

| Rigid | Piperidine, Piperazine, Phenyl | Low | High | Pre-organizes conformation; can improve stability and solubility.[1][][12] | May prevent productive complex formation; more synthetic effort.[1] |

Bridging the Gap: A Framework for In Vitro to In Vivo Translation

A successful PROTAC development program hinges on a carefully designed experimental workflow that allows for the systematic evaluation of candidates and provides data to correlate in vitro properties with in vivo performance. The challenge is significant, as the correlation between in vitro and in vivo permeability for PROTACs is often weak.[5][6]

Caption: A streamlined workflow for PROTAC evaluation from in vitro assays to in vivo studies.

Part 1: Foundational In Vitro Assessment

The initial screening phase aims to characterize the fundamental properties of the PROTAC molecule.[5]

1. Ternary Complex Formation: The formation of a stable POI-PROTAC-E3 complex is the cornerstone of the mechanism.[][16] A PROTAC with higher ternary binding affinity is often more potent in degrading its target.[17][18]

• Objective: To quantify the formation, stability (KD), and cooperativity of the ternary complex.

• Recommended Assay: Time-Resolved Förster Resonance Energy Transfer (TR-FRET) is a robust, high-throughput method. It measures the proximity of the POI and E3 ligase, providing a direct readout of complex formation.[17][18]

Experimental Protocol: TR-FRET for Ternary Complex Formation

• Reagents & Preparation:

  • Recombinant POI tagged with a donor fluorophore (e.g., Terbium-cryptate).

  • Recombinant E3 ligase complex (e.g., VHL-ElonginB-ElonginC) tagged with an acceptor fluorophore (e.g., d2).

  • PROTAC compound series diluted in appropriate buffer (e.g., PBS with 0.1% BSA).

• Assay Procedure:

  • Add a fixed concentration of tagged POI and tagged E3 ligase to the wells of a low-volume 384-well plate.

  • Add serial dilutions of the PROTAC compound.

  • Incubate at room temperature for 60-120 minutes to allow the complex to reach equilibrium.

  • Causality Check: Incubation time is critical; insufficient time will not reflect true equilibrium binding, potentially misranking compounds.

• Data Acquisition:

  • Read the plate on a TR-FRET enabled plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

  • Calculate the TR-FRET ratio (Acceptor/Donor).

• Analysis:

  • Plot the TR-FRET ratio against the PROTAC concentration. The resulting bell-shaped "hook effect" curve is characteristic of PROTACs, where at high concentrations, binary complexes dominate over the ternary complex.[5][6] The peak of the curve reflects the maximum level of ternary complex formation.

2. Cellular Degradation Potency (DC₅₀): This is the ultimate measure of a PROTAC's intended biological activity in a cellular context.

• Objective: To determine the concentration of PROTAC required to degrade 50% of the target protein (DC₅₀) in a relevant cell line.

• Recommended Assay: In-Cell Western or automated Western Blotting.

Experimental Protocol: In-Cell Western for Protein Degradation

• Cell Culture & Treatment:

  • Seed a relevant cell line (e.g., a cancer cell line endogenously expressing the POI) in a 96-well plate.

  • Allow cells to adhere overnight.

  • Treat cells with a serial dilution of the PROTAC for a defined period (e.g., 4, 8, 16, 24 hours).

  • Causality Check: The time course is essential. A fast-turnover POI will show degradation sooner. Choosing a single, arbitrary timepoint can miss potent but slow-acting degraders.

• Cell Lysis & Staining:

  • Wash cells with PBS, then fix and permeabilize them directly in the wells.

  • Block with a suitable blocking buffer (e.g., Odyssey Blocking Buffer).

  • Incubate with a primary antibody specific to the POI. Simultaneously, incubate with a primary antibody for a loading control protein (e.g., GAPDH, Tubulin).

  • Wash, then incubate with species-specific secondary antibodies conjugated to different near-infrared fluorophores (e.g., IRDye 800CW and IRDye 680RD).

• Data Acquisition & Analysis:

  • Scan the plate using an infrared imaging system (e.g., LI-COR Odyssey).

  • Quantify the fluorescence intensity for the POI and the loading control.

  • Normalize the POI signal to the loading control signal.

  • Plot the normalized POI levels against PROTAC concentration and fit to a dose-response curve to determine the DC₅₀ and Dₘₐₓ (maximum degradation).

3. Cell Permeability & Metabolic Stability: These assays are crucial for predicting in vivo exposure. PROTACs with piperidine linkers are designed to improve these properties, making their assessment critical.

• Objective: To measure passive permeability and susceptibility to metabolism.

• Recommended Assays:

  • Permeability: Parallel Artificial Membrane Permeability Assay (PAMPA) for a high-throughput screen of passive diffusion.[19]

  • Metabolic Stability: Incubation with liver microsomes or hepatocytes to measure the rate of clearance.[5]

Table 2: Representative In Vitro Data Comparison

PROTAC Candidate	Linker Type	Ternary Complex KD (nM)	Cellular DC₅₀ (nM)	PAMPA Pₑ (10⁻⁶ cm/s)	Microsomal Half-life (min)
PROTAC-Flex	PEG-based	50	100	< 1	15

| PROTAC-Pip | Piperidine | 25 | 15 | 5 | > 60 |

This is illustrative data based on expected trends. The data shows PROTAC-Pip forming a more stable complex, leading to more potent cellular degradation. Critically, its rigid structure results in higher passive permeability and significantly improved metabolic stability, making it a superior candidate for in vivo studies.

Part 2: In Vivo Validation and Correlation

Promising in vitro candidates are advanced to in vivo models to assess their real-world performance.[]

1. Pharmacokinetics (PK):

• Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of the PROTAC. Key parameters include Cmax (maximum concentration), AUC (total exposure), and t1/2 (half-life).[]

• Methodology: A single dose of the PROTAC is administered to rodents (e.g., mice or rats) via the intended clinical route (e.g., oral gavage). Blood samples are collected at multiple time points, and the concentration of the PROTAC is measured using LC-MS/MS.

2. Pharmacodynamics (PD) & Efficacy:

• Objective: To confirm target degradation in the tissue of interest and link it to a therapeutic effect.[]

• Methodology: In a tumor xenograft model, animals receive single or multiple doses of the PROTAC.[]

  • PD Assessment: At various time points post-dose, tumors and other relevant tissues are collected. The level of the POI is quantified by Western Blot or immunohistochemistry to confirm degradation in the target tissue.

  • Efficacy Assessment: Tumor volume is measured over time to determine if target degradation leads to tumor growth inhibition or regression.[]

The IVIVC Disconnect and the Role of Piperidine Linkers

The primary challenge in PROTAC development is that high in vitro potency does not always translate to in vivo efficacy.[6] A PROTAC might have a picomolar DC₅₀ but fail in an animal model due to poor pharmacokinetics.

This is where the design principles of piperidine-based linkers become critical.

• The In Vitro Signal: A PROTAC with a piperidine linker may show superior metabolic stability in microsomes and better passive permeability in a PAMPA assay.

• The In Vivo Correlation: This improved in vitro profile is hypothesized to lead to higher plasma exposure (AUC) and a longer half-life in a rodent PK study. This sustained exposure allows the PROTAC to engage the target in the tumor tissue over a longer period, leading to more profound and durable degradation (the PD effect), which ultimately drives tumor regression (the efficacy outcome).

The weak correlation often arises because simple in vitro models like PAMPA do not account for active transporter efflux or the complex "chameleonic" behavior of some flexible molecules.[1][19][21] However, the rigidity of piperidine linkers can lead to more predictable behavior, potentially strengthening the IVIVC for this class of molecules.

Conclusion and Future Directions

The rational design of PROTACs requires a multi-parameter optimization process where the linker is a key variable. Piperidine-based linkers offer a compelling strategy to impart rigidity, enhancing metabolic stability and favorably modulating physicochemical properties. This often translates to superior cellular potency and, most importantly, provides a stronger foundation for achieving the necessary in vivo exposure to drive efficacy.

The path to a successful clinical PROTAC is paved with a deep understanding of the interplay between in vitro properties and in vivo pharmacology. By employing a robust, systematic evaluation cascade as outlined in this guide, researchers can better de-risk their candidates, strengthen the in vitro-in vivo correlation, and accelerate the development of this transformative therapeutic modality.

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A Comparative Guide to PROTAC Linker Performance: Benchmarking 2-(Piperidin-4-YL)benzoic acid Against Novel Alternatives

In the rapidly advancing field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a transformative therapeutic modality.[1][2][3] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system to selectively eliminate proteins implicated in disease.[4] A PROTAC's architecture consists of three components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting them.[2][3][4] While the ligands provide specificity, the linker is a critical determinant of a PROTAC's overall efficacy, influencing everything from ternary complex formation to pharmacokinetic properties.[2][3][5]

This guide provides an in-depth comparison of a rigid linker motif, 2-(Piperidin-4-YL)benzoic acid, against other novel linker classes. We will explore the causal relationships behind linker design choices, present supporting data, and provide validated experimental protocols for benchmarking.

The Central Role of the Linker in PROTAC Efficacy

The linker is far more than a simple tether. Its length, rigidity, composition, and attachment points dictate the spatial orientation of the POI and E3 ligase. This geometry is paramount for the formation of a stable and productive ternary complex (POI-PROTAC-E3 Ligase)—the essential prerequisite for target ubiquitination and subsequent degradation.[][][8] An improperly designed linker can lead to steric hindrance, unstable ternary complexes, or suboptimal physicochemical properties, rendering an otherwise promising PROTAC ineffective.[] The stability and kinetics of this ternary complex are critical, with more stable complexes generally leading to more efficient protein degradation.[]

The Rise of Rigid Linkers: A Focus on 2-(Piperidin-4-YL)benzoic acid

Historically, PROTAC design often relied on flexible linkers, such as polyethylene glycol (PEG) or simple alkyl chains, due to their synthetic accessibility.[1][2] However, high flexibility can incur an entropic penalty upon binding, potentially destabilizing the ternary complex.[1][4] This has spurred a shift towards more rigid and sophisticated linker designs.[2][3]

The 2-(Piperidin-4-YL)benzoic acid motif is an exemplar of this new class of rigid linkers. Incorporating cyclic structures like piperidine constrains the linker's conformation.[4]

Advantages of Rigid Linkers like 2-(Piperidin-4-YL)benzoic acid:

• Pre-organization for Ternary Complex Formation: Rigidity can pre-organize the PROTAC into a conformation that is more favorable for binding to both the target and the E3 ligase, reducing the entropic cost of ternary complex formation.[4]

• Improved Physicochemical Properties: The incorporation of piperidine or piperazine groups can modulate polarity and improve properties like solubility and cell permeability, which are significant hurdles for large PROTAC molecules.[5][9][10]

• Enhanced Selectivity: A constrained conformation can improve selectivity by disfavoring the formation of off-target ternary complexes.[4]

The primary challenge with rigid linkers lies in their increased synthetic complexity and the difficulty in achieving the precise geometry required for a productive ternary complex.[4]

Comparative Analysis of PROTAC Linker Classes

To objectively benchmark 2-(Piperidin-4-YL)benzoic acid-based linkers, we must compare them against other prevalent and novel linker archetypes. The choice of linker is context-dependent, relying heavily on the specific POI-E3 ligase pair.

Linker Class	Representative Structure	Key Advantages	Key Disadvantages
Flexible Chains	Alkyl, Polyethylene Glycol (PEG)	Synthetically simple; high conformational freedom can facilitate initial complex formation.[1]	High entropic penalty upon binding; potential for poor solubility and metabolic instability.[1][4]
Rigid Scaffolds	2-(Piperidin-4-YL)benzoic acid , Bicyclic moieties	Pre-organizes conformation for binding; can improve cell permeability and selectivity.[4]	Synthetically challenging; rigidity may prevent productive complex formation if geometry is incorrect.[4]
"Active" Linkers	Photoswitchable (e.g., Azobenzene)	Allows for spatiotemporal control of PROTAC activity.[2][4]	Increased complexity; potential for off-target effects from the switching mechanism.

Quantitative Benchmarking: Performance Metrics

The efficacy of a PROTAC is quantified by several key parameters. The most critical are the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax).[11][12]

• DC50: The concentration of a PROTAC required to degrade 50% of the target protein.[11]

• Dmax: The maximum percentage of protein degradation achievable with a given PROTAC.[13]

Below is a table of synthesized data from literature, illustrating how linker choice can impact these metrics for a hypothetical Bromodomain-containing protein 4 (BRD4) degrader using the VHL E3 ligase.

PROTAC ID	Linker Type	Linker Length (atoms, approx.)	DC50 (nM)	Dmax (%)	Rationale / Insight
PROTAC-PEG	PEG4	15	50 nM	>95%	The flexible PEG linker allows the PROTAC to readily adopt a conformation for ternary complex formation.[2]
PROTAC-ALK	C8 Alkyl Chain	8	100 nM	>90%	While effective, the hydrophobicity of the alkyl chain can negatively impact solubility.[9]
PROTAC-PBA	2-(Piperidin-4-YL)benzoic acid based	10	15 nM	>95%	The rigid structure likely pre-organizes the PROTAC into a highly favorable conformation, enhancing ternary complex stability and potency.[4][14]

Note: These values are representative and can vary significantly based on the specific target, E3 ligase, cell line, and experimental conditions.

Visualizing the PROTAC Mechanism and Evaluation Workflow

To better understand the processes involved, the following diagrams illustrate the PROTAC mechanism of action and a standard workflow for evaluating new PROTAC candidates.

Caption: The PROTAC Mechanism of Action (MoA).

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A Comparative Guide to the Quantitative Assessment of Cooperativity in Ternary Complexes with Rigid Linkers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The formation of ternary complexes—wherein two distinct molecules are brought together by a third, often a small molecule—is a cornerstone of modern cell biology and therapeutic intervention. From signal transduction cascades to the mechanism of action for novel drugs like Proteolysis Targeting Chimeras (PROTACs), the stability and kinetics of these three-part systems are paramount.[1][2][3] A key determinant of ternary complex efficacy is cooperativity, the phenomenon where the binding of one component influences the affinity of the other. This guide provides a comprehensive, in-depth comparison of the principal biophysical techniques used to quantitatively assess cooperativity, with a special focus on systems involving rigid linkers. We will explore the theoretical underpinnings, provide detailed experimental protocols for Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Resonance Energy Transfer (FRET), and offer a comparative analysis to inform rational experimental design.

Introduction: The Centrality of Cooperativity

A ternary complex consists of three distinct components (e.g., Protein A, Protein B, and a linker molecule L) that assemble into a single unit (A-L-B). The stability of this complex is not merely the sum of its parts.[1] Instead, the binding events are often coupled, a property known as cooperativity.[4]

• Positive Cooperativity (Synergistic Binding): The binding of Protein A to the linker molecule L increases the affinity of Protein B for the A-L complex. This is highly desirable in drug design, as it leads to a more stable and potent ternary complex.[5][6]

• Negative Cooperativity (Antagonistic Binding): The binding of Protein A decreases the affinity for Protein B.[5][7]

• Non-Cooperative Binding: The two binding events are independent of each other.

The linker itself is a critical architectural element. While flexible linkers (e.g., PEG, alkyl chains) have been widely used, there is growing interest in rigid linkers (e.g., incorporating cyclic or aromatic moieties).[3][8] A rigid linker can reduce the entropic penalty of complex formation and pre-organize the binding moieties, potentially enforcing a conformation that maximizes favorable protein-protein interactions and enhances positive cooperativity.[3]

Theoretical Foundation: Quantifying Cooperativity with the Alpha (α) Factor

To move from a qualitative description to a quantitative assessment, we use the cooperativity factor (α) . This value is derived from the equilibrium dissociation constants (KD) of the binary and ternary binding events, as illustrated by the thermodynamic cycle below.[5][6][9]

Caption: Thermodynamic cycle of ternary complex formation.

The cooperativity factor, α, is defined as the ratio of the dissociation constant for one protein binding to the linker alone versus binding to the linker already in complex with the other protein.[5][6]

α = KD(A for L) / KD(A for LB) = KD(B for L) / KD(B for AL)

• α > 1: Positive Cooperativity. The second binding event is stronger than the first.

• α < 1: Negative Cooperativity. The second binding event is weaker.

• α = 1: No Cooperativity. The binding events are independent.

A key goal for researchers is to accurately measure these four KD values to calculate α.

Experimental Methodologies: A Comparative Guide

Several biophysical techniques can be employed to measure the binding affinities required to calculate cooperativity. Each has distinct advantages and limitations.[10][11] The choice of method is a critical experimental decision.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures changes in refractive index at a sensor surface to monitor biomolecular interactions in real-time.[12][13] It provides both kinetic (kon, koff) and affinity (KD) data, making it a powerful tool for dissecting complex formation.[10][13]

Causality Behind Experimental Choices: SPR is often the preferred primary method because it can dissect each step of the thermodynamic cycle directly. Immobilizing one protein allows for the sequential introduction of the linker and the second protein, providing a detailed kinetic picture of complex assembly and stability.[12] The real-time nature of the data can reveal subtleties in binding that equilibrium-based methods might miss.

Experimental Protocol: Determining Cooperativity by SPR

• Immobilization Strategy:

  • Immobilize one protein partner (e.g., Protein A, the E3 ligase in a PROTAC system) onto a sensor chip (e.g., CM5 chip via amine coupling).[12] The choice of which protein to immobilize is critical; select the more stable partner and ensure its binding site for the other components remains accessible.

  • A reference flow cell should be prepared in parallel (e.g., activated and blocked without protein) to subtract bulk refractive index changes and non-specific binding.

• Binary Interaction 1: Measuring KD(L for A)

  • Inject a concentration series of the linker molecule (L) over the immobilized Protein A surface.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 steady-state affinity) to determine the KD.

• Binary Interaction 2: Measuring KD(B for L)

  • This is often the most challenging measurement with SPR. If the linker (L) is a small molecule, it cannot be effectively immobilized. An alternative strategy is required, such as a competition assay or immobilizing Protein B and injecting the linker. If neither is feasible, another technique like ITC may be necessary for this specific KD.

• Ternary Complex Formation: Measuring KD(B for AL)

  • Inject a concentration series of Protein B, where each injection is prepared in a buffer containing a constant, saturating concentration of the linker molecule (L).[14] The saturating concentration should be >10x the KD of the L-A interaction to ensure that the surface is predominantly in the 'AL' state.

  • Fit the sensorgrams to determine the apparent KD of Protein B binding to the AL complex.

• Data Analysis and Calculation of α:

  • With the necessary KD values, calculate the cooperativity factor α. A significant increase in the affinity of Protein B for the AL complex compared to its affinity for L alone indicates positive cooperativity.[15]

Caption: General workflow for SPR-based analysis of ternary complex formation.[12]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event.[11] By titrating one component into another, it provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[16][17]

Causality Behind Experimental Choices: ITC is the gold standard for thermodynamic characterization.[11] It is an in-solution technique, avoiding potential artifacts from surface immobilization.[18] The ability to measure enthalpy and entropy provides deep mechanistic insights into the driving forces of cooperativity. For example, positive cooperativity driven by a favorable enthalpic change (ΔH) may suggest the formation of new, favorable protein-protein contacts, while an entropically-driven (ΔS) process might indicate the release of ordered solvent molecules from the interface.[17]

Experimental Protocol: Determining Cooperativity by ITC

• Experiment Setup: All proteins and linkers must be in identical buffer to minimize heats of dilution. A typical experiment involves placing one component in the sample cell and the other in the titration syringe.

• Binary Interaction 1: Protein A + Linker (L)

  • Titrate L into a solution of Protein A.

  • Integrate the heat signals and fit to a binding isotherm to determine KD1, ΔH1, and n1.

• Binary Interaction 2: Protein B + Linker (L)

  • Titrate L into a solution of Protein B.

  • Fit the data to determine KD2, ΔH2, and n2.

• Ternary Interaction: (Protein A + Linker) + Protein B

  • This can be approached in two ways:

    • Method A (Sequential): Titrate Protein B into a solution containing a pre-saturated complex of Protein A and Linker L.

    • Method B (Global Analysis): Perform multiple experiments with different component arrangements (e.g., titrating L into A+B, titrating A into L+B) and globally fit the data to a ternary binding model.[19] This is a more rigorous approach that can deconvolve complex equilibria.[19]

  • The resulting fit yields the affinity of the ternary complex formation.

• Data Analysis and Calculation of α:

  • Use the KD values from the binary and ternary experiments to calculate α. The thermodynamic parameters (ΔH and ΔS) can be used to understand the energetic drivers of any observed cooperativity.[16]

Fluorescence Resonance Energy Transfer (FRET)

FRET is a distance-dependent interaction between two fluorophores, a donor and an acceptor.[20] When in close proximity (typically <10 nm), excitation of the donor can lead to energy transfer to the acceptor, which then fluoresces.[21][22] By labeling Protein A and Protein B with a FRET pair, the formation of the A-L-B complex can be monitored by an increase in the FRET signal.

Causality Behind Experimental Choices: FRET is particularly valuable as a homogeneous, in-solution assay that is often more sensitive and requires less sample than ITC.[11] It is well-suited for higher-throughput screening of different linkers or compound libraries. Time-Resolved FRET (TR-FRET) is a common variant that uses long-lifetime lanthanide donors to reduce background fluorescence, further increasing sensitivity and robustness.[23]

Experimental Protocol: Determining Cooperativity by TR-FRET

• Reagent Preparation:

  • Label Protein A with a donor fluorophore (e.g., Terbium cryptate) and Protein B with an acceptor (e.g., d2 or a fluorescent protein). This often involves using tagged proteins (e.g., His-tag, GST-tag) and fluorescently-labeled anti-tag antibodies.

• Assay Setup:

  • In a microplate, combine a fixed concentration of labeled Protein A and labeled Protein B with a serial dilution of the linker molecule (L).

• Measuring Ternary Complex Formation:

  • After incubation, measure the TR-FRET signal (emission from both donor and acceptor after donor excitation). The ratio of acceptor to donor signal is calculated.

  • The dose-response curve of the FRET ratio versus linker concentration provides the EC50 for ternary complex formation.

• Determining Cooperativity (Indirectly):

  • To quantify α, FRET assays must be run in a more complex matrix. One common method is to measure the affinity of the linker for Protein A in the presence and absence of a fixed, high concentration of Protein B.

  • A leftward shift in the linker's binding curve in the presence of Protein B indicates positive cooperativity. The magnitude of this shift can be used to calculate α, though this often requires more complex competitive binding models.[24]

Comparative Analysis of Techniques

The optimal choice of technique depends on the specific research question, available instrumentation, and the nature of the interacting components.

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Fluorescence Resonance Energy Transfer (FRET)
Principle	Mass change at a surface (refractive index)	Heat change in solution	Energy transfer between fluorophores
Labeling Required	No[10]	No[18]	Yes (Donor & Acceptor)[21]
Information	Kinetics (kon, koff), Affinity (KD)[18]	Thermodynamics (KD, ΔH, ΔS), Stoichiometry (n)[16]	Proximity, Apparent Affinity (EC50)
Throughput	Medium to High	Low[25]	High
Sample Consumption	Low to Medium[18]	High[11][25]	Low
Key Advantage	Real-time kinetic data, mechanistic detail.[13]	Gold standard for thermodynamics, no immobilization.[18]	High sensitivity, high throughput, homogeneous assay.[23]
Key Limitation	Immobilization can cause artifacts; not ideal for small molecule binary KD.[18]	Low throughput, requires large amounts of pure sample.[11]	Requires labeling, potential for artifacts from fluorophores.
Best For...	Detailed kinetic and mechanistic studies of complex formation.	Rigorous thermodynamic validation and understanding driving forces.	Screening libraries of linkers or compounds for cooperativity.

Conclusion: An Integrated Approach

A comprehensive and trustworthy assessment of cooperativity in ternary complexes often relies on an integrated approach. SPR is an excellent primary tool for detailed kinetic analysis and confirming the formation of the ternary complex on a surface.[7][14] ITC provides orthogonal, in-solution validation and invaluable thermodynamic data that explains why the interaction is cooperative.[16] FRET-based assays then offer a scalable platform for screening and optimization efforts.

By understanding the causality behind the choice of technique and meticulously executing these self-validating protocols, researchers can gain deep, quantitative insights into the role of rigid linkers and other molecular features in driving ternary complex formation. This knowledge is fundamental to advancing our understanding of cellular signaling and accelerating the design of next-generation therapeutics that harness the power of induced proximity.

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Case studies comparing the performance of different rigid PROTAC linkers

In the rapidly advancing field of targeted protein degradation, the design of Proteolysis Targeting Chimeras (PROTACs) has evolved from a promising concept to a clinically relevant therapeutic modality. These heterobifunctional molecules, which co-opt the cell's ubiquitin-proteasome system to eliminate disease-causing proteins, are composed of three key elements: a warhead that binds the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker that tethers the two.[1][2][3] Initially viewed as a mere spacer, the linker is now recognized as a critical determinant of a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[1][3] This guide provides an in-depth, data-driven comparison of different rigid PROTAC linkers, offering field-proven insights for researchers, scientists, and drug development professionals.

The Rationale for Rigidity: Moving Beyond Flexible Linkers

Early PROTAC design predominantly featured flexible linkers, such as polyethylene glycol (PEG) and alkyl chains, due to their synthetic tractability.[1][2] While these linkers enabled the initial successes of the technology, their inherent conformational freedom can be a double-edged sword. High flexibility can lead to an entropic penalty upon formation of the ternary complex (POI-PROTAC-E3 ligase), potentially reducing its stability.[4] Furthermore, the often hydrophobic nature of alkyl chains can negatively impact solubility, while both alkyl and PEG linkers can be susceptible to metabolism.[4]

Rigid linkers, which incorporate cyclic structures like piperazine, piperidine, alkynes, or aromatic rings, introduce conformational constraints.[1][4] This pre-organization of the PROTAC into a bioactive conformation can lead to more potent degradation and enhanced stability of the ternary complex.[4] Moreover, rigid linkers can significantly improve a PROTAC's drug-like properties, including metabolic stability and cell permeability.

The PROTAC Mechanism of Action: A Symphony of Interactions

A successful PROTAC orchestrates a series of molecular events culminating in the degradation of the target protein. Understanding this workflow is essential to appreciating the critical role of the linker.

Caption: Workflow of PROTAC-mediated protein degradation.

Case Studies: A Head-to-Head Comparison of Rigid Linkers

The following case studies, compiled from various research articles, illustrate the impact of different rigid linker motifs on PROTAC performance. The data is presented to facilitate a comparative analysis of their degradation efficiency, as measured by the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax).

Case Study 1: Targeting the Androgen Receptor (AR) with Piperidine/Piperazine-Containing Linkers

The Androgen Receptor is a key driver in prostate cancer. The development of potent and orally bioavailable AR-targeting PROTACs has been a significant focus in the field.

The PROTAC ARD-69, which incorporates a piperidine-containing rigid linker, has demonstrated exceptional potency in degrading the Androgen Receptor in various prostate cancer cell lines.[5] This rigid linker design is a key feature that contributes to its high efficacy. In VCaP and LNCaP cell lines, ARD-69 induces over 95% degradation of the AR protein and achieves a 24-hour DC50 of less than 1 nM.[6]

PROTAC	Target	Cell Line	Rigid Linker Motif	DC50 (nM)	Dmax (%)	Reference
ARD-69	AR	LNCaP	Piperidine/Alkyne	0.86	>95	[5]
ARD-69	AR	VCaP	Piperidine/Alkyne	0.76	>95	[5]
ARD-69	AR	22Rv1	Piperidine/Alkyne	10.4	>95	[5]

The inclusion of saturated heterocycles like piperidine and piperazine in the linker has been shown to improve solubility and contribute to the rigidity of the PROTAC, which can enhance its activity.[7][8][9]

Case Study 2: Targeting SMARCA2 with Rigid Heterocyclic Linkers

SMARCA2 is a component of the SWI/SNF chromatin remodeling complex and a therapeutic target in certain cancers. The optimization of PROTACs targeting SMARCA2 has highlighted the importance of rigid linkers in achieving selectivity and potency.

In the development of SMARCA2 degraders, a shift from flexible to rigid heterocyclic linkers was a key optimization step.[10] For instance, the PROTACs YD54 and YDR1, which incorporate rigid linkers, demonstrate potent and selective degradation of SMARCA2.[10] YD54, in particular, exhibits a DC50 of 8.1 nM and a Dmax of 98.9% in H1792 cells at 24 hours.[10] The use of a rigid benzyl linking fragment in the PROTAC ACBI1 was designed to provide conformational restriction and mimic the conformation of a PEG linker while reducing polarity.[1] This led to complete SMARCA2 and SMARCA4 degradation in MV-4-11 cells with DC50 values of 6 nM and 11 nM, respectively.[1]

PROTAC	Target	Cell Line	Rigid Linker Motif	DC50 (nM)	Dmax (%)	Reference
YD54	SMARCA2	H1792	Rigid Heterocycle	8.1 (24h)	98.9 (24h)	[10]
YDR1	SMARCA2	H1792	Rigid Heterocycle	69 (24h)	87 (24h)	[10]
ACBI1	SMARCA2	MV-4-11	Benzyl	6	100	[1]

Case Study 3: The Alkyne Linker in BET Degraders

The Bromodomain and Extra-Terminal (BET) family of proteins are crucial regulators of gene expression and are implicated in various cancers. The optimization of BET-targeting PROTACs has provided valuable insights into the role of rigid linkers.

A study by the Wang group demonstrated the impact of replacing a flexible amine linkage with a rigid ethynyl group in a series of BET degraders.[1] The resulting PROTAC, QCA570, showed a 3- and 6-fold increase in cell activity in MOLM13 and MV4;11 cells, respectively, compared to its more flexible counterpart.[1] This highlights how a subtle change to a more rigid linker can significantly enhance performance.

PROTAC	Target	Cell Line	Linker Type	Relative Potency Increase (vs. flexible linker)	Reference
QCA570	BET proteins	MOLM13	Rigid (Ethynyl)	3-fold	[1]
QCA570	BET proteins	MV4;11	Rigid (Ethynyl)	6-fold	[1]

Experimental Protocols for Evaluating PROTAC Performance

To ensure the trustworthiness of the presented data, it is crucial to employ robust and validated experimental methodologies. The following are detailed protocols for key experiments used to characterize PROTACs.

Protocol 1: Western Blot for Target Protein Degradation

This is the gold-standard assay for quantifying the reduction of a target protein in cells following PROTAC treatment.

Methodology:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a concentration range of the PROTAC or vehicle control (e.g., DMSO) for a specified time course (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting: Normalize the protein lysates and separate the proteins by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with a primary antibody specific for the target protein. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an appropriate imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control. Calculate DC50 and Dmax values from the dose-response curves.

Caption: Key steps in the Western Blot protocol for assessing protein degradation.

Protocol 2: Surface Plasmon Resonance (SPR) for Ternary Complex Analysis

SPR is a powerful, label-free technique for real-time monitoring of biomolecular interactions, providing kinetic and affinity data for ternary complex formation.[11][12]

Methodology:

• Surface Preparation: Activate a sensor chip (e.g., CM5) surface. Immobilize one of the protein partners (e.g., the E3 ligase) onto the chip.[11]

• Binary Interaction Analysis: Inject the PROTAC over the immobilized protein to determine the binary binding kinetics (ka, kd) and affinity (KD). In a separate experiment, if possible, immobilize the POI and inject the PROTAC.

• Ternary Complex Formation: To assess the formation of the ternary complex, two main approaches can be used:

  • Sequential Injection: Inject the second protein partner (e.g., POI) over the sensor surface pre-saturated with the PROTAC and the first protein partner.

  • Co-injection: Inject a pre-incubated mixture of the PROTAC and the second protein partner over the immobilized first protein partner.

• Data Analysis: Analyze the sensorgrams to determine the kinetic and affinity parameters of the ternary complex. The cooperativity of complex formation can be calculated by comparing the affinity of the ternary complex with the binary interactions.[12][13]

Protocol 3: NanoBRET™ Assay for In-Cell Ternary Complex Formation

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay allows for the quantitative analysis of protein-protein interactions, including PROTAC-induced ternary complex formation, in living cells.[14][15][16][17]

Methodology:

• Cell Line Engineering: Create a stable cell line expressing one of the protein partners (e.g., the POI) fused to a NanoLuc® luciferase (the BRET donor) and the other protein partner (e.g., the E3 ligase) fused to a HaloTag® (the BRET acceptor).[18]

• Assay Setup: Plate the engineered cells and treat them with a fluorescently labeled HaloTag® ligand. Then, add the PROTAC at various concentrations.

• BRET Measurement: Add the NanoLuc® substrate and measure the luminescence at two wavelengths (donor emission and acceptor emission) using a plate reader.

• Data Analysis: Calculate the BRET ratio by dividing the acceptor emission by the donor emission. An increase in the BRET ratio indicates the formation of the ternary complex. Dose-response curves can be generated to determine the EC50 for complex formation.[18]

Conclusion and Future Directions

The strategic incorporation of rigid linkers has marked a significant advancement in the design of highly potent and drug-like PROTACs. Case studies consistently demonstrate that by constraining the conformational freedom of the linker, it is possible to enhance the stability of the ternary complex, improve degradation efficiency, and favorably modulate pharmacokinetic properties. The choice of the specific rigid motif—be it a piperazine, piperidine, alkyne, or aromatic ring—must be carefully considered in the context of the specific POI and E3 ligase pair, as subtle structural changes can have profound effects on performance.

The continued exploration of novel rigid linker chemotypes, coupled with advanced computational modeling and robust biophysical and cellular characterization, will undoubtedly pave the way for the next generation of targeted protein degraders with superior therapeutic profiles.

References

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• Vangamudi, B., et al. (2025). Discovery of Novel, Potent, and Orally Bioavailable SMARCA2 Proteolysis-Targeting Chimeras with Synergistic Antitumor Activity in Combination with Kirsten Rat Sarcoma Viral Oncogene Homologue G12C Inhibitors. Journal of Medicinal Chemistry.

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• Discovery of SMD-3040 as a Potent and Selective SMARCA2 PROTAC Degrader with Strong in vivo Antitumor Activity. ResearchGate. Available at: [Link].

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• Scott, J. S., & Wright, J. (2020). Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. In Protein Degradation with New Chemical Modalities (pp. 71-96). Royal Society of Chemistry.

• NanoBRET Ternary Complex Formation Assays. ICE Bioscience. Available at: [Link].

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• Wang, L., et al. (2021). Targeting Oncoproteins for Degradation by Small Molecule-Based Proteolysis-Targeting Chimeras (PROTACs) in Sex Hormone-Dependent Cancers. Cancers, 13(23), 6018. Available at: [Link].

• Scarpino, A., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC advances, 12(35), 22968-22977. Available at: [Link].

• Scarpino, A., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC advances, 12(35), 22968-22977. Available at: [Link].

• Ishida, T., et al. (2023). Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Communications Biology, 6(1), 1-11. Available at: [Link].

• Han, X., et al. (2019). Discovery of ARD-69 as a Highly Potent Proteolysis Targeting Chimera (PROTAC) Degrader of Androgen Receptor (AR) for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 62(2), 941-964. Available at: [Link].

• Discovery and characterization of novel PROTAC AR degrader, ARD-69. BioWorld. Available at: [Link].

• Edmondson, S. D., et al. (2023). PROTAC'ing oncoproteins: targeted protein degradation for cancer therapy. Journal of Medicinal Chemistry, 66(15), 10196-10235. Available at: [Link].

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• Pharmacology of PROTAC Degrader Molecules: Optimizing for In Vivo Performance. ResearchGate. Available at: [Link].

• Experimental pKa values of piperazine-containing PROTACs. ResearchGate. Available at: [Link].

• Shaki, F., & Kumar, A. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration, 1(1), 1-1. Available at: [Link].

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• Sun, X., et al. (2021). Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic. Journal of Hematology & Oncology, 14(1), 1-22. Available at: [Link].

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(Piperidin-4-YL)benzoic Acid

For the modern researcher, scientist, or drug development professional, excellence in the lab extends beyond discovery and into the realm of responsible stewardship. The proper handling and disposal of chemical reagents are not merely procedural afterthoughts; they are integral components of a robust safety culture and a prerequisite for scientific integrity. This guide provides a comprehensive, field-tested protocol for the proper disposal of 2-(Piperidin-4-YL)benzoic acid, moving beyond a simple checklist to explain the critical reasoning behind each step. Our commitment is to provide you with the knowledge to not only comply with regulations but to operate with a deep, validated understanding of laboratory safety.

Hazard Assessment and Chemical Profile

Before any handling or disposal, a thorough understanding of the compound's characteristics is essential. 2-(Piperidin-4-YL)benzoic acid is a heterocyclic carboxylic acid. While comprehensive toxicological data for this specific compound is not widely published, we can infer its likely hazard profile by examining its structural motifs—a piperidine ring and a benzoic acid group—and data from closely related analogs.

• Piperidine Moiety : Piperidine and its derivatives are known to be hazardous. Piperidine itself is flammable and can cause skin burns, eye damage, and respiratory irritation.[1] Exposure can also lead to central nervous system effects.[1]

• Benzoic Acid Moiety : Benzoic acid and its derivatives are generally classified as causing skin irritation, serious eye damage/irritation, and potential respiratory irritation.[2][3]

• Overall Profile : Based on these components, 2-(Piperidin-4-YL)benzoic acid should be handled as a hazardous substance. It is prudent to assume it is harmful if swallowed, causes skin irritation, and poses a risk of serious eye irritation.[2][4]

Table 1: Inferred Hazard Classification and Recommended Precautions

Hazard Category	Classification (Based on Analogs)	Recommended Handling Precautions
Acute Oral Toxicity	Category 4 (Harmful if swallowed)[2][3][4]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[2]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[2][3][4]	Wear protective gloves and clothing.[5]
Eye Damage/Irritation	Category 2A/1 (Causes serious eye irritation/damage)[2][3]	Wear safety glasses with side-shields or goggles.
Target Organ Toxicity	Category 3 (May cause respiratory irritation)[2][3][4]	Avoid breathing dust. Use only in a well-ventilated area or under a chemical fume hood.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of appropriate PPE when handling hazardous materials.[6] The selection of PPE is not arbitrary; it is a scientifically-driven choice to create a barrier between you and potential exposure.

• Hand Protection : Wear nitrile or neoprene gloves. Inspect gloves for tears or holes before each use. Dispose of contaminated gloves after use in accordance with laboratory practices.[7]

• Eye and Face Protection : Use chemical safety goggles that comply with ANSI Z87.1 standards. If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin and Body Protection : A standard laboratory coat is required. Ensure it is fully buttoned. For larger quantities or in case of a spill, a chemically resistant apron may be necessary.

• Respiratory Protection : If working outside of a certified chemical fume hood or if dust formation is unavoidable, a NIOSH-approved particulate respirator (e.g., N95) may be required.[7] This must be done under a written Respiratory Protection Program.[8]

The Disposal Workflow: A Step-by-Step Protocol

The disposal of 2-(Piperidin-4-YL)benzoic acid is governed by the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10] Under no circumstances should this chemical or its containers be disposed of in standard trash or poured down the drain. [2]

Step 1: Waste Characterization and Segregation

The first step in proper disposal is to correctly identify the material as hazardous waste.[9]

• Action : Designate all solid 2-(Piperidin-4-YL)benzoic acid waste, as well as any grossly contaminated items (e.g., weigh boats, gloves, paper towels from a spill), as "Hazardous Chemical Waste."

• Causality : Segregation is critical to prevent dangerous reactions.[9] This compound is incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[2][5] Mixing it with incompatible waste streams could lead to uncontrolled reactions.

Step 2: Containerization

• Action : Place the hazardous waste into a dedicated, sealable, and chemically compatible container. A high-density polyethylene (HDPE) or glass container with a screw-top lid is appropriate.

• Causality : The container must be robust to prevent leaks or spills. It must be kept closed except when actively adding waste to prevent the release of vapors or dust.[10]

Step 3: Labeling

Proper labeling is a key requirement of OSHA's Hazard Communication Standard and EPA regulations.[8]

• Action : Affix a "Hazardous Waste" label to the container immediately. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2-(Piperidin-4-YL)benzoic acid." Do not use abbreviations.

  • The specific hazard(s): "Irritant," "Harmful if Swallowed."

  • The date accumulation started.

• Causality : Clear, accurate labeling ensures that anyone handling the container understands its contents and associated dangers, which is crucial for safety and for the final disposal company to handle it correctly.

Step 4: Accumulation and Storage

• Action : Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation and under the control of the laboratory personnel.

• Causality : Storing waste in a designated SAA ensures it is managed safely and prevents it from being mistaken for a usable product. The SAA helps maintain an organized inventory of waste, which is essential for regulatory compliance and scheduled pickups.[10]

Step 5: Final Disposal

• Action : Arrange for the pickup and disposal of the waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

• Causality : Licensed disposal companies have the expertise and facilities to manage and dispose of chemical waste in a way that is safe, environmentally responsible, and compliant with all federal, state, and local regulations.[9]

Caption: Waste Disposal Workflow for 2-(Piperidin-4-YL)benzoic acid.

Emergency Procedures: Spill and Exposure Response

Adherence to your laboratory's Chemical Hygiene Plan, an OSHA requirement, is mandatory.[11][12] The following are general guidelines for emergency situations.

Spill Response

• Small Spill (Solid) :

  • Ensure the area is well-ventilated. Wear your full PPE.

  • Gently sweep or scoop the solid material to avoid creating dust.

  • Place the spilled material and all cleanup materials into a labeled hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spill :

  • Evacuate the immediate area.

  • Alert colleagues and your laboratory supervisor.

  • If there is an inhalation hazard, close the door and prevent entry.

  • Contact your institution's EHS or emergency response team.

Caption: Decision-making workflow for spill response.

Personal Exposure Protocol

• Skin Contact : Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2] Remove contaminated clothing.[2] Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation : Move the person to fresh air.[2] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion : Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical attention and show the Safety Data Sheet (SDS) or container label to the medical professional.

By integrating these protocols into your daily laboratory operations, you build a foundation of safety and compliance. This ensures not only your personal well-being but also that of your colleagues and the environment, reinforcing the trust and expertise that defines a leading scientific professional.

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Personal protective equipment for handling 2-(Piperidin-4-YL)benzoic acid

Essential Safety and Handling Guide for 2-(Piperidin-4-YL)benzoic acid

This document provides essential, immediate safety and logistical information for the handling of 2-(Piperidin-4-YL)benzoic acid (CAS No. 1955554-64-9). As a trusted partner in your research, we aim to provide value beyond the product itself by ensuring you can work safely and effectively. This guide is designed for researchers, scientists, and drug development professionals. The protocols herein are synthesized from the known hazards of the compound's core structures and established laboratory safety standards.

Hazard Analysis: A Structurally-Informed Approach

Specific hazard data for 2-(Piperidin-4-YL)benzoic acid is limited. Therefore, a conservative safety approach is mandated, deriving precautions from its constituent functional groups: a piperidine ring and a carboxylic acid moiety.

• Piperidine Moiety: The parent compound, piperidine, is a cyclic secondary amine known for its significant hazards. It is toxic in contact with skin, toxic if inhaled, and causes severe skin burns and eye damage.[1][2][3][4] Derivatives often retain this hazardous profile, necessitating stringent skin and eye protection.

• Carboxylic Acid Moiety: Carboxylic acids are acidic and can be corrosive or irritating to the skin, eyes, and respiratory tract.[5][6][7] Benzoic acid, the parent carboxylic acid, is known to cause serious eye damage and skin irritation.[6][8][9]

• Physical Form: This compound is typically supplied as a solid powder.[10] This presents a significant risk of aerosolization and inhalation during handling, making respiratory protection a critical consideration.[11][12]

Given this profile, 2-(Piperidin-4-YL)benzoic acid must be handled as a substance that is potentially corrosive to skin and eyes, toxic upon contact or inhalation, and a respiratory irritant.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical step in mitigating the risks associated with this compound. All personnel must be trained on the proper use, removal, and disposal of PPE.[2] The following table summarizes the minimum required PPE.

Protection Type	Specification	Rationale and Causality
Eye & Face Protection	Chemical splash goggles conforming to EN166 or OSHA 29 CFR 1910.133.[11] A face shield should be worn over goggles for splash-prone procedures.[13]	Protects against accidental splashes of solutions and, critically, airborne powder particles that can cause severe eye damage upon contact.[6][14][15]
Hand Protection	Chemical-resistant nitrile, neoprene, or butyl rubber gloves tested to EN 374.[3][4][16]	The piperidine moiety presents a significant risk of skin toxicity and burns upon contact.[2][14] Gloves must be inspected before use and removed carefully to avoid contaminating the skin.
Skin & Body Protection	A full-length laboratory coat, long pants, and fully enclosed, chemical-resistant footwear.	Standard laboratory practice to prevent incidental skin contact with powder or solutions.[11][14]
Respiratory Protection	When handling the powder outside of a certified chemical fume hood or ventilated balance enclosure, a NIOSH/MSHA-approved respirator is required.[11] A particulate respirator (e.g., N95) is the minimum requirement.	The powdered form of this chemical can be easily inhaled, posing a risk of respiratory tract irritation.[12][15][17] Engineering controls are the primary defense, with respirators as essential secondary protection.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, procedural workflow is essential for safety. The following steps provide a self-validating system for handling 2-(Piperidin-4-YL)benzoic acid from receipt to use.

Workflow: From Preparation to Application

Caption: Safe handling workflow for 2-(Piperidin-4-YL)benzoic acid.

Detailed Steps:

• Preparation:

  • Designate a specific work area inside a certified chemical fume hood.

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[11]

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) within the fume hood to minimize movement.

  • Don all required PPE as outlined in the table above.

• Weighing the Solid:

  • Perform all weighing operations within the fume hood or a ventilated balance enclosure to contain dust.

  • If a ventilated enclosure is unavailable, a NIOSH-approved respirator must be worn in addition to standard PPE.

  • Use anti-static weigh boats to prevent electrostatic discharge from scattering the powder.

  • Close the primary container immediately after dispensing the required amount.

• Dissolution and Use:

  • Place the container with the weighed solid securely in the fume hood.

  • Slowly add the desired solvent to the solid to avoid splashing.

  • Keep all solutions covered when not actively in use.

• Post-Handling & Cleanup:

  • Wipe down the work surface in the fume hood with an appropriate solvent and decontaminating solution.

  • Carefully remove PPE, starting with gloves (avoiding contact with the outer surface), followed by goggles and lab coat.

  • Wash hands thoroughly with soap and water after completing work and removing PPE.[3]

Logistical Plan: Spill and Disposal Procedures

Accidents can happen; a clear plan mitigates their impact.

Spill Response:

• Minor Spill (Solid):

  • Alert others in the immediate area.

  • Wearing your full PPE, gently cover the spill with an absorbent material to prevent further aerosolization.

  • Carefully sweep the material into a designated, labeled hazardous waste container.[11] Avoid creating dust.[12]

  • Clean the spill area with a suitable solvent and wash with soap and water.

• Major Spill:

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health & Safety (EHS) department immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal:

• All waste materials, including contaminated PPE, empty containers, and spilled material, must be disposed of as hazardous chemical waste.

• Collect waste in a clearly labeled, sealed container.

• Never pour 2-(Piperidin-4-YL)benzoic acid waste down the drain.[1]

• Follow all institutional, local, and national regulations for hazardous waste disposal. Consult your EHS office for specific guidance.

By integrating this expert-driven safety protocol into your daily operations, you build a self-validating system of safety that protects you, your colleagues, and your research.

References

• PIPERIDINE (D11, 98%) - Cambridge Isotope Laboratories. Cambridge Isotope Laboratories.

• PIPERIDINE CAS Number - HAZARD SUMMARY. New Jersey Department of Health.

• Safety Data Sheet: Piperidine - Chemos GmbH&Co.KG. Chemos GmbH&Co.KG.

• Piperidine - SAFETY DATA SHEET - Penta chemicals. Penta chemicals.

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated.

• Personal protective equipment for handling (S)-3-(4-Fluorobenzyl)piperidine. Benchchem.

• 2-(Piperidin-4-yl)benzoic acid hydrochloride 95% | Sigma-Aldrich. Sigma-Aldrich.

• SAFETY DATA SHEET - 1H-Indole-2-carboxylic acid. Fisher Scientific.

• Safety equipment, PPE, for handling acids. Quicktest.

• Safety Data Sheet - Benzoic Acid (Acidimetric Standard). National Institute of Standards and Technology.

• A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority.

• What are personal protective equipment requirements for handling hazardous chemicals during production? Quora.

• SAFETY DATA SHEET - Benzoic acid. Fisher Scientific.

• Benzoic acid - Multichem. Multichem.

• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.

• 4-PIPERIDIN-1-YL-BENZOIC ACID - Safety Data Sheet. ChemicalBook.

• SDS of Benzoic Acid: Important Data and Information Collected. Acar Chemicals.

• SAFETY DATA SHEET - 4-(Piperidin-1-ylmethyl)benzoic acid. Fisher Scientific.

• MSDS of 4-Piperidin-4-YL-benzoic acid methyl ester. Capot Chemical.

• SAFETY DATA SHEET - Benzoic Acid. wintersunchem.com.

• Safety Data Sheet - Angene Chemical. Angene Chemical.

• 4- (2-(Piperidin-1-yl)ethoxy)-benzoic acid hydrochloride. Triown Chemie.

• Safety Data Sheet: Benzoic acid. Carl ROTH.

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